3-(Methoxy-d3)-L-tyrosine hydrochloride

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Chemical Properties of 3-(Methoxy-d3)-L-tyrosine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties, relevant biological context, and analytical methodologies for 3-(Methoxy-d3)-L-tyrosine hydrochloride. This stable isotope-labeled compound is a critical tool in pharmacokinetic and metabolic studies, particularly in the research and development of treatments for neurological disorders such as Parkinson's disease.

Core Chemical and Physical Properties

3-(Methoxy-d3)-L-tyrosine hydrochloride is the deuterated analog of 3-methoxy-L-tyrosine (3-O-methyldopa), a major metabolite of the drug Levodopa (L-DOPA). The incorporation of three deuterium (B1214612) atoms in the methoxy (B1213986) group provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based quantification.

Chemical Identifiers

Property	Value
Chemical Name	(S)-2-amino-3-(4-hydroxy-3-(methoxy-d3)phenyl)propanoic acid hydrochloride
Synonyms	L-3-O-Methyl-DOPA-d3 Hydrochloride; L-4-Hydroxy-3-methoxyphenylalanine-d3 Hydrochloride[1][2]
CAS Number	Not consistently assigned for the hydrochloride salt. Unlabeled CAS: 63302-24-9[1]. Free base CAS: 586954-09-8[3][4][5].
Molecular Formula	C₁₀H₁₁D₃ClNO₄[4][6]
Chemical Structure

Physicochemical Data

The following table summarizes the key physicochemical properties of the compound. Data is compiled from various commercial suppliers and public chemical databases.

Property	Value	Reference
Molecular Weight	250.69 g/mol	[1][6]
Appearance	White to off-white solid	General observation from suppliers
Purity	Typically >95% (determined by HPLC)	[4]
Solubility	Soluble in Methanol (B129727) and Water.
Storage Conditions	2-8°C, protected from light and moisture.	[6]

Biological Context and Significance

The non-deuterated form of this molecule, 3-O-methyldopa (3-OMD), is a direct metabolite of L-DOPA, a cornerstone therapy for Parkinson's disease. The metabolic conversion is catalyzed by the enzyme Catechol-O-methyltransferase (COMT).

Monitoring the levels of 3-OMD is crucial for optimizing L-DOPA therapy, as its long half-life and competition with L-DOPA for transport across the blood-brain barrier can impact therapeutic efficacy.[7] 3-(Methoxy-d3)-L-tyrosine hydrochloride serves as the essential internal standard for the accurate quantification of endogenous 3-OMD in biological matrices.

Experimental Protocols

Detailed methodologies for synthesis and analysis are critical for the effective use of this compound in a research setting.

General Synthetic Route

While specific, published protocols for the synthesis of 3-(Methoxy-d3)-L-tyrosine hydrochloride are proprietary, a general and chemically plausible route involves the O-methylation of a protected L-DOPA derivative using a deuterated methyl source, followed by deprotection.

• Protection: The amino and carboxylic acid groups of L-DOPA are protected using standard protecting groups (e.g., Boc for the amine, methyl or ethyl ester for the acid) to prevent side reactions.

• Selective Methylation: The free catechol hydroxyl group at the 3-position is selectively methylated. This is achieved by reacting the protected L-DOPA with a deuterated methylating agent, such as iodomethane-d3 (B117434) (CD₃I), in the presence of a mild base (e.g., K₂CO₃) and a suitable solvent (e.g., acetone (B3395972) or DMF).

• Deprotection: The protecting groups are removed under appropriate conditions (e.g., acid treatment with TFA or HCl for Boc and ester groups) to yield the free amino acid.

• Salt Formation: The final product is treated with hydrochloric acid in a suitable solvent (e.g., ether or isopropanol) to precipitate 3-(Methoxy-d3)-L-tyrosine as its hydrochloride salt, which is then isolated and purified.

Bioanalytical Method: Quantification of 3-O-Methyldopa in Plasma

This protocol describes a representative method for the quantification of 3-O-methyldopa in human plasma using 3-(Methoxy-d3)-L-tyrosine hydrochloride as an internal standard (IS) via liquid chromatography-tandem mass spectrometry (LC-MS/MS).

3.2.1. Sample Preparation (Protein Precipitation)

• Thaw plasma samples on ice.

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

• Add 150 µL of cold (-20°C) methanol containing the internal standard, 3-(Methoxy-d3)-L-tyrosine hydrochloride, at a known concentration (e.g., 100 ng/mL).

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to an HPLC vial for analysis.

3.2.2. LC-MS/MS Conditions

Parameter	Condition
LC System	UHPLC System
Column	Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	2% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	3-O-Methyldopa: m/z 212.1 -> 166.1; 3-O-Methyldopa-d3 (IS): m/z 215.1 -> 169.1

Spectroscopic Data (Reference)

No public spectra for 3-(Methoxy-d3)-L-tyrosine hydrochloride are available. However, data for the non-deuterated analog, 3-methoxy-L-tyrosine, provides a reliable reference.

Mass Spectrometry

The mass spectrum of the deuterated compound is expected to be identical to the non-deuterated analog, with a +3 Da shift for the parent ion and any fragments containing the methoxy-d3 group.

Compound	Parent Ion [M+H]⁺ (m/z)	Key Fragment Ion (m/z)
3-Methoxy-L-tyrosine	212.1	166.1 (Loss of HCOOH + NH₃)
3-(Methoxy-d3)-L-tyrosine	215.1 (Expected)	169.1 (Expected)

Data for 3-Methoxy-L-tyrosine sourced from public databases like PubChem.[8]

¹H NMR Spectroscopy

The ¹H NMR spectrum of 3-(Methoxy-d3)-L-tyrosine hydrochloride will be nearly identical to its non-deuterated counterpart, with the notable absence of the singlet corresponding to the methoxy (-OCH₃) protons.

Reference Data: ¹H NMR of 3-Methoxy-DL-tyrosine (500 MHz, D₂O)

Chemical Shift (ppm)	Multiplicity	Assignment
~3.1-3.2	m	β-CH₂
~3.86	s	-OCH₃ (This signal will be absent in the deuterated compound)
~4.0	m	α-CH
~6.8-7.0	m	Aromatic protons

Reference data sourced from public databases such as the Human Metabolome Database and PubChem.[9]

This guide serves as a foundational resource for professionals engaged in pharmaceutical research and development. The data and protocols herein facilitate the accurate and reliable use of 3-(Methoxy-d3)-L-tyrosine hydrochloride as a critical reagent in advancing our understanding of L-DOPA metabolism and pharmacology.

References

• 1. scbt.com [scbt.com]
• 2. clearsynth.com [clearsynth.com]
• 3. bdg.co.nz [bdg.co.nz]
• 4. 3-(Methoxy-d3)-L-tyrosine Hydrochloride | LGC Standards [lgcstandards.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. 3-O-Methyldopa - Wikipedia [en.wikipedia.org]
• 8. 3-methoxy-L-tyrosine | C10H13NO4 | CID 9307 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 3-Methoxy-dl-tyrosine | C10H13NO4 | CID 1670 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Synthesis and Purification of 3-(Methoxy-d3)-L-tyrosine Hydrochloride

This technical guide provides a comprehensive overview of the synthesis, purification, and application of 3-(Methoxy-d3)-L-tyrosine hydrochloride, a crucial stable isotope-labeled internal standard for pharmacokinetic and metabolic studies of Levodopa (L-DOPA). This document is intended for researchers, scientists, and drug development professionals engaged in the fields of neuropharmacology, drug metabolism, and bioanalysis.

Introduction

3-O-Methyldopa (3-OMD) is a major metabolite of L-DOPA, a primary medication for Parkinson's disease. The formation of 3-OMD is catalyzed by the enzyme catechol-O-methyltransferase (COMT).[1] Monitoring the levels of 3-OMD is critical for understanding the pharmacokinetics of L-DOPA and for optimizing therapeutic regimens. 3-(Methoxy-d3)-L-tyrosine hydrochloride serves as an ideal internal standard for the accurate quantification of 3-OMD in biological matrices by mass spectrometry, owing to its chemical similarity and distinct mass.[2][3]

This guide outlines a plausible synthetic route, detailed purification protocols, and a typical bioanalytical workflow utilizing this deuterated standard.

Synthesis of 3-(Methoxy-d3)-L-tyrosine Hydrochloride

Proposed Synthetic Pathway

A logical synthetic approach would proceed as follows:

• Protection of L-DOPA: The carboxylic acid is first converted to a methyl ester, and the amino group is subsequently protected to prevent side reactions.

• Selective O-Methylation: The phenolic hydroxyl group at the 3-position is selectively methylated using a deuterated methylating agent.

• Deprotection: The protecting groups are removed to yield the free amino acid.

• Hydrochloride Salt Formation: The final compound is converted to its hydrochloride salt to improve stability and solubility.

Caption: Proposed synthetic pathway for 3-(Methoxy-d3)-L-tyrosine hydrochloride.

Experimental Protocols

The following protocols are representative methods for each step of the proposed synthesis.

Step 1: Esterification of L-DOPA (L-DOPA Methyl Ester Hydrochloride)

This procedure is adapted from the general synthesis of amino acid methyl esters.[4]

• Materials: L-DOPA, Methanol (B129727) (anhydrous), Thionyl chloride (SOCl₂).

• Procedure:

  • Suspend L-DOPA (1 equivalent) in anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon) and cool the mixture in an ice bath.

  • Slowly add thionyl chloride (1.2 equivalents) dropwise to the stirred suspension.

  • After the addition is complete, remove the ice bath and heat the reaction mixture to reflux for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure to obtain the crude L-DOPA methyl ester hydrochloride.

Step 2: Amine Protection (e.g., Boc Protection)

• Materials: L-DOPA methyl ester hydrochloride, Di-tert-butyl dicarbonate (B1257347) (Boc₂O), Triethylamine (B128534) (TEA) or another suitable base, Dichloromethane (DCM) or a similar solvent.

• Procedure:

  • Dissolve the crude L-DOPA methyl ester hydrochloride in DCM.

  • Add triethylamine (2.2 equivalents) to neutralize the hydrochloride and free the amine.

  • Add Boc₂O (1.1 equivalents) and stir the reaction mixture at room temperature for 12-24 hours.

  • Monitor the reaction by TLC.

  • Upon completion, wash the reaction mixture with dilute acid (e.g., 1M HCl) and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the N-Boc-L-DOPA methyl ester.

Step 3: Selective O-methylation with Deuterated Methyl Iodide

• Materials: N-Boc-L-DOPA methyl ester, Deuterated methyl iodide (CD₃I), Potassium carbonate (K₂CO₃) or another suitable base, Acetone (B3395972) or Dimethylformamide (DMF).

• Procedure:

  • Dissolve the N-Boc-L-DOPA methyl ester in acetone or DMF.

  • Add finely ground potassium carbonate (1.5 equivalents).

  • Add deuterated methyl iodide (1.2 equivalents) and heat the mixture to a moderate temperature (e.g., 50-60 °C) for 4-8 hours.

  • Monitor the reaction by TLC.

  • After the reaction is complete, filter off the base and concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography to isolate the N-Boc-3-(Methoxy-d3)-L-tyrosine methyl ester.

Step 4: Deprotection and Hydrochloride Salt Formation

• Materials: N-Boc-3-(Methoxy-d3)-L-tyrosine methyl ester, Hydrochloric acid (e.g., 4M in dioxane or aqueous 6M HCl).

• Procedure:

  • Dissolve the purified intermediate in a suitable solvent (e.g., dioxane or methanol).

  • Add an excess of hydrochloric acid solution.

  • Stir the mixture at room temperature for 2-4 hours to remove the Boc group and hydrolyze the ester.

  • Concentrate the reaction mixture under reduced pressure to obtain the crude 3-(Methoxy-d3)-L-tyrosine hydrochloride.

Purification of 3-(Methoxy-d3)-L-tyrosine Hydrochloride

High purity of the final product is essential for its use as an internal standard. Recrystallization is a common and effective method for purifying amino acid hydrochlorides.

Recrystallization Protocol

This protocol is based on general procedures for the purification of L-DOPA and related compounds.[5]

• Materials: Crude 3-(Methoxy-d3)-L-tyrosine hydrochloride, Ethanol (B145695), Water, Ascorbic acid (optional, as an antioxidant).

• Procedure:

  • Dissolve the crude product in a minimal amount of hot water. A small amount of ascorbic acid can be added to prevent oxidation.

  • Slowly add ethanol to the hot solution until it becomes slightly turbid.

  • If necessary, gently heat the solution to redissolve the precipitate and then allow it to cool slowly to room temperature.

  • Further cool the solution in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold ethanol.

  • Dry the purified 3-(Methoxy-d3)-L-tyrosine hydrochloride under vacuum.

Caption: General workflow for the purification by recrystallization.

Purity Assessment

The purity of the final product should be assessed using standard analytical techniques.

Parameter	Method	Typical Specification
Chemical Purity	HPLC	>98%
Isotopic Enrichment	MS	>98% atom % D
Identity Confirmation	¹H NMR, ¹³C NMR, MS	Consistent with structure

Data based on typical specifications from commercial suppliers.[6]

Application in Bioanalysis

3-(Methoxy-d3)-L-tyrosine hydrochloride is primarily used as an internal standard for the quantification of endogenous 3-O-methyldopa in biological samples, such as plasma, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

L-DOPA Metabolic Pathway

The enzymatic conversion of L-DOPA to 3-O-methyldopa is a key metabolic pathway that influences the bioavailability of L-DOPA.

Caption: Metabolic conversion of L-DOPA to 3-O-Methyldopa by COMT.

Bioanalytical Workflow using LC-MS/MS

A typical workflow for the analysis of 3-O-methyldopa in plasma using the deuterated internal standard is as follows.

Caption: Bioanalytical workflow for 3-O-methyldopa quantification.

Representative Bioanalytical Method Parameters

The following table summarizes typical parameters for an LC-MS/MS method for the quantification of 3-O-methyldopa.[7]

Parameter	Description
Sample Preparation	Protein precipitation with perchloric acid.
Chromatography
Column	Reversed-phase C18 column (e.g., Atlantis T3)
Mobile Phase	Isocratic or gradient elution with a mixture of water and methanol containing formic acid.
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transition (3-OMD)	m/z 212.0 → 166.0
MRM Transition (Internal Standard)	m/z 215.0 → 169.0 (representative for d3-labeled)
Method Validation
Linearity Range	50 - 4000 ng/mL in plasma
Precision (CV%)	<15%
Accuracy (% Bias)	Within ±15%

Conclusion

This technical guide provides a comprehensive framework for the synthesis, purification, and application of 3-(Methoxy-d3)-L-tyrosine hydrochloride. The proposed synthetic route offers a viable method for obtaining this valuable internal standard. The purification and bioanalytical protocols described herein are based on established methodologies and provide a solid foundation for researchers in the field. The use of this stable isotope-labeled standard is essential for the accurate and precise quantification of 3-O-methyldopa, contributing to a better understanding of L-DOPA's metabolic fate and aiding in the development of improved therapies for Parkinson's disease.

References

• 1. 3-O-Methyldopa - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. CN1951906A - L-dopa methyl ester hydrochloride synthesis and purification method - Google Patents [patents.google.com]
• 5. US3592843A - Purification of l-dopa - Google Patents [patents.google.com]
• 6. schd-shimadzu.com [schd-shimadzu.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

3-(Methoxy-d3)-L-tyrosine Hydrochloride: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 3-(Methoxy-d3)-L-tyrosine hydrochloride, a critical tool in the research and development of treatments for Parkinson's disease and other neurological disorders. This document details its chemical properties, its primary application as an internal standard in quantitative analysis, and its role within the metabolic pathway of Levodopa.

Core Concepts

3-(Methoxy-d3)-L-tyrosine hydrochloride is the deuterium-labeled form of 3-Methoxy-L-tyrosine hydrochloride, a major metabolite of the drug Levodopa (L-DOPA).[1][2] Levodopa is a cornerstone in the management of Parkinson's disease, a neurodegenerative disorder characterized by the depletion of dopamine (B1211576) in the brain. The efficacy of Levodopa therapy is influenced by its metabolic fate, making the accurate quantification of its metabolites, such as 3-O-methyldopa (3-OMD), essential for pharmacokinetic and pharmacodynamic studies.[3]

The incorporation of deuterium (B1214612) atoms (d3) into the methoxy (B1213986) group creates a stable, heavier isotope of the molecule. This isotopic labeling allows it to be distinguished from its endogenous, non-labeled counterpart by mass spectrometry, making it an ideal internal standard for quantitative assays.[4][5] Its primary applications are as a tracer and for use in Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS) analyses.[4][5]

Physicochemical Properties

A summary of the key physicochemical properties of 3-(Methoxy-d3)-L-tyrosine hydrochloride is presented in the table below.

Property	Value	References
Chemical Name	3-(Methoxy-d3)-L-tyrosine hydrochloride	[1]
Synonyms	L-3-O-Methyl-DOPA-d3 Hydrochloride; L-4-Hydroxy-3-methoxyphenylalanine-d3 Hydrochloride	[1][6]
Molecular Formula	C₁₀H₁₁D₃ClNO₄	[1]
Molecular Weight	250.69 g/mol	[6]
Purity	>95% (HPLC)
Storage Temperature	2-8°C	[1]
Appearance	Not specified (typically a solid)	[1]

Role in the Levodopa Metabolic Pathway

3-O-methyldopa is formed from Levodopa through the action of the enzyme Catechol-O-methyltransferase (COMT).[3] This metabolic pathway is a key determinant of Levodopa's bioavailability and, consequently, its therapeutic effect. Understanding this pathway is crucial for optimizing Parkinson's disease treatment strategies, such as the co-administration of COMT inhibitors.

Levodopa Metabolic Pathway

Experimental Protocols

The following is a representative experimental protocol for the quantification of 3-O-methyldopa in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with a deuterated internal standard like 3-(Methoxy-d3)-L-tyrosine hydrochloride. This protocol is a composite of methodologies found in the scientific literature and should be adapted and validated for specific experimental conditions.

Materials and Reagents

• 3-(Methoxy-d3)-L-tyrosine hydrochloride (Internal Standard, IS)

• 3-O-methyldopa (Analyte standard)

• Human plasma (blank, for calibration curve and quality controls)

• Methanol (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Formic acid (LC-MS grade)

• Perchloric acid

• Water (deionized, 18 MΩ·cm)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole tandem mass spectrometer with an electrospray ionization (ESI) source

Sample Preparation

• Preparation of Stock and Working Solutions:

  • Prepare stock solutions of 3-O-methyldopa and the internal standard (3-(Methoxy-d3)-L-tyrosine hydrochloride) in a suitable solvent (e.g., methanol/water 1:1 v/v).

  • Prepare a series of working standard solutions of 3-O-methyldopa by serial dilution of the stock solution to create a calibration curve (e.g., 25-4000 ng/mL).

  • Prepare quality control (QC) samples at low, medium, and high concentrations.

  • Prepare a working solution of the internal standard.

• Plasma Sample Preparation (Protein Precipitation):

  • To 200 µL of plasma sample (unknown, calibrator, or QC), add 50 µL of the internal standard working solution.

  • Add 240 µL of 0.4 M perchloric acid to precipitate proteins.

  • Vortex the mixture for approximately 1 minute.

  • Centrifuge at high speed (e.g., 20,000 x g) for 15 minutes at 4°C.

  • Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• HPLC Conditions:

  • Column: A C18 reversed-phase column is commonly used (e.g., 150 x 4.6 mm, 5 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile or methanol.

  • Flow Rate: Typically 0.5 - 1.0 mL/min.

  • Gradient: A gradient elution is often employed to separate the analyte from other plasma components.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 3-O-methyldopa: m/z 212.1 → 166.1

    • 3-(Methoxy-d3)-L-tyrosine (IS): m/z 215.1 → 169.1 (Note: The exact m/z will depend on the specific deuteration pattern and should be confirmed by infusion of the standard).

  • Other Parameters: Optimize ion source parameters such as capillary voltage, source temperature, and gas flows for maximum signal intensity.

Data Analysis

• Quantify the concentration of 3-O-methyldopa in the unknown samples by constructing a calibration curve of the peak area ratio of the analyte to the internal standard versus the concentration of the calibrators.

LC-MS/MS Workflow

Conclusion

3-(Methoxy-d3)-L-tyrosine hydrochloride is an indispensable tool for researchers in the field of neuropharmacology and drug metabolism. Its use as a stable isotope-labeled internal standard enables the accurate and precise quantification of 3-O-methyldopa, a key metabolite of Levodopa. This, in turn, facilitates a deeper understanding of Levodopa's pharmacokinetics and contributes to the development of more effective therapeutic strategies for Parkinson's disease. The methodologies and data presented in this guide provide a solid foundation for the integration of this critical analytical standard into research and clinical laboratory settings.

References

• 1. scielo.br [scielo.br]
• 2. Simultaneous determination of levodopa, carbidopa, entacapone, tolcapone, 3-O-methyldopa and dopamine in human plasma by an HPLC-MS/MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. A new HILIC-MS/MS method for the simultaneous analysis of carbidopa, levodopa, and its metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

The Advent of Deuterated L-Tyrosine Analogs: A Technical Guide to Their Discovery and Scientific Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic replacement of hydrogen with its heavier, stable isotope deuterium (B1214612) in L-tyrosine has opened new avenues in biochemical and pharmaceutical research. This technical guide provides an in-depth exploration of the discovery, history, and evolving applications of deuterated L-tyrosine analogs. From their initial use as tracers in metabolic studies to their current investigation as potential therapeutics with modified pharmacokinetic profiles, these compounds have become invaluable tools. This document details the key synthetic methodologies, summarizes crucial quantitative data, and visualizes the biochemical pathways and experimental workflows central to understanding their significance.

A Historical Perspective: The Emergence of Deuterated L-Tyrosine

The journey of deuterated L-tyrosine analogs is intrinsically linked to the broader development of isotope labeling techniques in the 20th century. While L-tyrosine was first isolated from cheese casein in 1846 by Justus von Liebig, its deuterated counterparts appeared much later with the advent of deuterium's discovery in the 1930s. The initial applications of deuterated compounds were primarily as tracers to elucidate metabolic pathways.

Early methods for deuterium labeling of amino acids were often harsh and lacked specificity. However, over the decades, more refined techniques have been developed, including acid-catalyzed exchange, metal-mediated reactions, and enzymatic synthesis. These methods have allowed for the selective deuteration of L-tyrosine at various positions on the molecule, enabling more precise investigations. The timeline below highlights key milestones in the development and application of deuterated L-tyrosine and related compounds.

Key Historical Developments:

• 1913: L-DOPA, a direct metabolite of L-tyrosine, is first isolated from the broad bean (Vicia faba)[1].

• Mid-20th Century: The development of nuclear magnetic resonance (NMR) and mass spectrometry (MS) creates a demand for isotopically labeled compounds, including deuterated amino acids, for use as internal standards and for structural and metabolic studies.

• 1980s-1990s: Enzymatic methods for the synthesis of L-tyrosine-related amino acids using tyrosine phenol-lyase gain prominence, offering high stereospecificity[2][3]. The use of deuterated L-tyrosine in metabolic studies to investigate diseases like tyrosinemia is documented[4].

• 2000s-Present: The "deuterium switch" concept, where deuteration is used to favorably alter the pharmacokinetic properties of drugs, gains traction. Research into deuterated L-DOPA for Parkinson's disease demonstrates the potential for improved metabolic stability and efficacy[5][6]. Microwave-assisted synthesis emerges as a rapid and efficient method for deuterium labeling of L-tyrosine derivatives[7]. The use of fluorinated L-tyrosine analogs in Positron Emission Tomography (PET) for neuro-oncology also highlights the utility of modified tyrosine structures in diagnostic imaging[8][9][10][11].

Synthesis of Deuterated L-Tyrosine Analogs: Key Methodologies

Several methods have been developed for the synthesis of deuterated L-tyrosine analogs, each with its advantages and limitations regarding deuterium incorporation efficiency, regioselectivity, and scalability.

Acid-Catalyzed Hydrogen-Deuterium Exchange

This method involves the exchange of protons on the aromatic ring of L-tyrosine with deuterium from a deuterated acid source, typically in heavy water (D₂O).

Table 1: Quantitative Data for Acid-Catalyzed Deuteration of Halogenated L-Tyrosine Analogs [7]

Compound	Heating Method	Deuterium Incorporation (%)	Chemical Yield (%)
3'-fluoro-[5'-²H]-L-tyrosine	Conventional	~100	50-70
3'-chloro-[5'-²H]-L-tyrosine	Conventional	~100	50-70
3'-iodo-[2',5'-²H₂]-L-tyrosine	Conventional	70 (at 2'), 96 (at 5')	50-70
3'-fluoro-[5'-²H]-L-tyrosine	Microwave	70	50-70
3'-chloro-[5'-²H]-L-tyrosine	Microwave	60	50-70
3'-iodo-[2',5'-²H₂]-L-tyrosine	Microwave	~50 (at 2'), ~95 (at 5')	50-70

Metal-Catalyzed Deuteration

Transition metals, such as platinum or palladium on carbon, can catalyze the direct exchange of hydrogen for deuterium in D₂O, often under hydrothermal conditions. Raney alloys in alkaline D₂O solutions have also been used for the synthesis of deuterated L-tyrosines through reductive debromination of brominated precursors and direct H-D exchange.

Enzymatic Synthesis

Enzymatic methods offer high regio- and stereoselectivity. Tyrosine phenol-lyase, for example, can catalyze the synthesis of L-tyrosine and its analogs from phenol (B47542) derivatives, pyruvate, and ammonia. By conducting the reaction in a deuterated medium, deuterium can be incorporated into the amino acid structure.

Experimental Protocols

Microwave-Assisted Synthesis of 3'-fluoro-[5'-²H]-L-tyrosine[7]

• Materials: 3'-fluoro-L-tyrosine, 6 M DCl in D₂O, microwave synthesizer.

• Procedure:

  • Dissolve 3'-fluoro-L-tyrosine in 6 M DCl/D₂O in a microwave vial.

  • Seal the vial and place it in the microwave synthesizer.

  • Irradiate the mixture for a set number of cycles (e.g., 8 cycles of 1.5 minutes).

  • After cooling, neutralize the solution.

  • Isolate the product by crystallization or chromatography.

• Analysis:

  • Determine the degree of deuterium incorporation by ¹H NMR spectroscopy by comparing the integration of the aromatic proton signals of the deuterated product with those of the non-deuterated starting material.

  • Confirm the chemical purity by HPLC.

Caption: A generalized workflow for the microwave-assisted deuteration of L-tyrosine analogs.

Enzymatic Synthesis of [2-²H]-L-Tyrosine

• Materials: p-hydroxyphenylpyruvic acid, deuterated ammonium (B1175870) buffer (pD 8.9), NADH, L-phenylalanine dehydrogenase (PheDH).

• Procedure:

  • Prepare a solution of p-hydroxyphenylpyruvic acid in a fully deuterated ammonium buffer.

  • Add NADH and the enzyme L-phenylalanine dehydrogenase.

  • Incubate the reaction mixture under controlled temperature until the reaction is complete.

  • Stop the reaction by denaturing the enzyme (e.g., by adding acid).

  • Purify the resulting [2-²H]-L-tyrosine using ion-exchange chromatography.

• Analysis:

  • Confirm the incorporation of deuterium at the C-2 position using ¹H NMR spectroscopy (observing the disappearance of the α-proton signal).

  • Determine the chemical and enantiomeric purity by chiral HPLC.

Biochemical Significance and Applications

Deuterated L-tyrosine analogs are utilized in a variety of research areas due to their unique properties.

Elucidating Metabolic Pathways

L-tyrosine is a central amino acid in several metabolic pathways. Its deuterated forms have been instrumental in studying these pathways in both healthy and disease states.

Caption: L-Tyrosine is a precursor for both catecholamine synthesis and a degradation pathway.

In diseases like tyrosinemia, which result from defects in the tyrosine degradation pathway, administering a load of deuterated L-tyrosine allows researchers to trace the accumulation of specific metabolites, thereby identifying the deficient enzyme[4].

Mechanistic Studies of Enzymes (Kinetic Isotope Effect)

The C-D bond is stronger than the C-H bond. This difference in bond strength can lead to a slower rate for reactions that involve the cleavage of this bond, a phenomenon known as the Kinetic Isotope Effect (KIE). By synthesizing L-tyrosine with deuterium at a specific position and comparing its reaction rate in an enzyme-catalyzed reaction to that of the non-deuterated molecule, researchers can determine if the cleavage of that C-H bond is a rate-determining step in the enzymatic mechanism.

References

• 1. youtube.com [youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. Inhibition by analogues of L-tyrosine transport by B16/F10 melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Deuterium substitutions in the L-DOPA molecule improve its anti-akinetic potency without increasing dyskinesias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Deuterium-substituted L-DOPA displays increased behavioral potency and dopamine output in an animal model of Parkinson's disease: comparison with the effects produced by L-DOPA and an MAO-B inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Metabolic studies on two patients with nonhepatic tyrosinemia using deuterated tyrosine loads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. L-Tyrosine Availability Affects Basal and Stimulated Catecholamine Indices in Prefrontal Cortex and Striatum of the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Pharmacokinetics, metabolism and safety of deuterated L-DOPA (SD-1077)/carbidopa compared to L-DOPA/carbidopa following single oral dose administration in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

Physical and chemical characteristics of 3-(Methoxy-d3)-L-tyrosine HCl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical characteristics of 3-(Methoxy-d3)-L-tyrosine Hydrochloride. It includes a summary of its properties, detailed experimental methodologies, and visualizations of its role in metabolic pathways, designed to support research and development activities.

Core Physical and Chemical Characteristics

3-(Methoxy-d3)-L-tyrosine Hydrochloride is the deuterated form of 3-Methoxy-L-tyrosine HCl, a significant metabolite of Levodopa (L-DOPA), a primary medication used in the management of Parkinson's disease.[1][2] The deuterium (B1214612) labeling makes it a valuable internal standard for quantitative analysis by methods such as NMR, GC-MS, or LC-MS, and as a tracer in metabolic studies.[3]

Quantitative Data Summary

The following tables summarize the key physical and chemical data for 3-(Methoxy-d3)-L-tyrosine HCl.

Identifier	Value
IUPAC Name	(2S)-2-amino-3-(4-hydroxy-3-(methoxy-d3)phenyl)propanoic acid hydrochloride
Synonyms	L-3-O-Methyl-DOPA-d3 Hydrochloride, L-4-Hydroxy-3-(methoxy-d3)phenylalanine Hydrochloride
CAS Number	63302-24-9 (unlabeled)
Molecular Formula	C₁₀H₁₁D₃ClNO₄
Molecular Weight	250.69 g/mol [4]

Property	Value
Purity	>95% (HPLC)[5]
Storage Temperature	+4°C[5]
Appearance	White to off-white solid (typical for similar compounds)

Metabolic Significance and Signaling Pathway

3-(Methoxy-d3)-L-tyrosine HCl serves as a stable isotope-labeled internal standard for its endogenous counterpart, 3-O-methyldopa (3-OMD). 3-OMD is a major metabolite of L-DOPA, formed through the action of the enzyme Catechol-O-methyltransferase (COMT).[2][6] This metabolic conversion is a critical aspect of L-DOPA pharmacology. Due to its longer half-life of approximately 15 hours compared to L-DOPA's one hour, 3-OMD accumulates in the plasma and brain of patients undergoing chronic L-DOPA therapy.[6]

The accumulation of 3-OMD has been a subject of extensive research, as it can compete with L-DOPA for transport across the blood-brain barrier and may be associated with some of the long-term side effects of L-DOPA treatment.[7][8][9]

Below is a diagram illustrating the metabolic pathway of L-DOPA, highlighting the formation of 3-O-methyldopa.

Caption: L-DOPA Metabolism and the Role of 3-O-Methyldopa.

Experimental Protocols

While specific, detailed experimental protocols for the synthesis and analysis of 3-(Methoxy-d3)-L-tyrosine HCl are proprietary to manufacturers, this section outlines the general methodologies that would be employed based on standard organic chemistry and analytical practices for similar labeled compounds.

General Synthesis Approach

The synthesis of 3-(Methoxy-d3)-L-tyrosine HCl would likely start from L-tyrosine. A plausible synthetic route involves the following key steps:

• Protection of the amino and carboxyl groups of L-tyrosine: This is a standard procedure in peptide chemistry to prevent side reactions.

• O-methylation of the phenolic hydroxyl group: This step would utilize a deuterated methyl source, such as deuterated methyl iodide (CD₃I) or deuterated dimethyl sulfate (B86663) ((CD₃)₂SO₄), to introduce the stable isotope label.

• Deprotection: Removal of the protecting groups from the amino and carboxyl functionalities.

• Formation of the hydrochloride salt: Treatment with hydrochloric acid to yield the final product.

The workflow for such a synthesis is depicted below.

Caption: A generalized workflow for the synthesis of 3-(Methoxy-d3)-L-tyrosine HCl.

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method to assess the purity of 3-(Methoxy-d3)-L-tyrosine HCl. A typical method would involve:

• Column: A reverse-phase C18 column is commonly used for the separation of amino acids and their derivatives.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or formate (B1220265) with formic acid) and an organic solvent like acetonitrile (B52724) or methanol.

• Detection: UV detection at a wavelength where the aromatic ring of the tyrosine moiety absorbs, typically around 280 nm.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is crucial for confirming the structure and isotopic labeling of the compound.

• ¹H NMR: The proton NMR spectrum would be expected to show signals corresponding to the aromatic, alpha-hydrogen, and beta-hydrogen protons. The signal for the methoxy (B1213986) group protons would be absent due to deuteration.

• ¹³C NMR: The carbon NMR would show signals for all carbon atoms in the molecule, providing further structural confirmation.

• ²H NMR (Deuterium NMR): This would confirm the presence and location of the deuterium atoms.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and confirm the isotopic enrichment. High-resolution mass spectrometry (HRMS) would provide the exact mass, confirming the elemental composition.

The general workflow for the analysis of the final product is illustrated below.

Caption: A typical analytical workflow for the characterization of 3-(Methoxy-d3)-L-tyrosine HCl.

References

• 1. clearsynth.com [clearsynth.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. scbt.com [scbt.com]
• 5. 3-(Methoxy-d3)-L-tyrosine Hydrochloride | LGC Standards [lgcstandards.com]
• 6. 3-O-Methyldopa - Wikipedia [en.wikipedia.org]
• 7. 3-O-Methyldopa inhibits astrocyte-mediated dopaminergic neuroprotective effects of l-DOPA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The role of 3-O-methyldopa in the side effects of L-dopa - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability and Storage of 3-(Methoxy-d3)-L-tyrosine Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 3-(Methoxy-d3)-L-tyrosine hydrochloride. The information is intended to support researchers, scientists, and professionals in drug development in ensuring the integrity and reliability of this stable isotope-labeled compound in their studies.

Compound Overview

3-(Methoxy-d3)-L-tyrosine hydrochloride is a deuterated analog of 3-methoxy-L-tyrosine, a metabolite of L-DOPA. It is primarily used as an internal standard in pharmacokinetic and metabolic studies, enabling precise quantification of its unlabeled counterpart by mass spectrometry. The deuterium (B1214612) labeling on the methoxy (B1213986) group provides a distinct mass shift without significantly altering the chemical properties of the molecule.

Recommended Storage and Handling

Proper storage and handling are paramount to maintaining the stability and purity of 3-(Methoxy-d3)-L-tyrosine hydrochloride. The following conditions are based on supplier recommendations and general knowledge of amino acid stability.

Table 1: Recommended Storage and Handling Conditions

Parameter	Recommendation	Rationale
Storage Temperature	2-8°C (Refrigerator) [1] or +4°C [2]	To minimize degradation over long-term storage. Lower temperatures slow down potential chemical reactions.
Shipping Temperature	Ambient/Room Temperature	The compound is generally considered stable for short durations at room temperature, which is sufficient for shipping purposes.
Light Exposure	Store in the dark (e.g., in an amber vial or a light-blocking container).	While deuteration can enhance photostability[3][4], amino acid derivatives can be light-sensitive. Protection from light is a standard precaution to prevent photodegradation.
Humidity	Store in a dry environment. The hydrochloride salt is hygroscopic and should be protected from moisture.	Absorption of water can lead to physical changes in the powder and may accelerate chemical degradation.
Container	Tightly sealed container.	To prevent exposure to moisture and atmospheric contaminants.
Handling	Handle in accordance with good laboratory practices. Avoid contact with skin and eyes. Use appropriate personal protective equipment.	To ensure user safety and prevent contamination of the compound.

One supplier of isotopically labeled compounds suggests a default re-test period of five years for these molecules, indicating good general stability when stored correctly.

Stability Profile

While specific, long-term quantitative stability data for 3-(Methoxy-d3)-L-tyrosine hydrochloride is not extensively published, its stability can be inferred from data on similar compounds, such as L-tyrosine and other deuterated amino acids.

Key Factors Influencing Stability:

• Temperature: A study on the long-term stability of amino acids in dried blood spots indicated that tyrosine is among the more stable amino acids but does show significant degradation over several years, particularly when stored at room temperature. Storage at +4°C significantly slows this process.[5][6]

• pH: As a hydrochloride salt of an amino acid, the compound's stability in solution is pH-dependent. Forced degradation studies on similar aromatic amino acid derivatives show susceptibility to degradation under both acidic and alkaline conditions.[7]

• Oxidation: The phenolic hydroxyl group in the tyrosine structure is susceptible to oxidation.[8] Contact with oxidizing agents should be avoided.

• Deuterium Labeling: The C-D bond is stronger than the C-H bond, which can slow down metabolic processes involving the cleavage of this bond (a phenomenon known as the kinetic isotope effect). This can also contribute to enhanced photostability.[3][4][9] However, the deuterium label in 3-(Methoxy-d3)-L-tyrosine is on the methoxy group, which is generally stable and less likely to be a primary site of degradation under typical storage conditions.

Table 2: Summary of Potential Stability Issues

Stress Condition	Potential for Degradation	Likely Degradation Products
Elevated Temperature	High	Increased rate of various degradation reactions.
High Humidity	Moderate to High	Hydrolysis, physical changes.
Light Exposure	Low to Moderate	Photodegradation (though deuteration may offer some protection).
Extreme pH (in solution)	High	Hydrolysis, deamination, decarboxylation.
Oxidizing Agents	High	Oxidation of the phenol (B47542) ring, potentially leading to colored impurities.

Potential Degradation Pathways

Based on the chemical structure of L-tyrosine and its derivatives, several degradation pathways can be hypothesized for 3-(Methoxy-d3)-L-tyrosine hydrochloride, particularly under forced degradation conditions.

Caption: Potential Degradation Pathways for 3-(Methoxy-d3)-L-tyrosine hydrochloride.

Experimental Protocols for Stability Assessment

To rigorously assess the stability of 3-(Methoxy-d3)-L-tyrosine hydrochloride, a comprehensive stability study should be conducted. The following outlines a general experimental protocol.

Stability-Indicating Analytical Method

A validated, stability-indicating analytical method is crucial. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective technique.

Table 3: Example HPLC Method Parameters

Parameter	Example Condition
Column	C18 reverse-phase (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase	Gradient of acetonitrile (B52724) and a buffered aqueous phase (e.g., 0.1% trifluoroacetic acid or ammonium (B1175870) formate)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at an appropriate wavelength (e.g., 220 nm or 280 nm)
Injection Volume	10 µL

The method should be validated according to ICH guidelines to demonstrate specificity, linearity, accuracy, precision, and robustness. The ability to separate the parent compound from potential degradation products is essential.

Forced Degradation Study Protocol

Forced degradation studies are performed to identify likely degradation products and establish the stability-indicating nature of the analytical method.[10]

Caption: Workflow for a Forced Degradation Study.

Long-Term Stability Study Protocol

To establish a re-test date, a long-term stability study should be conducted under the recommended storage conditions.

Table 4: Long-Term Stability Study Design

Condition	Time Points (Months)
2-8°C	0, 3, 6, 9, 12, 18, 24, 36
25°C / 60% RH (Accelerated)	0, 1, 2, 3, 6

At each time point, samples should be analyzed for purity (by HPLC), appearance, and any other relevant quality attributes.

Conclusion

3-(Methoxy-d3)-L-tyrosine hydrochloride is a stable compound when stored under the recommended conditions of 2-8°C in a dry, dark environment. While specific degradation data is limited, understanding the potential degradation pathways and employing robust analytical methods are crucial for ensuring the integrity of this important research tool. The information and protocols provided in this guide offer a framework for the proper handling, storage, and stability assessment of 3-(Methoxy-d3)-L-tyrosine hydrochloride.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. 3-(Methoxy-d3)-L-tyrosine Hydrochloride | LGC Standards [lgcstandards.com]
• 3. Development of the Direct Deuteration Method for Amino Acids and Characterization of Deuterated Tryptophan [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Important Lessons on Long-Term Stability of Amino Acids in Stored Dried Blood Spots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Forced Degradation Study of Zanubrutinib: An LC-PDA and LC-MS Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. biopharminternational.com [biopharminternational.com]

The Evolving Landscape of Catecholamine Research: A Technical Guide to the Biological Activity of Deuterated 3-Methoxytyrosine

For the Attention of Researchers, Scientists, and Drug Development Professionals

Executive Summary

The strategic incorporation of deuterium (B1214612) into pharmacologically active molecules represents a promising frontier in drug development, aimed at optimizing pharmacokinetic and pharmacodynamic profiles. This technical guide delves into the biological significance of deuterated 3-methoxytyrosine (B193592) (d-3-MT), a key metabolite of L-DOPA, the cornerstone of Parkinson's disease therapy. While direct experimental data on the biological activity of d-3-MT is not yet available in peer-reviewed literature, this document synthesizes the known biological context of its non-deuterated counterpart, presents critical pharmacokinetic data from studies of deuterated L-DOPA that impact 3-methoxytyrosine levels, and outlines a comprehensive framework for the future investigation of d-3-MT's unique biological properties. This guide serves as a foundational resource for researchers poised to explore the therapeutic potential of this novel molecular entity.

Introduction: The Rationale for Deuterating 3-Methoxytyrosine

3-Methoxytyrosine (3-MT), or 3-O-methyldopa, is a major metabolite of L-DOPA, formed through the action of catechol-O-methyltransferase (COMT).[1][2] While historically considered an inactive metabolite, emerging evidence suggests 3-MT may play a role in the long-term effects of L-DOPA therapy.[3] Deuteration, the substitution of hydrogen with its heavy isotope deuterium, can significantly alter a drug's metabolic fate by strengthening chemical bonds susceptible to enzymatic cleavage—a phenomenon known as the kinetic isotope effect.[4] This modification can lead to a reduced rate of metabolism, potentially increasing a drug's half-life and altering its safety and efficacy profile. Given that deuterated L-DOPA has been shown to modulate the formation of its metabolites, a direct investigation into the biological activity of deuterated 3-MT is a logical and necessary next step in neuropharmacology research.

Current State of Knowledge: Indirect Evidence from Deuterated L-DOPA Studies

Direct studies on the biological activity of isolated deuterated 3-methoxytyrosine have not been identified in the public domain. However, a clinical study on a selectively deuterated form of L-DOPA (SD-1077) provides the most relevant quantitative data to date, demonstrating that modification of the parent drug significantly impacts the pharmacokinetics of its metabolites.

Quantitative Data from Clinical Trials of Deuterated L-DOPA (SD-1077)

A double-blind, two-period, crossover study in healthy volunteers (n=16) compared the pharmacokinetics of a single oral dose of 150 mg SD-1077 with 150 mg L-DOPA, both in combination with 37.5 mg carbidopa. The study revealed a statistically significant increase in the systemic exposure to 3-O-methyldopa (3-methoxytyrosine) following administration of the deuterated precursor.[5][6]

Parameter	Metabolite	Geometric Mean Ratio (GMR) (SD-1077/CD vs. L-DOPA/CD)	90% Confidence Interval (CI)	P-value
Cmax	3-O-Methyldopa	1.19	1.15 - 1.23	< 0.0001
AUC0-t	3-O-Methyldopa	1.31	1.27 - 1.36	< 0.0001

Table 1: Pharmacokinetic parameters for 3-O-Methyldopa (3-Methoxytyrosine) following administration of deuterated L-DOPA (SD-1077) versus non-deuterated L-DOPA.[5][6]

These findings indicate that deuteration of L-DOPA leads to a significant increase in both the peak plasma concentration (Cmax) and the total exposure (AUC) of 3-methoxytyrosine. This underscores the necessity of understanding the intrinsic biological activity of deuterated 3-MT, as its increased prevalence could have unforeseen physiological consequences.

The Biological Role of Non-Deuterated 3-Methoxytyrosine

3-Methoxytyrosine is formed from L-DOPA via O-methylation by COMT.[1] It is a significant endogenous metabolite and serves as a key biochemical marker for Aromatic L-amino acid decarboxylase (AADC) deficiency.[7][8] Chronically elevated levels of 3-MT are associated with this condition. In the context of Parkinson's disease treatment, 3-MT accumulates in the plasma and brain of patients on chronic L-DOPA therapy due to its long half-life (approximately 15 hours) compared to L-DOPA (about one hour).[2] Some studies suggest that high levels of 3-MT may compete with L-DOPA for transport across the blood-brain barrier and could be implicated in L-DOPA-related motor dysfunction.[3] Furthermore, at high concentrations (10 and 100 µM), 3-methoxytyrosine has been shown to inhibit L-DOPA-induced neuroprotection in primary rat mesencephalic dopaminergic neurons.[1]

Metabolic Pathway of L-DOPA

The following diagram illustrates the primary metabolic pathway leading to the formation of 3-methoxytyrosine from L-DOPA.

Metabolic conversion of L-DOPA.

Proposed Research Framework for Deuterated 3-Methoxytyrosine

To elucidate the biological activity of deuterated 3-methoxytyrosine, a systematic, multi-tiered experimental approach is required. The following protocols are proposed as a comprehensive starting point for researchers.

Experimental Workflow

Proposed workflow for investigating d-3-MT.

Detailed Experimental Protocols

4.1 In Vitro Characterization

• Objective: To determine the direct interaction of deuterated 3-MT with key neurological targets and its effect on cellular functions.

• Protocol 1: Competitive Radioligand Binding Assays

  • Target Receptors: Dopamine receptors (D1, D2, D3, D4, D5), adrenergic receptors (α1, α2, β1, β2).

  • Procedure:

    • Prepare membrane fractions from cells expressing the target receptors.

    • Incubate membrane preparations with a specific radioligand (e.g., [³H]raclopride for D2 receptors) and increasing concentrations of non-deuterated 3-MT and deuterated 3-MT.

    • After incubation, separate bound and free radioligand by rapid filtration.

    • Quantify radioactivity using liquid scintillation counting.

    • Calculate Ki values by non-linear regression analysis of competition curves.

  • Data Output: Binding affinities (Ki) of deuterated vs. non-deuterated 3-MT for a panel of CNS receptors.

• Protocol 2: Enzyme Inhibition Assays

  • Target Enzymes: Catechol-O-methyltransferase (COMT), Monoamine oxidase (MAO-A, MAO-B), Aromatic L-amino acid decarboxylase (AADC).

  • Procedure:

    • Use recombinant human enzymes.

    • For COMT, use L-DOPA as a substrate and measure the formation of 3-MT via HPLC with electrochemical detection in the presence of varying concentrations of deuterated 3-MT.

    • For MAO, use a specific substrate (e.g., kynuramine) and measure product formation fluorometrically.

    • Determine IC50 values for deuterated 3-MT.

  • Data Output: IC50 and/or Ki values to assess the inhibitory potential of deuterated 3-MT on key enzymes in the catecholamine pathway.

• Protocol 3: Cellular Neuroprotection and Cytotoxicity Assays

  • Cell Model: SH-SY5Y neuroblastoma cells or primary dopaminergic neurons.

  • Procedure:

    • Induce neurotoxicity using a known toxin (e.g., 6-hydroxydopamine or MPP+).

    • Co-incubate cells with the toxin and varying concentrations of deuterated and non-deuterated 3-MT.

    • Assess cell viability using an MTT or LDH assay.

    • To assess neuroprotection, pre-incubate cells with the test compounds before adding the toxin.

  • Data Output: EC50 values for cytotoxicity and neuroprotection, comparing the effects of deuterated and non-deuterated 3-MT.

4.2 In Vivo Evaluation

• Objective: To characterize the pharmacokinetic profile and physiological effects of deuterated 3-MT in a living system.

• Protocol 1: Pharmacokinetic Studies in Rodents

  • Animal Model: Male Sprague-Dawley rats.

  • Procedure:

    • Administer deuterated 3-MT and non-deuterated 3-MT via intravenous and oral routes in separate cohorts.

    • Collect blood samples at predetermined time points.

    • Analyze plasma concentrations of the compounds and their potential metabolites using a validated LC-MS/MS method.

  • Data Output: Key pharmacokinetic parameters including half-life (t1/2), clearance (CL), volume of distribution (Vd), Cmax, Tmax, and oral bioavailability (F%).

• Protocol 2: Behavioral Assessment in a Parkinson's Disease Model

  • Animal Model: 6-OHDA-lesioned rats, a standard model for Parkinson's disease.

  • Procedure:

    • Administer L-DOPA to induce dyskinesias.

    • Co-administer L-DOPA with either deuterated or non-deuterated 3-MT.

    • Score abnormal involuntary movements (AIMs) to assess the impact on L-DOPA-induced dyskinesia.

    • Use tests such as the cylinder test or rotarod to evaluate motor function.

  • Data Output: Quantitative scores for motor activity and dyskinesia to determine if deuterated 3-MT modulates the effects of L-DOPA.

Conclusion and Future Directions

The deliberate deuteration of L-DOPA metabolites like 3-methoxytyrosine opens up a new avenue for refining existing therapeutic strategies for neurological disorders. The available clinical data strongly suggests that deuteration of a parent drug can significantly alter the pharmacokinetic profile of its metabolites, leading to increased systemic exposure. This makes a thorough investigation of the biological activities of these deuterated metabolites not just a scientific curiosity, but a clinical necessity.

The experimental framework proposed in this guide provides a clear and actionable roadmap for researchers to systematically characterize the pharmacology of deuterated 3-methoxytyrosine. The insights gained from such studies will be invaluable in understanding its potential as a therapeutic agent or as a modulator of existing treatments, ultimately contributing to the development of safer and more effective therapies for patients with Parkinson's disease and other related conditions. The commercial availability of deuterated 3-methoxytyrosine hydrochloride further facilitates the initiation of these critical investigations.[9]

References

• 1. caymanchem.com [caymanchem.com]
• 2. 3-O-Methyldopa - Wikipedia [en.wikipedia.org]
• 3. Pharmacokinetics of Levodopa and 3-O-Methyldopa in Parkinsonian Patients Treated with Levodopa and Ropinirole and in Patients with Motor Complications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Syntheses and studies of deuterated Imdiazo[1,2-a] pyridine-3-carboxamides with potent anti-tuberculosis activity and improved metabolic properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics, metabolism and safety of deuterated L-DOPA (SD-1077)/carbidopa compared to L-DOPA/carbidopa following single oral dose administration in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 3-methoxy-L-tyrosine | C10H13NO4 | CID 9307 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 3-Methoxy-dl-tyrosine | C10H13NO4 | CID 1670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. clearsynth.com [clearsynth.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 3-(Methoxy-d3)-L-tyrosine Hydrochloride as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Methoxy-d3)-L-tyrosine hydrochloride is a deuterated analog of 3-O-methyldopa, a major metabolite of L-DOPA. Due to its structural similarity and distinct mass, it serves as an ideal internal standard for the accurate quantification of 3-methoxytyramine (3-MT) and other catecholamine metabolites in biological matrices.[1][2][3] The use of stable isotope-labeled internal standards is a crucial practice in quantitative mass spectrometry, as it effectively compensates for variations in sample preparation, chromatographic separation, and ionization efficiency, leading to highly accurate and precise measurements.[4]

These application notes provide detailed protocols for the use of 3-(Methoxy-d3)-L-tyrosine hydrochloride as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the analysis of 3-methoxytyramine in plasma and urine. 3-MT is a significant biomarker for the diagnosis and monitoring of neuroblastoma and pheochromocytoma, as well as in neuroscience research to understand dopamine (B1211576) metabolism.[2][5]

Application: Quantification of 3-Methoxytyramine in Human Plasma and Urine by LC-MS/MS

This method is designed for the sensitive and specific quantification of 3-methoxytyramine in human plasma and urine samples.

I. Experimental Protocols

A. Preparation of Stock and Working Solutions

• Internal Standard Stock Solution (1 mg/mL):

  • Accurately weigh 1 mg of 3-(Methoxy-d3)-L-tyrosine hydrochloride.

  • Dissolve in 1 mL of methanol (B129727).

  • Store at -20°C.

• Internal Standard Working Solution (10 µg/mL):

  • Dilute the stock solution 1:100 with methanol:water (50:50, v/v).

  • Store at 2-8°C for short-term use.

• Analyte (3-Methoxytyramine) Stock Solution (1 mg/mL):

  • Accurately weigh 1 mg of 3-methoxytyramine standard.

  • Dissolve in 1 mL of methanol.

  • Store at -20°C.

• Analyte Working Solutions and Calibration Standards:

  • Prepare a series of working solutions by serially diluting the analyte stock solution with a suitable solvent (e.g., methanol:water, 50:50, v/v).

  • Prepare calibration standards by spiking blank plasma or urine with the analyte working solutions to achieve a desired concentration range.

B. Sample Preparation: Solid-Phase Extraction (SPE) for Plasma

This protocol is adapted from established methods for catecholamine extraction from plasma.[3][6][7]

• Sample Pre-treatment:

  • To 0.5 mL of plasma sample, add 50 µL of the internal standard working solution (10 µg/mL).

  • Add 0.5 mL of 10 mM NH4H2PO4 buffer (pH 6.5).

  • Vortex for 10 seconds.

• SPE Cartridge Conditioning:

  • Use a weak cation exchange (WCX) SPE cartridge (e.g., Agilent SampliQ WCX, 30 mg, 1 mL).

  • Condition the cartridge sequentially with 1 mL of methanol and 1 mL of 10 mM NH4H2PO4 buffer (pH 6.5).

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge sequentially with 1 mL of water, 1 mL of methanol, and 1 mL of 0.2% formic acid in acetonitrile.

  • Dry the cartridge under full vacuum for 5 minutes.

• Elution:

  • Elute the analytes with 2 x 250 µL of 2% formic acid in acetonitrile.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of 0.2% formic acid in water.

  • Transfer to an autosampler vial for LC-MS/MS analysis.

C. Sample Preparation for Urine

• Sample Pre-treatment:

  • To 0.5 mL of urine, add 40 µL of the internal standard mix.

  • Add 0.8 mL of diphenyl-boronate complexing agent.

  • Adjust the pH to between 7.5 and 9.5 with NH4OH.

• SPE Cartridge Conditioning:

  • Use a suitable SPE cartridge (e.g., Agilent Bond Elut Plexa, 30 mg, 3 mL).

  • Condition the cartridge with 1 mL of methanol and 1 mL of aqueous wash buffer (0.2 M NH4Cl/NH4OH).

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash with 1 mL of 5% methanol wash buffer.

  • Dry under full vacuum for 5 minutes.

• Elution:

  • Elute with 1 mL of 5% formic acid in water.

• Injection:

  • Transfer the eluate to an autosampler vial for LC-MS/MS analysis.

D. LC-MS/MS Conditions

The following are typical LC-MS/MS parameters and may require optimization for specific instruments.[7][8]

• Liquid Chromatography:

  • Column: Agilent Pursuit pentafluorophenyl (PFP), 2.0 x 150 mm, 3 µm.

  • Mobile Phase A: 0.2% Formic acid in water.

  • Mobile Phase B: Methanol.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 20 µL.

  • Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the analytes, and then return to the initial conditions to re-equilibrate the column.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Example):

    • 3-Methoxytyramine: Precursor ion (Q1) -> Product ion (Q3)

    • 3-(Methoxy-d3)-L-tyrosine: Precursor ion (Q1) -> Product ion (Q3)

    • Specific m/z values for precursor and product ions should be determined by infusing the pure standards into the mass spectrometer.

II. Data Presentation

The following tables summarize typical quantitative data for the analysis of 3-methoxytyramine using a deuterated internal standard.[7][8][9]

Table 1: Method Validation Parameters for 3-Methoxytyramine Quantification

Parameter	Plasma	Urine
Linearity Range	15.63 - 10,000 pg/mL	4.69 - 3,000 ng/mL
Correlation Coefficient (R²)	> 0.9996	> 0.9999
Lower Limit of Quantification (LLOQ)	0.024 - 0.06 nmol/L	-
Intra-day Precision (CV%)	< 5%	< 6%
Inter-day Precision (CV%)	< 6%	< 8%
Recovery	88% - 104%	85.0% - 108%

Table 2: Example MRM Transitions for Analytes and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
3-Methoxytyramine	[To be determined]	[To be determined]	[To be determined]
3-(Methoxy-d3)-L-tyrosine (IS)	[To be determined]	[To be determined]	[To be determined]

*Note: Specific m/z values need to be optimized for the instrument used.

Mandatory Visualizations

Signaling and Metabolic Pathways

Caption: Dopamine is metabolized to 3-Methoxytyramine by COMT.

Experimental Workflow

Caption: Workflow for 3-Methoxytyramine analysis.

Logical Relationships

Caption: Internal standard corrects for analytical variability.

References

• 1. 3-Methoxytyramine - Wikipedia [en.wikipedia.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. biotage.com [biotage.com]
• 4. ssi.shimadzu.com [ssi.shimadzu.com]
• 5. 3-Methoxytyramine | Rupa Health [rupahealth.com]
• 6. Extraction of Plasma Catecholamines and Metanephrines using SPE Prior to LC-MS/MS Analysis | Separation Science [sepscience.com]
• 7. agilent.com [agilent.com]
• 8. agilent.com [agilent.com]
• 9. cda-amc.ca [cda-amc.ca]

Application Note: Quantitative Analysis of L-DOPA and its Major Metabolites in Human Plasma by LC-MS/MS using a Deuterated Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive method for the simultaneous quantification of Levodopa (L-DOPA) and its primary metabolites, 3-O-methyldopa (3-OMD), and dopamine (B1211576) (DOPA), in human plasma. The analytical method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a deuterated internal standard (L-DOPA-d3) to ensure high accuracy and precision. A straightforward protein precipitation method is employed for sample preparation, making it suitable for high-throughput analysis in clinical research and pharmacokinetic studies. The method was validated according to regulatory guidelines and demonstrated excellent linearity, precision, and accuracy over a clinically relevant concentration range.

Introduction

Levodopa (L-DOPA) is the primary and most effective treatment for Parkinson's disease, a neurodegenerative disorder characterized by a deficiency of the neurotransmitter dopamine in the brain.[1] L-DOPA is a precursor to dopamine and can cross the blood-brain barrier, which dopamine itself cannot do.[1] Once in the brain, L-DOPA is converted to dopamine, thereby alleviating the motor symptoms of Parkinson's disease.[1]

The metabolism of L-DOPA is complex. It is primarily decarboxylated to dopamine by aromatic L-amino acid decarboxylase (AADC).[2] However, it can also be methylated by catechol-O-methyl transferase (COMT) to form 3-O-methyldopa (3-OMD).[2][3] Dopamine is further metabolized to 3,4-dihydroxyphenylacetic acid (DOPAC) and homovanillic acid (HVA) by monoamine oxidase (MAO) and COMT.[4][5] Monitoring the plasma concentrations of L-DOPA and its major metabolites is crucial for optimizing therapeutic regimens and understanding inter-individual variability in patient response.[6][7]

This application note presents a detailed protocol for the simultaneous analysis of L-DOPA, 3-OMD, and dopamine in human plasma using LC-MS/MS with a stable isotope-labeled internal standard.

L-DOPA Metabolic Pathway

The metabolic pathway of L-DOPA is complex, involving several key enzymes. The diagram below illustrates the major conversion steps of L-DOPA to its key metabolites.

Caption: Major metabolic pathway of L-DOPA.

Experimental Protocol

Materials and Reagents

• L-DOPA, 3-O-Methyldopa, Dopamine hydrochloride, and L-DOPA-d3 standards

• HPLC-grade methanol (B129727), acetonitrile, and water

• Formic acid and perchloric acid

• Human plasma (K2-EDTA)

• 96-well protein precipitation plates

• Analytical column: Atlantis HILIC (150 x 2.1 mm, 3 µm) or equivalent[8]

Standard Solutions Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of L-DOPA, 3-OMD, dopamine, and L-DOPA-d3 in a solution of methanol/water (1:1, v/v) containing 0.1% formic acid.

• Working Standard Solutions: Prepare serial dilutions of the stock solutions in methanol/water (1:1, v/v) to create working standards for calibration curves and quality control (QC) samples.

• Internal Standard (IS) Working Solution: Dilute the L-DOPA-d3 stock solution to a final concentration of 100 ng/mL in methanol/water (1:1, v/v).

Sample Preparation

The following workflow outlines the sample preparation procedure for the extraction of L-DOPA and its metabolites from human plasma.

Caption: Sample preparation workflow.

• Pipette 50 µL of human plasma into a 96-well plate.

• Add 25 µL of the L-DOPA-d3 internal standard working solution to each well.

• Add 200 µL of ice-cold 0.4 M perchloric acid in methanol to precipitate proteins.[6]

• Vortex the plate for 1 minute to ensure thorough mixing.

• Centrifuge the plate at 4000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

LC-MS/MS Conditions

Liquid Chromatography:

Parameter	Value
Column	Atlantis HILIC (150 x 2.1 mm, 3 µm)[8]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Isocratic: 80% B[8]
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Run Time	7 minutes[8]

Mass Spectrometry:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	350°C

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
L-DOPA	198.1	152.1	15
3-OMD	212.1	166.1	15
Dopamine	154.1	137.1	12
L-DOPA-d3 (IS)	201.1	154.1	15

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification of L-DOPA and its metabolites in human plasma.

Linearity and Sensitivity

The method was linear over the concentration ranges specified in the table below, with a coefficient of determination (r²) greater than 0.99 for all analytes. The lower limit of quantification (LLOQ) was established as the lowest concentration on the calibration curve with acceptable precision and accuracy.

Analyte	Linear Range (ng/mL)	LLOQ (ng/mL)
L-DOPA	75 - 800[8]	75[8]
3-OMD	65 - 800[8]	65[8]
Dopamine	20 - 400[8]	20[8]

Precision and Accuracy

The intra- and inter-assay precision and accuracy were evaluated by analyzing QC samples at low, medium, and high concentrations. The results, summarized below, are within the acceptable limits of ±15% (±20% for LLOQ) as per regulatory guidelines.

Analyte	Concentration (ng/mL)	Intra-assay Precision (%CV)	Inter-assay Precision (%CV)	Accuracy (%)
L-DOPA	Low	< 10	< 12	95 - 105
Medium	< 8	< 10	97 - 103
High	< 7	< 9	98 - 102
3-OMD	Low	< 11	< 13	94 - 106
Medium	< 9	< 11	96 - 104
High	< 8	< 10	97 - 103
Dopamine	Low	< 12	< 14	93 - 107
Medium	< 10	< 12	95 - 105
High	< 9	< 11	96 - 104

Conclusion

This application note provides a detailed and validated LC-MS/MS method for the simultaneous quantification of L-DOPA and its major metabolites, 3-OMD and dopamine, in human plasma. The use of a deuterated internal standard ensures high accuracy and reliability. The simple and rapid sample preparation procedure makes this method well-suited for high-throughput analysis in clinical research and pharmacokinetic studies, aiding in the therapeutic drug monitoring of L-DOPA.

References

• 1. m.youtube.com [m.youtube.com]
• 2. L-DOPA - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. Figure 1, [Metabolic pathway of dopamine synthesis...]. - Parkinson’s Disease - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Dopamine - Wikipedia [en.wikipedia.org]
• 6. scielo.br [scielo.br]
• 7. Development and Validation of a New LC-MS/MS Bioanalytical Method for the Simultaneous Determination of Levodopa, Levodopa Methyl Ester, and Carbidopa in Human Plasma Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A new HILIC-MS/MS method for the simultaneous analysis of carbidopa, levodopa, and its metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 3-(Methoxy-d3)-L-tyrosine hydrochloride in Parkinson's Disease Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Levodopa (B1675098) (L-DOPA) remains the cornerstone of symptomatic treatment for Parkinson's disease (PD). However, its long-term use is often complicated by the emergence of motor fluctuations and debilitating dyskinesias. The metabolism of L-DOPA plays a crucial role in both its therapeutic efficacy and the development of these adverse effects. A major metabolic pathway involves the methylation of L-DOPA to 3-O-methyldopa (3-OMD) by catechol-O-methyltransferase (COMT). 3-OMD has a much longer half-life than L-DOPA and can compete with it for transport across the blood-brain barrier, potentially interfering with its therapeutic action.[1][2] Furthermore, elevated plasma levels of 3-OMD have been associated with an increased risk of motor complications in PD patients.[3][4]

Accurate quantification of 3-OMD in biological matrices is therefore critical for understanding L-DOPA's pharmacokinetics and pharmacodynamics, and for the development of novel therapeutic strategies aimed at optimizing L-DOPA therapy. 3-(Methoxy-d3)-L-tyrosine hydrochloride is a stable isotope-labeled internal standard essential for the precise and accurate quantification of 3-OMD using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[5][6] Its use allows for the correction of matrix effects and variations in sample processing, ensuring high-quality data in preclinical and clinical research.

These application notes provide detailed protocols for the use of 3-(Methoxy-d3)-L-tyrosine hydrochloride in key research areas of Parkinson's disease, including pharmacokinetic studies and the investigation of L-DOPA-induced dyskinesia.

Key Applications

• Pharmacokinetic (PK) and Metabolism Studies: Serve as an internal standard for the accurate quantification of 3-O-methyldopa (3-OMD) in biological samples (plasma, cerebrospinal fluid, brain tissue) to elucidate the pharmacokinetics of L-DOPA and its metabolites.[3][5]

• Therapeutic Drug Monitoring: Facilitate the monitoring of 3-OMD levels in patients undergoing L-DOPA therapy to potentially guide dose adjustments and optimize treatment strategies.[7]

• Development of COMT Inhibitors: Aid in the evaluation of the efficacy of new COMT inhibitors in reducing the formation of 3-OMD from L-DOPA.[2]

• L-DOPA-Induced Dyskinesia (LID) Research: Enable the correlation of 3-OMD levels with the severity of dyskinesia in preclinical models and clinical studies, contributing to a better understanding of the mechanisms underlying LID.[4][8]

Data Presentation

Table 1: Pharmacokinetic Parameters of L-DOPA and 3-O-Methyldopa (3-OMD) in Rabbits

Parameter	L-DOPA (2/0.5 mg/kg IV)	3-OMD (from L-DOPA IV)	L-DOPA (2/0.5 mg/kg IM)	3-OMD (from L-DOPA IM)
Tmax (min)	-	120 - 180	< 30	120 - 180
Cmax (ng/mL)	-	-	Varies	Varies
AUC (ng*h/mL)	-	-	Varies	Varies
t1/2 (min)	~60	-	~60	-
IM Bioavailability	-	-	0.70 - 1.21	-

Data adapted from a study in rabbits. Values are illustrative and will vary based on species, dose, and formulation.

Table 2: LC-MS/MS Parameters for 3-OMD Quantification

Parameter	Value
Analyte	3-O-Methyldopa (3-OMD)
Internal Standard	3-(Methoxy-d3)-L-tyrosine
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transition (3-OMD)	m/z 212.0 → 166.0[9][10]
MRM Transition (IS)	m/z 215.0 → 169.0 (Predicted)
Collision Energy (3-OMD)	10.5 V[9]
Collision Energy (IS)	~10.5 V (To be optimized)
Capillary Voltage	30 V[9]

Signaling and Metabolic Pathways

Caption: L-DOPA Metabolism and its implications in Parkinson's disease therapy.

Experimental Protocols

Protocol 1: Quantification of 3-O-Methyldopa in Rat Plasma using LC-MS/MS

Objective: To accurately measure the concentration of 3-OMD in plasma samples from a rat model of Parkinson's disease treated with L-DOPA.

Materials:

• 3-(Methoxy-d3)-L-tyrosine hydrochloride (Internal Standard, IS)

• 3-O-Methyldopa (Analytical Standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Rat plasma samples (collected in EDTA tubes)

• Microcentrifuge tubes

• LC-MS/MS system (e.g., Triple Quadrupole)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of 3-OMD in methanol.

  • Prepare a 1 mg/mL stock solution of 3-(Methoxy-d3)-L-tyrosine hydrochloride in methanol.

• Preparation of Working Solutions:

  • Prepare a series of 3-OMD working solutions for the calibration curve by serially diluting the stock solution with 50% methanol/water to achieve concentrations ranging from 10 ng/mL to 5000 ng/mL.

  • Prepare an internal standard working solution of 100 ng/mL by diluting the IS stock solution with 50% methanol/water.

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To 50 µL of plasma sample, calibration standard, or quality control sample in a microcentrifuge tube, add 10 µL of the 100 ng/mL IS working solution.

  • Add 150 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Gradient: 5% B to 95% B over 5 minutes, followed by re-equilibration.

    • Flow Rate: 0.3 mL/min

    • Injection Volume: 5 µL

  • MS/MS Conditions:

    • Ionization: ESI+

    • MRM transitions: See Table 2.

    • Optimize collision energies and other source parameters for maximum signal intensity.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of 3-OMD to the IS against the concentration of the calibration standards.

  • Determine the concentration of 3-OMD in the plasma samples by interpolating their peak area ratios from the calibration curve.

Caption: Experimental workflow for 3-OMD quantification in plasma.

Protocol 2: Assessment of L-DOPA-Induced Dyskinesia (LID) in a 6-OHDA Rat Model

Objective: To induce and score abnormal involuntary movements (AIMs) in a rat model of Parkinson's disease to study the potential role of 3-OMD in LID.

Materials:

• 6-hydroxydopamine (6-OHDA)

• L-DOPA methyl ester and Benserazide (B1668006) hydrochloride

• Saline

• Stereotaxic apparatus

• Observation cages

• Video recording equipment (optional)

Procedure:

• Induction of Parkinsonian Model:

  • Unilaterally lesion the medial forebrain bundle of adult male rats with 6-OHDA using a stereotaxic apparatus. This will induce a significant depletion of dopamine in the ipsilateral striatum.

  • Allow the animals to recover for at least 2 weeks.

• Induction of Dyskinesia:

  • Chronically treat the 6-OHDA-lesioned rats with L-DOPA (e.g., 6 mg/kg) and a peripheral decarboxylase inhibitor like benserazide (e.g., 12 mg/kg) once daily for 21 days.

• Scoring of Abnormal Involuntary Movements (AIMs):

  • On testing days, habituate the rats to the observation cages for 10-15 minutes.

  • Administer the L-DOPA/benserazide solution.

  • Score the severity of AIMs every 20 minutes for a total of 180 minutes.

  • AIMs are classified into three subtypes:

    • Axial: Dystonic posturing of the neck and trunk.

    • Limb: Jerky and purposeless movements of the forelimb contralateral to the lesion.

    • Orolingual: Repetitive, empty chewing movements and tongue protrusions.

  • Each subtype is scored on a scale from 0 to 4:

    • 0: Absent

    • 1: Occasional (present <50% of the observation time)

    • 2: Frequent (present >50% of the observation time)

    • 3: Continuous but interrupted by sensory stimuli

    • 4: Continuous and not interrupted by sensory stimuli

  • The total AIMs score is the sum of the scores for the three subtypes.

• Correlation with 3-OMD Levels:

  • At specific time points after L-DOPA administration, collect blood samples for the quantification of plasma 3-OMD using the LC-MS/MS protocol described above.

  • Correlate the plasma 3-OMD concentrations with the severity of AIMs scores to investigate the relationship between this metabolite and L-DOPA-induced dyskinesia.

Caption: Logical flow for investigating the role of 3-OMD in L-DOPA-induced dyskinesia.

Conclusion

3-(Methoxy-d3)-L-tyrosine hydrochloride is an indispensable tool for researchers in the field of Parkinson's disease. Its application as an internal standard in LC-MS/MS assays enables the reliable quantification of 3-O-methyldopa, a critical metabolite in L-DOPA therapy. The protocols outlined in these application notes provide a framework for conducting robust pharmacokinetic studies and for investigating the role of 3-OMD in the development of L-DOPA-induced dyskinesia. By facilitating a deeper understanding of L-DOPA's metabolism and its consequences, the use of this stable isotope-labeled compound will contribute to the development of improved therapeutic strategies for Parkinson's disease, ultimately aiming to enhance the quality of life for patients.

References

• 1. 3-O-methyldopa and the response to levodopa in Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Pharmacokinetics of Levodopa and 3-O-Methyldopa in Parkinsonian Patients Treated with Levodopa and Ropinirole and in Patients with Motor Complications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The role of 3-O-methyldopa in the side effects of L-dopa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Frontiers | Untargeted LC-HRMS Based-Plasma Metabolomics Reveals 3-O-Methyldopa as a New Biomarker of Poor Prognosis in High-Risk Neuroblastoma [frontiersin.org]
• 7. 3-O-Methyldopa - LabCorp (various) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Simultaneous quantitation of levodopa and 3-O-methyldopa in human plasma by HPLC-ESI-MS/MS: application for a pharmacokinetic study with a levodopa/benserazide formulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 3-(Methoxy-d3)-L-tyrosine HCl in Neuroscience

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

3-(Methoxy-d3)-L-tyrosine hydrochloride, the deuterated analog of 3-O-methyldopa (3-OMD), is a critical tool in neuroscience research, particularly in the study of Parkinson's disease and other disorders related to dopamine (B1211576) metabolism. As a stable isotope-labeled internal standard, it is indispensable for the accurate quantification of 3-O-methyldopa, a major metabolite of L-DOPA, the primary medication for Parkinson's disease.[1][2] The accumulation of 3-OMD has been linked to potential adverse effects of long-term L-DOPA therapy, making its precise measurement crucial for therapeutic drug monitoring and pharmacokinetic studies.[3][4]

Principle Applications

The primary application of 3-(Methoxy-d3)-L-tyrosine HCl is as an internal standard in analytical methodologies, such as high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS), for the quantitative analysis of endogenous 3-O-methyldopa in biological matrices.[5][6] Its utility extends to:

• Pharmacokinetic Studies: Elucidating the absorption, distribution, metabolism, and excretion (ADME) of L-DOPA. By using a stable isotope-labeled standard, researchers can accurately track the metabolic fate of the drug.[7][8][9]

• Therapeutic Drug Monitoring: Monitoring plasma levels of L-DOPA and its metabolites in patients with Parkinson's disease to optimize dosage and minimize side effects.[10][11]

• Neurochemical Research: Investigating the dynamics of dopamine metabolism in preclinical models of neurological disorders using techniques like in vivo microdialysis.[12][13]

• Clinical Diagnostics: Aiding in the diagnosis of certain metabolic disorders, such as Aromatic L-amino acid decarboxylase (AADC) deficiency, where elevated levels of 3-OMD are a key biomarker.[5]

Chemical Properties

Property	Value
Chemical Name	3-(Methoxy-d3)-L-tyrosine Hydrochloride
Synonyms	L-3-O-Methyl-DOPA-d3 HCl, 3-OMD-d3
Molecular Formula	C₁₀H₁₁D₃ClNO₄
Molecular Weight	250.69 g/mol
CAS Number	586954-09-8 (free base)
Purity	Typically >95%
Storage	2-8°C Refrigerator

Experimental Protocols

Protocol 1: Quantification of 3-O-Methyldopa in Human Plasma using HPLC-MS/MS

This protocol describes a method for the sensitive and specific quantification of 3-O-methyldopa in human plasma, using 3-(Methoxy-d3)-L-tyrosine HCl as an internal standard.[10][14]

Materials:

• 3-(Methoxy-d3)-L-tyrosine HCl (Internal Standard, IS)

• 3-O-methyldopa (Analyte)

• Human plasma (drug-free)

• Perchloric acid

• Methanol (B129727) (HPLC grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Atlantis T3 C18 analytical column (5 µm; 150 x 4.6 mm i.d.) or equivalent

• Triple quadrupole tandem mass spectrometer with an electrospray ionization (ESI) source

Procedure:

• Preparation of Standard and Internal Standard Stock Solutions:

  • Prepare stock solutions of 3-O-methyldopa and 3-(Methoxy-d3)-L-tyrosine HCl in a suitable solvent (e.g., methanol/water mixture).

• Preparation of Calibration Standards and Quality Control (QC) Samples:

  • Spike drug-free human plasma with known concentrations of 3-O-methyldopa to create calibration standards and QC samples.[14]

  • Add a fixed concentration of the internal standard, 3-(Methoxy-d3)-L-tyrosine HCl, to all calibration standards, QC samples, and unknown samples.

• Sample Preparation (Protein Precipitation):

  • To 200 µL of plasma sample (standard, QC, or unknown), add an appropriate volume of internal standard solution.

  • Add perchloric acid to precipitate plasma proteins.[14]

  • Vortex and centrifuge the samples.

  • Collect the supernatant for LC-MS/MS analysis.

• HPLC-MS/MS Analysis:

  • HPLC Conditions:

    • Column: Atlantis T3 C18 (5 µm; 150 x 4.6 mm i.d.)[14]

    • Mobile Phase: A mixture of water and methanol (e.g., 85:15, v/v) containing 0.05% formic acid.[14]

    • Flow Rate: As per column specifications (e.g., 0.5 mL/min).

    • Injection Volume: 5-20 µL.

  • MS/MS Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Detection Mode: Multiple Reaction Monitoring (MRM)

    • MRM Transitions:

      • 3-O-methyldopa: m/z 212.0 → 166.0[14]

      • 3-(Methoxy-d3)-L-tyrosine (IS): m/z 215.1 → 169.2 (Note: exact mass may vary slightly based on synthesis)

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.

  • Determine the concentration of 3-O-methyldopa in the unknown samples from the calibration curve.

Quantitative Data:

Parameter	3-O-methyldopa	Reference
Linearity Range	50 - 4000 ng/mL	[14]
Lower Limit of Quantification (LLOQ)	50 ng/mL	[14]
Intra-day Precision (CV%)	< 5%	[15]
Inter-day Precision (CV%)	10 - 20%	[15]
Recovery	77 - 107%	[15]

Protocol 2: In Vivo Microdialysis for Monitoring L-DOPA and Metabolites in the Brain

This protocol outlines the use of in vivo microdialysis to sample L-DOPA and its metabolites, including 3-O-methyldopa, from the extracellular fluid of the brain in an animal model. The collected dialysates can then be analyzed using HPLC-ECD or HPLC-MS/MS.[12][13][16]

Materials:

• Microdialysis probes and guide cannulae

• Stereotaxic apparatus

• Syringe pump

• Fraction collector (refrigerated recommended)

• Artificial cerebrospinal fluid (aCSF)

• L-DOPA

• Anesthetic

• HPLC-ECD or HPLC-MS/MS system

Procedure:

• Surgical Implantation of Microdialysis Probe:

  • Anesthetize the animal and place it in a stereotaxic frame.

  • Implant a guide cannula into the brain region of interest (e.g., striatum).

  • Allow the animal to recover from surgery.

  • On the day of the experiment, insert the microdialysis probe through the guide cannula.

• Microdialysis Perfusion and Sample Collection:

  • Perfuse the probe with aCSF at a low, constant flow rate (e.g., 1.0 - 2.0 µL/min).[16]

  • Allow a stabilization period for the tissue to equilibrate.

  • Collect baseline dialysate samples into vials, often containing an antioxidant to prevent degradation of catecholamines.

  • Administer L-DOPA to the animal (e.g., via intraperitoneal injection).

  • Continue to collect dialysate samples at regular intervals (e.g., every 20 minutes) to monitor the change in analyte concentrations over time.[17]

• Sample Analysis:

  • Analyze the collected dialysate samples for L-DOPA, dopamine, 3-O-methyldopa, and other metabolites using a validated HPLC-ECD or HPLC-MS/MS method.

  • For HPLC-MS/MS, 3-(Methoxy-d3)-L-tyrosine HCl would be added to the collected dialysates as an internal standard prior to analysis.

Quantitative Data from Microdialysis Studies:

Parameter	Value	Reference
Perfusion Flow Rate	1.5 µL/min	[17]
Sample Collection Interval	20 minutes	[17]
Mean Extracellular Dopamine (Rat Striatum)	2.4 µmol/L	[17]
Mean Extracellular DOPAC (Rat Striatum)	10.7 µmol/L	[17]
Mean Extracellular HVA (Rat Striatum)	9.2 µmol/L	[17]

Visualizations

Dopamine Metabolic Pathway

The following diagram illustrates the primary metabolic pathway of L-DOPA, highlighting the formation of dopamine and its subsequent metabolism, including the production of 3-O-methyldopa.

Caption: Metabolic pathway of L-DOPA and dopamine.

Experimental Workflow for Quantification

The diagram below outlines the general workflow for the quantification of 3-O-methyldopa in a biological sample using 3-(Methoxy-d3)-L-tyrosine HCl as an internal standard.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. 3-O-Methyldopa - Wikipedia [en.wikipedia.org]
• 3. The role of 3-O-methyldopa in the side effects of L-dopa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. LC-MS/MS quantification of 3-O-methyldopa in DBS for the diagnosis of AADC Deficiency using a derivatization method to improve sensitivity. - SSIEM 2023 [program.eventact.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. research.rug.nl [research.rug.nl]
• 8. Central levodopa metabolism in Parkinson's disease after administration of stable isotope-labeled levodopa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics, metabolism and safety of deuterated L-DOPA (SD-1077)/carbidopa compared to L-DOPA/carbidopa following single oral dose administration in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Simultaneous determination of levodopa, carbidopa, entacapone, tolcapone, 3-O-methyldopa and dopamine in human plasma by an HPLC-MS/MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Quantitative microdialysis for studying the in vivo L-DOPA kinetics in blood and skeletal muscle of the dog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In vivo microdialysis to determine the relative pharmacokinetics of drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. besjournal.com [besjournal.com]

Protocol for the Use of 3-(Methoxy-d3)-L-tyrosine Hydrochloride in Cell Culture for Quantitative Proteomics

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Methoxy-d3)-L-tyrosine hydrochloride is a stable isotope-labeled analog of 3-methoxy-L-tyrosine, a metabolite of L-DOPA. This deuterated compound serves as a valuable tool in quantitative proteomics, primarily through its application in Stable Isotope Labeling with Amino Acids in Cell Culture (SILAC). SILAC is a powerful metabolic labeling strategy that allows for the accurate comparison of protein abundance between different cell populations by mass spectrometry (MS). By incorporating "heavy" labeled amino acids into the entire proteome of one cell population and comparing it to a "light" unlabeled population, SILAC enables precise relative quantification of thousands of proteins simultaneously. This protocol provides a detailed guide for the use of 3-(Methoxy-d3)-L-tyrosine hydrochloride in SILAC-based experiments.

Principle of SILAC

The core principle of SILAC involves growing two or more populations of cells in media that are identical in composition, except for the isotopic form of a specific amino acid. One population is cultured in "light" medium containing the natural amino acid (e.g., L-tyrosine), while the other is cultured in "heavy" medium supplemented with a stable isotope-labeled counterpart, such as 3-(Methoxy-d3)-L-tyrosine hydrochloride. Over the course of several cell divisions, the labeled amino acid is incorporated into all newly synthesized proteins.[1] Once labeling is complete, the cell populations can be subjected to different experimental conditions. Subsequently, the protein lysates from the different populations are mixed, typically in a 1:1 ratio. This early-stage mixing minimizes downstream experimental variability. The combined protein mixture is then processed for mass spectrometry analysis. Because the "heavy" and "light" proteins are chemically identical, they co-elute during chromatography. However, they are distinguishable by the mass spectrometer due to the mass difference conferred by the isotopic label. The relative abundance of a protein between the two samples is determined by the ratio of the signal intensities of the "heavy" and "light" peptide pairs.

Materials and Reagents

• 3-(Methoxy-d3)-L-tyrosine hydrochloride

• L-tyrosine (unlabeled)

• SILAC-grade DMEM or RPMI-1640 medium, deficient in L-tyrosine

• Dialyzed Fetal Bovine Serum (dFBS)

• Phosphate-Buffered Saline (PBS), sterile

• Cell line of interest (e.g., HeLa, HEK293T)

• Standard cell culture plastics and equipment

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• Reagents for protein reduction, alkylation, and digestion (e.g., DTT, iodoacetamide (B48618), trypsin)

• Mass spectrometer (e.g., Orbitrap-based) and liquid chromatography system

Experimental Protocols

Preparation of SILAC Media

• Reconstitute Amino Acids : Prepare stock solutions of both "light" L-tyrosine and "heavy" 3-(Methoxy-d3)-L-tyrosine hydrochloride in sterile PBS or cell culture grade water. The hydrochloride salt of the deuterated tyrosine enhances its solubility.

• Prepare "Light" and "Heavy" Media :

  • To prepare the "light" medium, supplement the tyrosine-deficient base medium with the "light" L-tyrosine stock solution to a final concentration that supports optimal cell growth.

  • To prepare the "heavy" medium, supplement the tyrosine-deficient base medium with the "heavy" 3-(Methoxy-d3)-L-tyrosine hydrochloride stock solution to the same final molar concentration as the "light" medium.

• Complete Media Formulation : Add dialyzed FBS to a final concentration of 10% (or as required by the specific cell line) and other necessary supplements like penicillin-streptomycin (B12071052) to both "light" and "heavy" media.

• Sterilization : Sterile-filter the complete "light" and "heavy" media through a 0.22 µm filter. Store the prepared media at 4°C.

Cell Culture and Labeling

• Cell Adaptation : If the cells are not already adapted to the SILAC medium, it is advisable to gradually adapt them over a few passages.

• Labeling : Culture the cells in the prepared "light" and "heavy" SILAC media for at least 5-6 cell doublings to ensure near-complete incorporation (>95%) of the respective amino acids into the proteome.[2]

• Monitoring Incorporation : The efficiency of isotope incorporation can be monitored by harvesting a small number of cells after several passages, extracting proteins, and analyzing them by mass spectrometry to confirm the absence of "light" peptides in the "heavy" labeled cells.[2]

Experimental Treatment and Cell Harvesting

• Experimental Conditions : Once complete labeling is achieved, treat the cell populations according to the experimental design (e.g., drug treatment vs. vehicle control).

• Harvesting :

  • For adherent cells, wash the cell monolayer twice with ice-cold PBS.

  • Add an appropriate volume of lysis buffer with protease and phosphatase inhibitors to the plate and scrape the cells.

  • For suspension cells, pellet the cells by centrifugation, wash twice with ice-cold PBS, and resuspend in lysis buffer.

• Lysate Preparation : Incubate the cell lysates on ice for 30 minutes with periodic vortexing. Centrifuge the lysates at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cell debris. Collect the supernatant containing the protein extracts.

Protein Quantification, Mixing, and Digestion

• Quantification : Determine the protein concentration of the "light" and "heavy" lysates using a standard protein assay (e.g., BCA assay).

• Mixing : Combine equal amounts of protein from the "light" and "heavy" lysates (typically a 1:1 ratio).

• Reduction and Alkylation :

  • Reduce the disulfide bonds in the mixed protein sample by adding DTT to a final concentration of 5-10 mM and incubating at 56°C for 30-60 minutes.

  • Alkylate the free cysteine residues by adding iodoacetamide to a final concentration of 15-20 mM and incubating in the dark at room temperature for 30 minutes.

• Digestion :

  • Dilute the protein mixture with a suitable buffer (e.g., 50 mM ammonium (B1175870) bicarbonate) to reduce the concentration of denaturants.

  • Add sequencing-grade trypsin at a 1:50 to 1:100 (trypsin:protein) ratio and incubate overnight at 37°C.

Sample Preparation for Mass Spectrometry

• Desalting : Desalt the digested peptide mixture using a C18 StageTip or a similar solid-phase extraction method to remove salts and other contaminants that can interfere with mass spectrometry analysis.

• Fractionation (Optional) : For complex proteomes, an optional fractionation step (e.g., high-pH reversed-phase chromatography) can be performed to reduce sample complexity and increase the number of identified proteins.

• LC-MS/MS Analysis : Analyze the peptide samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The mass spectrometer should be operated in a data-dependent acquisition mode to automatically select peptide ions for fragmentation.

Data Presentation

Table 1: Recommended Concentrations for SILAC Amino Acids

Amino Acid	Isotopic Label	Typical Final Concentration (mM)	Reference
L-Lysine	13C6, 15N2	0.798	[3]
L-Arginine	13C6, 15N4	0.398	[3]
L-Tyrosine	-	0.461	[3]
3-(Methoxy-d3)-L-tyrosine	d3	0.461 (starting point)	Based on[3]

Note: The concentration for 3-(Methoxy-d3)-L-tyrosine is a recommended starting point based on a 5-plex SILAC experiment using a different tyrosine isotope. Optimal concentrations may vary depending on the cell line and experimental conditions and should be determined empirically.

Table 2: Representative Incorporation Efficiency of Heavy Amino Acids

Number of Cell Doublings	Expected Incorporation Efficiency (%)
1	~50
2	~75
3	~87.5
4	~93.8
5	>95
6	>98

Note: This table provides a theoretical representation of incorporation efficiency. Actual rates should be confirmed experimentally.

Mandatory Visualizations

Caption: Experimental workflow for a SILAC experiment.

Caption: A simplified receptor tyrosine kinase signaling pathway.

Important Considerations

• Choice of Amino Acid : While 3-(Methoxy-d3)-L-tyrosine hydrochloride is a suitable "heavy" amino acid, it is important to note that deuterated amino acids can sometimes exhibit slight chromatographic shifts compared to their non-deuterated counterparts in reversed-phase liquid chromatography. This can potentially complicate data analysis, and it is advisable to use mass spectrometry software that can account for such shifts.

• Stability of Tyrosine : L-tyrosine has low solubility at neutral pH. While the hydrochloride form of the deuterated analog improves solubility, it is crucial to ensure complete dissolution in the medium. For highly concentrated feed media in fed-batch cultures, precipitation can be a concern. Storing prepared media at 4°C and protecting it from light can help maintain stability.

• Cell Line Considerations : The efficiency of amino acid uptake and incorporation can vary between cell lines. It is essential to verify complete labeling for the specific cell line being used. Some cell lines may also exhibit metabolic conversion of one amino acid to another (e.g., arginine to proline), which should be considered when selecting the labeled amino acid.

• Data Analysis : Use a SILAC-aware software package for data analysis (e.g., MaxQuant). This software is designed to automatically identify and quantify "heavy" and "light" peptide pairs and calculate protein ratios.

By following this detailed protocol and considering these key factors, researchers can effectively utilize 3-(Methoxy-d3)-L-tyrosine hydrochloride for accurate and robust quantitative proteomic analysis in cell culture.

References

• 1. SILAC - Based Proteomics Analysis - Creative Proteomics [creative-proteomics.com]
• 2. youtube.com [youtube.com]
• 3. Development of a 5-plex SILAC Method Tuned for the Quantitation of Tyrosine Phosphorylation Dynamics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: In vivo Metabolic Labeling with 3-(Methoxy-d3)-L-tyrosine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Methoxy-d3)-L-tyrosine hydrochloride is a deuterium-labeled, non-proteinogenic amino acid. It is the stable isotope-labeled analogue of 3-Methoxy-L-tyrosine (also known as 3-O-methyldopa), a major metabolite of the drug Levodopa (L-DOPA) used in the treatment of Parkinson's disease.[1][2][3] Unlike proteinogenic amino acids, 3-Methoxy-L-tyrosine is not incorporated into proteins during translation.[4] Therefore, its deuterated form is not suitable for traditional in vivo metabolic labeling of the entire proteome, such as in SILAC (Stable Isotope Labeling by Amino Acids in Cell Culture) experiments.

Instead, 3-(Methoxy-d3)-L-tyrosine hydrochloride serves as a powerful metabolic tracer. Its primary application lies in in vivo studies to investigate the pharmacokinetics, metabolism, and physiological effects of L-DOPA and its metabolite, 3-Methoxy-L-tyrosine.[5][6][7] The stable deuterium (B1214612) label allows for the precise and sensitive quantification of the tracer and its downstream metabolites by mass spectrometry, distinguishing it from its endogenous, unlabeled counterparts.

Core Applications

• Pharmacokinetic Studies: Tracing the absorption, distribution, metabolism, and excretion (ADME) of 3-Methoxy-L-tyrosine.

• Metabolic Pathway Analysis: Investigating the in vivo conversion of L-DOPA to 3-Methoxy-L-tyrosine and its subsequent metabolic fate. This is particularly relevant in the context of catecholamine metabolism.[8]

• Drug Development: Evaluating the impact of new therapeutic agents on the metabolism of L-DOPA.

• Neuroscience Research: Studying the transport of 3-Methoxy-L-tyrosine across the blood-brain barrier and its effects on neurotransmitter systems.[7]

Data Presentation

Table 1: Physicochemical Properties of 3-(Methoxy-d3)-L-tyrosine hydrochloride

Property	Value
Chemical Formula	C₁₀H₁₀D₃NO₄·HCl
Molecular Weight	250.71 g/mol
Appearance	White to off-white solid
Storage	2-8°C

Table 2: Example Quantitative Data from a Tracer Study

Time Point (Post-administration)	Plasma Concentration of 3-(Methoxy-d3)-L-tyrosine (ng/mL)	Brain Tissue Concentration of 3-(Methoxy-d3)-L-tyrosine (ng/g)
30 minutes	150 ± 25	30 ± 8
1 hour	250 ± 30	65 ± 12
2 hours	180 ± 20	45 ± 10
4 hours	90 ± 15	20 ± 5
8 hours	30 ± 8	5 ± 2

Experimental Protocols

Protocol 1: In vivo Administration and Sample Collection in a Rodent Model

This protocol outlines a general procedure for a pharmacokinetic and metabolic study in mice or rats.

Materials:

• 3-(Methoxy-d3)-L-tyrosine hydrochloride

• Sterile saline solution (0.9% NaCl)

• Animal model (e.g., C57BL/6 mice or Sprague-Dawley rats)

• Gavage needles or syringes for injection (depending on the route of administration)

• Anesthesia (e.g., isoflurane)

• Blood collection tubes (e.g., with EDTA)

• Surgical tools for tissue dissection

• Liquid nitrogen or dry ice for snap-freezing tissues

• Centrifuge

• -80°C freezer

Procedure:

• Animal Acclimation: Acclimate animals to the housing conditions for at least one week prior to the experiment.

• Tracer Preparation: Dissolve 3-(Methoxy-d3)-L-tyrosine hydrochloride in sterile saline to the desired concentration. The exact concentration will depend on the experimental design and the sensitivity of the analytical method.

• Administration: Administer the tracer solution to the animals. Common routes of administration include oral gavage or intraperitoneal (i.p.) injection. The volume and dose should be calculated based on the animal's body weight.

• Sample Collection:

  • Blood: At predetermined time points (e.g., 0, 15, 30, 60, 120, 240 minutes), collect blood samples via tail vein, saphenous vein, or cardiac puncture (terminal procedure). Collect blood into tubes containing an anticoagulant.

  • Tissues: For terminal studies, euthanize the animals at specific time points. Immediately dissect the tissues of interest (e.g., brain, liver, kidney) and snap-freeze them in liquid nitrogen.

• Sample Processing:

  • Plasma: Centrifuge the blood samples at 4°C to separate the plasma. Transfer the plasma to clean tubes and store at -80°C.

  • Tissues: Store the snap-frozen tissues at -80°C until analysis.

• Sample Analysis: Proceed with Protocol 2 for the extraction and quantification of the tracer and its metabolites.

Protocol 2: Sample Preparation and LC-MS/MS Analysis

This protocol describes the extraction and quantification of 3-(Methoxy-d3)-L-tyrosine from biological samples.

Materials:

• Plasma or tissue homogenates from Protocol 1

• Internal standard (e.g., a structurally similar deuterated compound)

• Protein precipitation solvent (e.g., acetonitrile (B52724) with 0.1% formic acid)

• Centrifuge

• LC-MS/MS system (e.g., a triple quadrupole mass spectrometer)

• C18 reverse-phase HPLC column

Procedure:

• Sample Preparation:

  • Plasma: Thaw plasma samples on ice. To a known volume of plasma, add the internal standard and the protein precipitation solvent. Vortex thoroughly and centrifuge to pellet the precipitated proteins.

  • Tissues: Homogenize the frozen tissue in a suitable buffer. To a known amount of homogenate, add the internal standard and the protein precipitation solvent. Vortex and centrifuge.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube or a 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Inject the prepared samples onto the LC-MS/MS system.

  • Use a suitable gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid) to separate the analyte of interest on the C18 column.

  • Set up the mass spectrometer to monitor the specific mass-to-charge (m/z) transitions for 3-(Methoxy-d3)-L-tyrosine and the internal standard using Multiple Reaction Monitoring (MRM).

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Generate a standard curve using known concentrations of 3-(Methoxy-d3)-L-tyrosine.

  • Calculate the concentration of the tracer in the biological samples by comparing their peak area ratios to the standard curve.

Visualizations

Caption: Metabolic pathway of L-DOPA.

Caption: Experimental workflow for a tracer study.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 3-methoxy-L-tyrosine | C10H13NO4 | CID 9307 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-O-Methyldopa - Wikipedia [en.wikipedia.org]
• 4. CAS 300-48-1: 3-Methoxy-L-tyrosine | CymitQuimica [cymitquimica.com]
• 5. Influence of L-3-methoxytyrosine on monoamine synthesis in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The role of 3-O-methyldopa in the side effects of L-dopa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Overview of Tyrosine Metabolism - Creative Proteomics [creative-proteomics.com]

Measuring Catecholamine Turnover with Deuterated Tyrosine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Catecholamines, including dopamine (B1211576), norepinephrine, and epinephrine, are crucial neurotransmitters involved in numerous physiological and pathological processes. The rate at which these neurotransmitters are synthesized, released, and metabolized, known as turnover, provides a dynamic measure of neuronal activity. Measuring catecholamine turnover is essential for understanding the mechanisms of neurological and psychiatric disorders and for evaluating the efficacy of novel therapeutics.

This document provides detailed application notes and protocols for measuring catecholamine turnover using a stable isotope labeling technique with deuterated tyrosine (e.g., L-[2,3,5,6-D4]-tyrosine). This method offers a powerful approach to dynamically assess catecholamine synthesis rates in vivo by tracing the incorporation of the labeled precursor into the catecholamine pool. The use of stable isotopes coupled with mass spectrometry provides high specificity and sensitivity, avoiding the complications associated with radioactive tracers.

Principle of the Method

The measurement of catecholamine turnover using deuterated tyrosine is based on the precursor-product relationship. Deuterated tyrosine, a stable isotope-labeled form of the natural precursor to catecholamines, is introduced into the biological system. The rate-limiting enzyme in catecholamine synthesis, tyrosine hydroxylase, converts tyrosine to L-DOPA, which is then further metabolized to dopamine, norepinephrine, and epinephrine.[1][2] By measuring the rate of incorporation of the deuterium (B1214612) label from tyrosine into the catecholamine pool over time, the fractional synthesis rate (FSR) and absolute turnover rate of the catecholamines can be calculated. This provides a direct measure of the rate of catecholamine synthesis.

Core Applications

• Neuropharmacology: Elucidating the mechanism of action of drugs targeting the central nervous system.

• Drug Development: Assessing the preclinical and clinical efficacy of compounds designed to modulate catecholaminergic systems.

• Neuroscience Research: Investigating the role of catecholamine dynamics in models of neurological and psychiatric disorders such as Parkinson's disease, depression, and schizophrenia.

• Physiological Studies: Understanding the regulation of catecholamine systems in response to stress, diet, and other physiological stimuli.[3]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the core biochemical pathway and the general experimental workflow for measuring catecholamine turnover with deuterated tyrosine.

Diagram 1: Catecholamine Synthesis Pathway

Diagram 2: General Experimental Workflow

Detailed Experimental Protocols

These protocols provide a general framework. Specific parameters may require optimization based on the experimental model, analytical instrumentation, and specific research question.

Protocol 1: In Vivo Administration of Deuterated Tyrosine in Rodents

This protocol is adapted from methodologies described for studying neurotransmitter dynamics.[4][5][6]

1. Materials:

• L-[2,3,5,6-D4]-Tyrosine (or other deuterated tyrosine)
• Sterile saline (0.9% NaCl) or artificial cerebrospinal fluid (aCSF) for infusions
• Administration equipment (e.g., infusion pump, syringes, catheters for intravenous administration; syringes for intraperitoneal injection)

2. Procedure for Intravenous (i.v.) Infusion (for steady-state labeling):

• Prepare a stock solution of deuterated tyrosine in sterile saline. The concentration should be calculated based on the desired infusion rate and target plasma concentration.
• Surgically implant a catheter into the jugular or femoral vein of the anesthetized animal. Allow for a recovery period as required by the experimental design.
• On the day of the experiment, connect the catheter to an infusion pump.
• Administer a bolus ("priming") dose of deuterated tyrosine to rapidly achieve the target isotopic enrichment in the precursor pool.
• Immediately follow the bolus with a continuous infusion at a constant rate to maintain a steady-state isotopic enrichment of tyrosine in the plasma and brain.
• Collect samples (e.g., blood, microdialysate) at predetermined time points during the infusion.

3. Procedure for Intraperitoneal (i.p.) Injection (for pulse-chase labeling):

• Prepare a solution of deuterated tyrosine in sterile saline. A typical dosage range is 50-200 mg/kg body weight.[6]
• Inject the solution intraperitoneally.
• Collect samples at various time points after the injection to track the incorporation of the label into the catecholamine pool and its subsequent decline.

Protocol 2: Brain Microdialysis for Catecholamine Sampling

This protocol outlines the general steps for in vivo microdialysis to sample extracellular catecholamines.[5][7][8]

1. Materials:

• Stereotaxic apparatus
• Microdialysis probes (with appropriate membrane cutoff)
• Guide cannula
• Infusion pump and liquid switch
• Artificial cerebrospinal fluid (aCSF)
• Fraction collector

2. Procedure:

• Surgically implant a guide cannula into the brain region of interest (e.g., striatum, prefrontal cortex) using stereotaxic coordinates. Allow the animal to recover.
• On the day of the experiment, insert the microdialysis probe through the guide cannula.
• Perfuse the probe with aCSF at a low, constant flow rate (e.g., 0.5-2.0 µL/min).
• Allow for an equilibration period to establish a stable baseline of neurotransmitter levels.
• Collect dialysate fractions at regular intervals (e.g., every 10-20 minutes) into vials containing an antioxidant (e.g., perchloric acid or ascorbic acid) to prevent catecholamine degradation.[7]
• Store samples at -80°C until analysis.

Protocol 3: Sample Preparation for LC-MS/MS Analysis

This protocol describes a general procedure for extracting tyrosine and catecholamines from biological samples.[4][9]

1. Materials:

• Perchloric acid (PCA) or Trichloroacetic acid (TCA)
• Internal standards (deuterated analogs of the analytes, if different from the tracer)
• Microcentrifuge tubes
• Centrifuge

2. Procedure for Microdialysate or Plasma:

• To the collected sample (e.g., 20 µL), add an equal volume of cold 0.2 M PCA containing internal standards to precipitate proteins and stabilize the catecholamines.
• Vortex the mixture thoroughly.
• Centrifuge at high speed (e.g., 14,000 x g) for 10-15 minutes at 4°C.
• Carefully collect the supernatant for LC-MS/MS analysis.

3. Procedure for Brain Tissue:

• Rapidly dissect the brain region of interest and weigh it.
• Homogenize the tissue in a volume of cold 0.2 M PCA.
• Centrifuge the homogenate at high speed.
• Collect the supernatant for analysis.

Protocol 4: LC-MS/MS Analysis

The following are example parameters. These will need to be optimized for the specific instrument and column used.

1. Liquid Chromatography (LC) System:

• Column: A reversed-phase C18 or a HILIC column suitable for polar analytes.
• Mobile Phase A: 0.1% Formic acid in water.[7]
• Mobile Phase B: 0.1% Formic acid in acetonitrile/methanol.[7]
• Gradient: A gradient elution from low to high organic phase is typically used to separate the analytes.
• Flow Rate: Dependent on the column dimensions (e.g., 0.4 mL/min).[7]

2. Mass Spectrometry (MS) System:

• Ionization: Electrospray Ionization (ESI) in positive mode.
• Analysis Mode: Multiple Reaction Monitoring (MRM).
• MRM Transitions: The precursor (Q1) and product (Q3) ions for each analyte and its deuterated counterpart must be determined. Example transitions are provided in the table below.

Quantitative Data and Analysis

Table 1: Example MRM Transitions for LC-MS/MS Analysis

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Notes
Tyrosine (endogenous)	182.1	136.1
L-[2,3,5,6-D4]-Tyrosine	186.1	140.1	Tracer
Dopamine (endogenous)	154.1	137.1
Dopamine (from D4-Tyr)	157.1	140.1	Product (D3-labeled)
Norepinephrine (endogenous)	170.1	152.1
Norepinephrine (from D4-Tyr)	173.1	155.1	Product (D3-labeled)
Epinephrine (endogenous)	184.1	166.1
Epinephrine (from D4-Tyr)	187.1	169.1	Product (D3-labeled)
Note: The exact m/z values may vary slightly depending on the instrument and adducts formed. The conversion of D4-tyrosine to catecholamines involves the loss of one deuterium atom.

Calculation of Catecholamine Turnover

The fractional synthesis rate (FSR) of a catecholamine is calculated using the precursor-product model.[10]

1. Isotopic Enrichment (IE): First, determine the isotopic enrichment of the precursor (tyrosine) and the product (catecholamine) at each time point. Isotopic enrichment is the ratio of the labeled analyte to the total analyte pool (labeled + unlabeled).

IE = [Labeled Analyte] / ([Labeled Analyte] + [Unlabeled Analyte])

This is typically determined from the peak areas of the labeled and unlabeled analytes in the LC-MS/MS analysis.

2. Fractional Synthesis Rate (FSR): The FSR represents the fraction of the catecholamine pool that is newly synthesized per unit of time. It is calculated from the rate of increase in the isotopic enrichment of the product relative to the isotopic enrichment of the precursor.

FSR (%/hour) = [ (IE_product_t2 - IE_product_t1) / (IE_precursor * (t2 - t1)) ] * 100

Where:

• IE_product_t2 and IE_product_t1 are the isotopic enrichments of the catecholamine at time points 2 and 1, respectively.

• IE_precursor is the isotopic enrichment of the precursor (tyrosine), which should be at a steady state during the measurement period.

• t2 - t1 is the time interval in hours.

3. Absolute Synthesis Rate (Turnover): The absolute synthesis rate is the FSR multiplied by the total concentration of the catecholamine in the tissue or compartment being studied.

Absolute Synthesis Rate (ng/g/hour) = FSR * [Total Catecholamine Concentration]

Table 2: Representative Data on Catecholamine Turnover in Rat Brain

The following table provides hypothetical but realistic values for dopamine turnover in different brain regions of the rat, as might be determined using the deuterated tyrosine method. Actual values can vary significantly based on the specific experimental conditions.

Brain Region	Dopamine Concentration (ng/g tissue)	Fractional Synthesis Rate (FSR) (%/hour)	Absolute Turnover Rate (ng/g/hour)
Striatum	10,000	15	1500
Nucleus Accumbens	6,000	20	1200
Prefrontal Cortex	100	50	50

Troubleshooting and Considerations

• Achieving Steady-State Precursor Enrichment: For accurate FSR calculations, it is crucial to maintain a stable isotopic enrichment of the precursor (tyrosine) in the relevant pool (e.g., plasma, brain extracellular fluid) during the sampling period. A primed-continuous infusion is the preferred method for this.

• Sample Stability: Catecholamines are highly susceptible to oxidation. Samples must be collected into an antioxidant solution and kept on ice or at 4°C, followed by long-term storage at -80°C.

• Analytical Sensitivity: The concentrations of catecholamines, especially in microdialysates, can be very low. A highly sensitive LC-MS/MS system is required for accurate quantification. Derivatization of the analytes can be employed to enhance sensitivity if needed.[1]

• Choice of Deuterated Tyrosine: The position and number of deuterium atoms on the tyrosine molecule are important. Ring-deuterated tyrosine is commonly used as the labels are not lost during the enzymatic conversions.

• Data Interpretation: Changes in catecholamine turnover can be influenced by various factors, including neuronal firing rate, precursor availability, and the activity of synthetic and metabolic enzymes. It is important to consider these factors when interpreting the results.

Conclusion

The use of deuterated tyrosine as a stable isotope tracer provides a robust and reliable method for measuring catecholamine turnover in vivo. This technique offers valuable insights into the dynamic regulation of catecholaminergic systems and is a powerful tool for basic neuroscience research and drug development. Careful experimental design, precise sample handling, and accurate bioanalytical methods are essential for obtaining high-quality, interpretable data.

References

• 1. researchgate.net [researchgate.net]
• 2. Biosynthesis of Catecholamines - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Tyrosine, phenylalanine, and catecholamine synthesis and function in the brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sample Preparation and Pretreatment for Amino Acid Analysis - Creative Proteomics [creative-proteomics.com]
• 5. Sensitive and simultaneous quantification of 16 neurotransmitters and metabolites in murine microdialysate by fast liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tyrosine: effects on catecholamine release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development of a fast liquid chromatography-tandem mass spectrometry method for simultaneous quantification of neurotransmitters in murine microdialysate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantification of neurotransmitters in microdialysate samples following quetiapine dosing to schizophrenia phenotyped rats using a validated LC-MS/MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. shimadzu.com [shimadzu.com]
• 10. Stable Isotope Tracers Applied to Measuring Rates of Protein Synthesis and Breakdown in Muscle: Principles and Applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Quantification of 3-Methoxytyramine in Plasma for Pheochromocytoma Biomarker Analysis using 3-(Methoxy-d3)-L-tyrosine Hydrochloride as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pheochromocytomas and paragangliomas (PPGLs) are rare neuroendocrine tumors that synthesize and secrete catecholamines. The measurement of catecholamine metabolites, such as metanephrines, in plasma is the recommended first-line investigation for the diagnosis of PPGLs.[1][2] 3-methoxytyramine (3-MT), the O-methylated metabolite of dopamine, is a crucial biomarker, particularly for the detection of metastatic PPGLs, as dopamine-producing tumors are more likely to be metastatic.[1][3]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the quantification of metanephrines due to its high sensitivity, specificity, and throughput.[2][4] The use of stable isotope-labeled internal standards, such as 3-(Methoxy-d3)-L-tyrosine hydrochloride, is essential for accurate and precise quantification by correcting for matrix effects and variations in sample preparation and instrument response.[4] These application notes provide a detailed protocol for the determination of 3-methoxytyramine in human plasma using an LC-MS/MS method with a deuterated internal standard.

Catecholamine Metabolism and Biomarker Rationale

Catecholamines (dopamine, norepinephrine, and epinephrine) are metabolized by catechol-O-methyltransferase (COMT) to their respective O-methylated metabolites: 3-methoxytyramine, normetanephrine (B1208972), and metanephrine (B195012).[1] In patients with PPGLs, this metabolism occurs continuously within the tumor cells, leading to elevated levels of free metanephrines in the plasma, independent of catecholamine release.[1] This provides a more reliable diagnostic window compared to measuring the parent catecholamines, which are released episodically.[1]

Caption: Figure 1: Simplified pathway of catecholamine biosynthesis and metabolism to metanephrines.

Experimental Protocol: LC-MS/MS Analysis of Plasma 3-Methoxytyramine

This protocol describes a method for the quantitative analysis of 3-methoxytyramine in human plasma using solid-phase extraction (SPE) followed by LC-MS/MS.

Materials and Reagents

• 3-Methoxytyramine (analyte)

• 3-(Methoxy-d3)-L-tyrosine hydrochloride or a suitable deuterated 3-methoxytyramine (e.g., 3-methoxytyramine-d4) as internal standard (IS)[5]

• Methanol (B129727), acetonitrile (B52724) (LC-MS grade)

• Formic acid

• Ammonium acetate

• Deionized water

• Human plasma (charcoal-stripped for calibration standards and quality controls)

• Solid-phase extraction (SPE) cartridges (e.g., Agilent SampliQ WCX, 30 mg, 1 mL)[6]

• 96-well plates

Instrumentation

• Liquid chromatograph (e.g., Agilent 1260 Infinity II LC)[7]

• Tandem mass spectrometer (e.g., Agilent Ultivo Triple Quadrupole LC/MS)[7]

• Chromatography column (e.g., Agilent Pursuit 3 PFP)[7]

Sample Preparation (Solid-Phase Extraction)

• Sample Pre-treatment: To 0.5 mL of plasma, add 50 µL of the internal standard working solution and 0.5 mL of 10 mM NH4H2PO4 buffer (pH 6.5).[6]

• SPE Cartridge Conditioning: Condition the SPE cartridge sequentially with 1 mL of methanol and 1 mL of 10 mM NH4H2PO4 buffer (pH 6.5).[6]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.[6]

• Washing: Wash the cartridge sequentially with 1 mL of deionized water, 1 mL of methanol, and 1 mL of 0.2% formic acid in acetonitrile. Dry the cartridge under full vacuum for 5 minutes.[6]

• Elution: Elute the analytes with 2 x 250 µL of 2% formic acid in acetonitrile.[6]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of 0.2% formic acid in water.[6]

Caption: Figure 2: General workflow for the analysis of plasma 3-methoxytyramine.

LC-MS/MS Method Parameters

Liquid Chromatography (LC) Conditions [7]

Parameter	Value
Column	Agilent Pursuit 3 PFP
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temp.	40°C
Run Time	~10 minutes

Mass Spectrometry (MS) Conditions [7]

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Gas Temperature	350°C
Drying Gas	5 L/min
Nebulizer Gas	40 psi
Capillary Voltage	3,000 V

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)
3-Methoxytyramine	168.1	137.1
3-Methoxytyramine-d4 (IS)	172.1	141.1
Metanephrine	180.1	165.1
Normetanephrine	166.1	134.1

Note: The specific MRM transitions should be optimized for the instrument used.

Method Performance and Validation Data

The following tables summarize typical quantitative performance data for the LC-MS/MS analysis of 3-methoxytyramine and other metanephrines in plasma, compiled from various studies.

Table 1: Linearity and Sensitivity

Analyte	Linearity Range	LLOQ (nmol/L)	Reference
3-Methoxytyramine	0.060 - 23.92 nmol/L	0.024 - 0.06	[1][5]
Metanephrine	0.051 - 20.28 nmol/L	0.04	[5][8]
Normetanephrine	0.14 - 21.83 nmol/L	0.08	[5][8]

Table 2: Precision and Accuracy

Analyte	Intra-assay CV (%)	Inter-assay CV (%)	Accuracy (%)	Reference
3-Methoxytyramine	3.7 - 7.7	2.3 - 13.8	100.1 - 105.7	[1]
Metanephrine	< 5	< 6	90 - 110	[6][7]
Normetanephrine	< 5	< 6	90 - 110	[6][7]

Table 3: Recovery and Matrix Effects

Analyte	Recovery (%)	Matrix Effect (%)	Reference
3-Methoxytyramine	93.2	Compensated by IS	[1]
Metanephrine	88 - 104	Compensated by IS	[6]
Normetanephrine	88 - 104	Compensated by IS	[6]

Clinical Significance and Interpretation

Elevated plasma concentrations of 3-methoxytyramine are a strong indicator of metastatic pheochromocytoma or paraganglioma. In some cases, an increase in 3-MT may be the only biochemical abnormality observed.[3] The interpretation of results should be performed in the context of clinical symptoms and appropriate reference intervals established by the laboratory. It is important to note that certain medications and dietary factors can influence metanephrine levels, and patient preparation, such as overnight fasting, is recommended to ensure accurate results.[1]

Conclusion

The LC-MS/MS method described provides a sensitive, specific, and reliable approach for the quantification of plasma 3-methoxytyramine, a critical biomarker for the diagnosis and management of pheochromocytoma and paraganglioma. The use of a deuterated internal standard like 3-(Methoxy-d3)-L-tyrosine hydrochloride is crucial for achieving the high accuracy and precision required in a clinical research setting. This detailed protocol and the associated performance data serve as a valuable resource for laboratories implementing this important assay.

References

• 1. cda-amc.ca [cda-amc.ca]
• 2. An LC-MRM assay for the quantification of metanephrines from dried blood spots for the diagnosis of pheochromocytomas and paragangliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of plasma 3-methoxytyramine, normetanephrine and metanephrine by ultraperformance liquid chromatography-tandem mass spectrometry: utility for diagnosis of dopamine-producing metastatic phaeochromocytoma. | Sigma-Aldrich [sigmaaldrich.com]
• 4. ssi.shimadzu.com [ssi.shimadzu.com]
• 5. Trace-Level Analysis of Metanephrines in Plasma by HILIC LC-MS/MS [restek.com]
• 6. agilent.com [agilent.com]
• 7. agilent.com [agilent.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for 3-(Methoxy-d3)-L-tyrosine Hydrochloride in NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Methoxy-d3)-L-tyrosine hydrochloride is the deuterated analog of 3-methoxy-L-tyrosine, a major metabolite of L-DOPA (Levodopa).[1][2][3] The incorporation of a stable isotope label (deuterium) makes it an invaluable tool in Nuclear Magnetic Resonance (NMR) spectroscopy for a variety of applications, particularly in the fields of drug metabolism, pharmacokinetics (DMPK), and clinical research.[4] Its primary utility lies in its application as an internal standard for quantitative NMR (qNMR) analysis and as a tracer in metabolic studies.[4] This document provides detailed application notes and experimental protocols for its use.

Key Applications

• Quantitative NMR (qNMR) Internal Standard: Due to its structural similarity to endogenous metabolites and drug molecules, 3-(Methoxy-d3)-L-tyrosine hydrochloride serves as an excellent internal standard for the accurate quantification of analytes in complex biological matrices. The deuterium-labeled methoxy (B1213986) group provides a distinct NMR signal that does not overlap with signals from the sample matrix, enabling precise concentration measurements.[4]

• Metabolic Tracer: In metabolic studies, particularly those investigating the pathways of L-DOPA and related compounds in neurodegenerative diseases like Parkinson's, this deuterated compound can be used as a tracer.[1][2] By monitoring the appearance and transformation of the deuterium-labeled molecule, researchers can elucidate metabolic pathways and enzyme kinetics.

Data Presentation

Physicochemical Properties

Property	Value	Reference
Chemical Formula	C₁₀H₁₁D₃ClNO₄	[4]
Molecular Weight	250.69 g/mol	[2][4]
Synonyms	L-3-O-Methyl-DOPA-d3 Hydrochloride, L-4-Hydroxy-3-methoxyphenylalanine-d3 Hydrochloride	[1][2][5]
Storage	2-8°C Refrigerator	[2]

Typical ¹H NMR Spectroscopic Data (Conceptual)

Note: Actual chemical shifts may vary depending on the solvent and experimental conditions. This table is for illustrative purposes.

Proton	Chemical Shift (ppm)	Multiplicity	Integration
Aromatic CH	6.7 - 7.0	m	3
α-CH	4.0 - 4.2	t	1
β-CH₂	2.9 - 3.2	m	2
Methoxy (-OCD₃)	Not observed in ¹H NMR	-	-

Experimental Protocols

Protocol 1: Quantitative NMR (qNMR) Analysis Using 3-(Methoxy-d3)-L-tyrosine Hydrochloride as an Internal Standard

This protocol outlines the steps for quantifying an analyte of interest in a sample using 3-(Methoxy-d3)-L-tyrosine hydrochloride as an internal standard.

1. Materials and Reagents:

• 3-(Methoxy-d3)-L-tyrosine hydrochloride (Internal Standard, IS)

• Analyte of interest

• NMR solvent (e.g., D₂O, DMSO-d₆) with a known reference signal (e.g., TSP, TMSP)

• High-precision analytical balance

• Volumetric flasks

• Micropipettes

• NMR tubes

2. Preparation of Stock Solutions:

• Internal Standard Stock Solution: Accurately weigh a known amount of 3-(Methoxy-d3)-L-tyrosine hydrochloride and dissolve it in a precise volume of NMR solvent to create a stock solution of known concentration (e.g., 10 mM).

• Analyte Stock Solution (for calibration curve): Prepare a series of stock solutions of the analyte of interest at different known concentrations in the same NMR solvent.

3. Sample Preparation:

• Calibration Standards: In separate NMR tubes, add a fixed volume of the Internal Standard stock solution and varying, known volumes of the analyte stock solutions. Add a precise volume of the NMR solvent to bring all samples to the same final volume.

• Test Sample: To an NMR tube containing the sample to be analyzed (e.g., biofluid, extract), add a precise volume of the Internal Standard stock solution.

4. NMR Data Acquisition:

• Acquire ¹H NMR spectra for all samples.

• Key Acquisition Parameters:

  • Ensure a sufficient relaxation delay (D1) to allow for complete T1 relaxation of both the analyte and internal standard signals. This is critical for accurate quantification. A D1 of at least 5 times the longest T1 is recommended.

  • Use a 90° pulse angle.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

5. Data Processing and Analysis:

• Process the NMR spectra using appropriate software (e.g., MestReNova, TopSpin).

• Apply phase and baseline correction.

• Integrate the area of a well-resolved signal from the analyte and a well-resolved signal from the internal standard (e.g., an aromatic proton signal).

• Calculate the response factor (RF) for the analyte relative to the internal standard using the calibration standards.

• Calculate the concentration of the analyte in the test sample using the following formula:

  Concentration_analyte = (Area_analyte / Area_IS) * (N_IS / N_analyte) * (Concentration_IS / RF)

  Where:

  • Area_analyte = Integral of the analyte signal

  • Area_IS = Integral of the internal standard signal

  • N_IS = Number of protons giving rise to the integrated internal standard signal

  • N_analyte = Number of protons giving rise to the integrated analyte signal

  • Concentration_IS = Concentration of the internal standard

  • RF = Response Factor determined from the calibration curve

Visualizations

L-DOPA Metabolic Pathway

The following diagram illustrates the metabolic pathway of L-DOPA, highlighting the formation of 3-methoxy-L-tyrosine, the non-deuterated analog of the subject compound. This pathway is central to understanding its application in neurological research.

Caption: Metabolic conversion of L-DOPA.

Quantitative NMR Workflow

This diagram outlines the general workflow for a quantitative NMR experiment using an internal standard.

Caption: Workflow for qNMR analysis.

References

• 1. clearsynth.com [clearsynth.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. 3-Methoxy-L-tyrosine powder 200630-46-2 [sigmaaldrich.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. scbt.com [scbt.com]

Technical Notes & Optimization

Common issues with 3-(Methoxy-d3)-L-tyrosine hydrochloride stability in solution

This technical support center provides researchers, scientists, and drug development professionals with guidance on the common stability issues of 3-(Methoxy-d3)-L-tyrosine hydrochloride in solution. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for stock solutions of 3-(Methoxy-d3)-L-tyrosine hydrochloride?

A1: For long-term stability, it is recommended to store stock solutions of 3-(Methoxy-d3)-L-tyrosine hydrochloride at -80°C.[1] For short-term storage, -20°C for up to one month is also acceptable.[1] To prevent degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.[1] The solid form of 3-(Methoxy-d3)-L-tyrosine hydrochloride should be stored at 2-8°C.[2]

Q2: How stable is 3-(Methoxy-d3)-L-tyrosine hydrochloride in solution at room temperature?

A2: While specific data for the deuterated compound is limited, studies on the non-deuterated form, 3-O-methyldopa, in human plasma have shown stability for up to 6 hours at room temperature (+22°C).[3] However, for critical applications and to minimize the risk of degradation, it is recommended to prepare solutions fresh and use them promptly or store them at recommended cold temperatures.

Q3: What is the impact of pH on the stability of 3-(Methoxy-d3)-L-tyrosine hydrochloride in aqueous solutions?

Q4: Is 3-(Methoxy-d3)-L-tyrosine hydrochloride sensitive to light?

A4: Yes, compounds with a catechol-like structure can be susceptible to photodegradation.[6] It is recommended to protect solutions of 3-(Methoxy-d3)-L-tyrosine hydrochloride from light by using amber vials or by wrapping the container in aluminum foil, especially during long-term storage or prolonged experiments.[7]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent experimental results over time.	Degradation of the compound in solution.	Prepare fresh solutions for each experiment. If using a stock solution, ensure it has been stored properly at -80°C in single-use aliquots.[1] Verify the stability of the compound under your specific experimental conditions (e.g., buffer, temperature).
Appearance of unknown peaks in chromatograms.	Formation of degradation products.	Conduct a forced degradation study to identify potential degradation products and establish the degradation pathway. This will help in developing a stability-indicating analytical method.[8][9][10]
Loss of compound concentration in solution.	Adsorption to container surfaces or degradation.	Use low-binding microcentrifuge tubes or silanized glass vials. Ensure the chosen solvent and pH are optimal for stability. For aqueous solutions, consider sterile filtering with a 0.22 µm filter before use.[1]
Precipitation in the solution.	Poor solubility at the working concentration or pH.	The monohydrate form of 3-Methoxy-L-tyrosine is soluble in aqueous acid.[11] Ensure the pH of your solution is appropriate for maintaining solubility. If working at neutral pH, you may need to adjust the concentration or use a co-solvent, though the stability in co-solvents would need to be validated.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC-MS/MS Method for the Quantification of 3-O-methyldopa (as a proxy for 3-(Methoxy-d3)-L-tyrosine hydrochloride)

This protocol is adapted from a validated method for 3-O-methyldopa in human plasma and can be modified for in vitro stability studies.[3]

1. Chromatographic Conditions:

• Column: Atlantis T3 C18 (5 µm, 150 x 4.6 mm i.d.)

• Mobile Phase: Water:Methanol (85:15, v/v) with 0.05% formic acid

• Flow Rate: 0.8 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30°C

• Run Time: 5 minutes

2. Mass Spectrometric Conditions:

• Instrument: Triple quadrupole tandem mass spectrometer with electrospray ionization (ESI) in positive mode.

• Monitored Transitions:

  • 3-O-methyldopa: m/z 212.0 → 166.0

  • For 3-(Methoxy-d3)-L-tyrosine, the parent ion would be expected at m/z 215.1. The fragmentation would need to be optimized, but a likely transition would be to m/z 169.0.

• Internal Standard: Carbidopa (m/z 227.1 → 181.0) or a stable isotope-labeled version of the analyte.

3. Sample Preparation (for in vitro stability samples):

• To 200 µL of the sample solution, add 200 µL of an internal standard solution.

• Add 100 µL of 0.8M perchloric acid to precipitate any proteins or other macromolecules.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to an autosampler vial for analysis.

Protocol 2: Forced Degradation Study

Forced degradation studies are essential to understand the intrinsic stability of the molecule and to develop stability-indicating methods.[8][9][10]

1. Preparation of Stock Solution:

• Prepare a stock solution of 3-(Methoxy-d3)-L-tyrosine hydrochloride in a suitable solvent (e.g., water or methanol) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Heat the stock solution at 80°C for 48 hours.

• Photodegradation: Expose the stock solution to UV light (254 nm) and visible light for 24 hours.

3. Analysis:

• At appropriate time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration.

• Analyze the samples using a stability-indicating HPLC method (such as the one described in Protocol 1) to quantify the remaining parent compound and detect any degradation products.

Data Summary

Table 1: Stability of 3-O-methyldopa in Human Plasma

Data adapted from a study on the non-deuterated analogue and should be used as a guideline.[3]

Condition	Duration	Temperature	Stability
Freeze-Thaw	8 cycles	-70°C to Room Temp	Stable
Short-Term (Room Temp)	6 hours	+22°C	Stable
Autosampler	48 hours	+7°C	Stable
Long-Term	683 days	-70°C	Stable

Visualizations

Caption: Recommended workflow for the preparation and handling of 3-(Methoxy-d3)-L-tyrosine hydrochloride solutions.

Caption: Potential degradation pathways for 3-(Methoxy-d3)-L-tyrosine hydrochloride in solution under various stress conditions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mpbio.com [mpbio.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. A new spectrophotometric method for the determination of methyldopa - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ghsupplychain.org [ghsupplychain.org]
• 8. library.dphen1.com [library.dphen1.com]
• 9. journals.ekb.eg [journals.ekb.eg]
• 10. biopharminternational.com [biopharminternational.com]
• 11. 200630-46-2 CAS MSDS (3-METHOXY-L-TYROSINE MONOHYDRATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Technical Support Center: Optimizing Chromatographic Separation of Tyrosine and Its Metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chromatographic separation of tyrosine and its metabolites.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the chromatographic analysis of tyrosine and its metabolites.

Issue: Peak Tailing for Polar Metabolites like Tyrosine and Dopamine (B1211576)

Q1: My chromatogram shows significant peak tailing for tyrosine and its metabolites. What are the common causes and how can I resolve this?

A1: Peak tailing for polar and ionizable compounds like tyrosine and its metabolites is a frequent issue in reversed-phase chromatography. The primary cause is often secondary interactions between the analytes and the stationary phase.[1] Here’s a breakdown of potential causes and solutions:

• Silanol (B1196071) Interactions: Residual silanol groups on the silica-based stationary phase can interact with the amine and hydroxyl groups of tyrosine and its metabolites, leading to tailing.

  • Solution 1: pH Adjustment: Lowering the mobile phase pH (typically to between 2 and 4) can suppress the ionization of silanol groups, minimizing these interactions.[2]

  • Solution 2: Use of "End-Capped" Columns: Employing a highly deactivated, end-capped C18 column can reduce the number of accessible silanol groups.

  • Solution 3: Mobile Phase Modifiers: Adding a competing base, like triethylamine (B128534) (TEA), to the mobile phase can mask the residual silanol groups. However, be mindful of its compatibility with your detection method (e.g., mass spectrometry).

• Column Overload: Injecting too much sample can saturate the stationary phase.

  • Solution: Reduce the injection volume or dilute the sample.

• Column Degradation: The column's performance can degrade over time due to contamination or harsh mobile phase conditions.

  • Solution: Use a guard column to protect the analytical column and regularly flush the column with a strong solvent to remove contaminants. If the problem persists, the column may need to be replaced.

Issue: Poor Resolution Between Structurally Similar Metabolites

Q2: I am struggling to achieve baseline separation between L-DOPA, dopamine, and norepinephrine. What strategies can I employ to improve resolution?

A2: Achieving good resolution between structurally similar and co-eluting compounds requires careful optimization of several chromatographic parameters.

• Mobile Phase Composition:

  • Solution 1: Optimize Organic Modifier Percentage: In reversed-phase HPLC, subtly adjusting the percentage of the organic solvent (e.g., acetonitrile (B52724) or methanol) can significantly impact selectivity.[3]

  • Solution 2: pH Adjustment: The ionization state of these compounds is pH-dependent. Fine-tuning the mobile phase pH can alter their retention times differently, thereby improving separation.[2] A pH between 2 and 4 is a good starting point for method development.[2]

  • Solution 3: Use of Ion-Pairing Reagents: For challenging separations, adding an ion-pairing reagent to the mobile phase can enhance the retention and resolution of charged analytes on a reversed-phase column.

• Stationary Phase Selection:

  • Solution: Consider a column with a different selectivity. A polar-embedded or polar-endcapped C18 column can offer different interactions and improve separation.[4][5] For very polar metabolites, Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative to reversed-phase chromatography.[6][7]

• Gradient Elution:

  • Solution: Employing a shallow gradient, where the mobile phase composition changes slowly over time, can effectively separate closely eluting peaks.

Issue: Retention Time Shifts and Variability

Q3: My retention times for tyrosine and its metabolites are drifting between injections and between analytical runs. What could be causing this instability?

A3: Retention time variability can compromise the reliability of your results. Several factors can contribute to this issue:

• Mobile Phase Preparation and Composition:

  • Cause: Inconsistent mobile phase preparation, evaporation of the organic solvent, or inadequate degassing can lead to shifts in retention.[1]

  • Solution: Prepare fresh mobile phase for each run, keep the solvent reservoirs capped, and ensure the mobile phase is properly degassed. Using an online mixer can also improve consistency.

• Column Temperature Fluctuations:

  • Cause: Variations in the ambient laboratory temperature can affect the column temperature and, consequently, retention times.

  • Solution: Use a column oven to maintain a constant and stable temperature throughout the analysis.

• Column Equilibration:

  • Cause: Insufficient column equilibration time between injections or before starting a new run can lead to drifting retention times.

  • Solution: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. This is particularly important for gradient methods.

• Pump Performance:

  • Cause: Leaks in the pump or check valve issues can cause fluctuations in the flow rate, leading to inconsistent retention times.

  • Solution: Regularly inspect the HPLC system for leaks and perform routine maintenance on the pump.

Frequently Asked Questions (FAQs)

Q4: What is the best type of column for separating tyrosine and its polar metabolites?

A4: The choice of column depends on the specific metabolites of interest and their polarity.

• Reversed-Phase C18 Columns: These are widely used, but for polar compounds like tyrosine and its metabolites, a standard C18 may not provide sufficient retention.[4]

  • Recommendation: Opt for a polar-modified C18 column (e.g., polar-endcapped or with polar-embedded ligands).[5][8][9] These columns are designed to be more "wettable" and provide better retention and peak shape for polar analytes in highly aqueous mobile phases.[5][9]

• Hydrophilic Interaction Liquid Chromatography (HILIC) Columns: HILIC is an excellent technique for retaining and separating very polar compounds that are not well-retained on reversed-phase columns.[6][7][10][11] It uses a polar stationary phase and a mobile phase with a high concentration of organic solvent.

Q5: What are the recommended starting conditions for mobile phase optimization?

A5: A good starting point for method development in reversed-phase HPLC for tyrosine and its metabolites is:

• Mobile Phase A: Water with an acidic modifier (e.g., 0.1% formic acid or trifluoroacetic acid).

• Mobile Phase B: Acetonitrile or methanol (B129727) with the same acidic modifier.

• pH: Start with a pH in the range of 2.5 to 3.5 to ensure the analytes are in a consistent protonated state and to suppress silanol interactions.[2]

• Gradient: A generic gradient from 5% to 95% organic solvent can be used for initial screening, followed by optimization of the gradient slope for better resolution.

Q6: What sample preparation techniques are recommended for analyzing tyrosine metabolites in biological fluids like plasma or urine?

A6: Proper sample preparation is crucial to remove interferences and protect the analytical column.[12][13][14] Common techniques include:

• Protein Precipitation (PPT): A simple and rapid method where a cold organic solvent (e.g., acetonitrile or methanol) is added to the sample to precipitate proteins.[15]

• Liquid-Liquid Extraction (LLE): This technique separates analytes from the sample matrix based on their differential solubility in two immiscible liquids.[12][14]

• Solid-Phase Extraction (SPE): A highly selective method that uses a solid sorbent to retain the analytes of interest while interferences are washed away.[12][14][16][17] This is often the preferred method for complex matrices as it provides a cleaner extract.

Experimental Protocols

Protocol 1: Simultaneous Determination of Tyrosine, L-DOPA, Dopamine, Norepinephrine, and Epinephrine by HPLC with Electrochemical Detection

This protocol is adapted for the analysis of catecholamines and their precursors.

Parameter	Specification
Column	Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm)
Mobile Phase	0.1 M citrate (B86180) buffer containing 7% methanol, 0.3 mM EDTA, and 0.5 mM 1-octanesulfonic acid[18]
Flow Rate	1.2 mL/min[18]
Detection	Electrochemical detector with a guard cell (+650 mV) and an analytical cell (Electrode 1: +100 mV, Electrode 2: +350 mV)[18]
Injection Volume	20 µL

Protocol 2: UPLC-MS/MS Method for Targeted Analysis of Tyrosine and its Metabolites in Plasma

This protocol is suitable for high-throughput, quantitative analysis of a broad range of metabolites.

Parameter	Specification
Column	Acquity Premier HSS T3 C18 column (2.1 x 100 mm, 1.8 µm)[19]
Mobile Phase A	Water with 0.1% Formic Acid[19]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid[19]
Flow Rate	0.3 mL/min[19]
Gradient	Linear gradient tailored to the specific analytes
Detection	Tandem Mass Spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode
Sample Preparation	Protein precipitation with formic acid or Hybrid-SPE[19][20]

Visualizations

Caption: Simplified metabolic pathway of tyrosine to key catecholamines.

Caption: General experimental workflow for chromatographic analysis.

Caption: A decision tree for troubleshooting common HPLC issues.

References

• 1. hplc.eu [hplc.eu]
• 2. agilent.com [agilent.com]
• 3. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 4. 3 Ideal Columns for Analyzing Polar Compounds | YMC America [ymcamerica.com]
• 5. Luna Omega Polar C18 for Polar Compounds | Phenomenex [phenomenex.com]
• 6. agilent.com [agilent.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. A2002300X039 - HPLC Column Polaris, C18-A, 180Å, 10 µm, 3.9 x 300 mm | Analytics-Shop [analytics-shop.com]
• 9. selectscience.net [selectscience.net]
• 10. Quantitative profiling of polar primary metabolites using hydrophilic interaction ultrahigh performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Recent Advances in Analytical Approaches to Determine Neurotransmitters in Biological Samples [journal-dtt.org]
• 13. diva-portal.org [diva-portal.org]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 17. anale-chimie.univ-ovidius.ro [anale-chimie.univ-ovidius.ro]
• 18. A simple high-performance liquid chromatography assay for simultaneous determination of plasma norepinephrine, epinephrine, dopamine and 3,4-dihydroxyphenyl acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Metabolomic Workflow for the Accurate and High-Throughput Exploration of the Pathways of Tryptophan, Tyrosine, Phenylalanine, and Branched-Chain Amino Acids in Human Biofluids - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Validated methods for determination of neurotransmitters and metabolites in rodent brain tissue and extracellular fluid by reversed phase UHPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting poor recovery of 3-(Methoxy-d3)-L-tyrosine hydrochloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing poor recovery of 3-(Methoxy-d3)-L-tyrosine hydrochloride during experimental procedures.

Troubleshooting Guides

Poor recovery of 3-(Methoxy-d3)-L-tyrosine hydrochloride can occur at various stages of an experiment. This guide is structured to help you identify and resolve potential issues in a systematic manner.

Diagram: General Experimental Workflow

Caption: A typical experimental workflow for samples containing 3-(Methoxy-d3)-L-tyrosine hydrochloride.

Question: My recovery of 3-(Methoxy-d3)-L-tyrosine hydrochloride is low after Solid-Phase Extraction (SPE). What are the potential causes and solutions?

Answer:

Low recovery during SPE is a common issue. Systematically evaluate each step of your SPE protocol. 3-(Methoxy-d3)-L-tyrosine is a polar, ionizable compound, which dictates the optimal SPE strategy.

Physicochemical Properties for Method Development

Property	Value (for 3-Methoxytyrosine)	Implication for SPE
pKa (Strongest Acidic)	1.75[1]	The carboxylic acid group is deprotonated (negative charge) above pH ~1.8.
pKa (Strongest Basic)	9.33[1]	The amine group is protonated (positive charge) below pH ~9.3.
Polarity	High	Reversed-phase SPE may require careful optimization to retain the analyte. Ion-exchange or mixed-mode SPE is often more effective.

Troubleshooting SPE Steps

Issue	Potential Cause	Recommended Solution
Analyte Breakthrough during Loading	Incorrect Sorbent Choice: The analyte is too polar for a standard reversed-phase (e.g., C18) sorbent and is not retained.[2]	Use a more appropriate sorbent: - Mixed-Mode Cation Exchange: This is often the best choice. It provides dual retention mechanisms (hydrophobic and cation exchange). - Polymeric Reversed-Phase: Some polymeric sorbents offer better retention for polar compounds than silica-based C18.
Improper Sample pH: The analyte is not in its charged state for ion-exchange retention.	Adjust sample pH: For cation exchange, adjust the sample pH to be at least 2 units below the pKa of the amine group (i.e., pH < 7.3) to ensure a positive charge. A pH of 4-6 is a good starting point.[3]
Sample Solvent is too Strong: The organic content of the sample is too high, preventing retention on a reversed-phase column.	Dilute the sample: Dilute the sample with a weak solvent (e.g., water or an aqueous buffer) to promote binding.[4]
High Flow Rate: The sample is passing through the cartridge too quickly for the analyte to interact with the sorbent.[4]	Decrease the loading flow rate: Allow sufficient contact time for the analyte to bind to the sorbent. Consider a "soak" step where flow is stopped for a few minutes.[5]
Analyte Loss during Washing	Wash Solvent is too Strong: The wash solvent is eluting the analyte along with interferences.	Optimize the wash solvent: Use a wash solvent that is strong enough to remove interferences but weak enough to leave the analyte on the column. For mixed-mode cation exchange, you can wash with a mild organic solvent (e.g., methanol) followed by a weak acidic solution (e.g., 0.1% formic acid in water).
Incomplete Elution	Elution Solvent is too Weak: The elution solvent is not strong enough to disrupt the interaction between the analyte and the sorbent.[2][3]	Increase elution solvent strength: - For mixed-mode cation exchange, use a basic modifier in your organic solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol) to neutralize the analyte's charge and disrupt the ionic interaction. - For reversed-phase, increase the percentage of organic solvent.
Insufficient Elution Volume: The volume of the elution solvent is not enough to completely elute the analyte from the sorbent bed.	Increase the elution volume: Try eluting with 2-3 column volumes of your elution solvent.

Diagram: Troubleshooting Logic for Poor SPE Recovery

Caption: A decision tree for troubleshooting poor SPE recovery.

Question: My signal for 3-(Methoxy-d3)-L-tyrosine hydrochloride is weak or inconsistent in my LC-MS/MS analysis. What should I check?

Answer:

Weak or inconsistent signals in LC-MS/MS can stem from issues with the compound's stability, the chromatography, or the mass spectrometer settings.

Troubleshooting LC-MS/MS Performance

Issue	Potential Cause	Recommended Solution
Poor Peak Shape or Shifting Retention Time	Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state and peak shape of the analyte.	Optimize mobile phase: Since the compound has an amine group, an acidic mobile phase (e.g., with 0.1% formic acid) is typically used to ensure protonation for good peak shape in reversed-phase chromatography and efficient ionization in positive ESI mode.
Suboptimal Chromatography: The analyte may be co-eluting with matrix components that cause ion suppression.	Improve separation: Adjust the gradient, change the column (e.g., HILIC for very polar compounds), or improve the SPE cleanup to remove interfering matrix components.[6]
Weak MS Signal	Non-Optimized MS Parameters: The declustering potential (DP) and collision energy (CE) are not optimized for this specific deuterated compound.	Tune the compound: Perform direct infusion of a standard solution of 3-(Methoxy-d3)-L-tyrosine hydrochloride to determine the optimal DP and CE for your specific instrument.[7] It's crucial to optimize parameters for the deuterated standard independently of the non-labeled analyte.[7]
Ion Source Contamination: Contamination in the ion source can lead to poor ionization efficiency and signal suppression.[8]	Clean the ion source: Follow the manufacturer's protocol for cleaning the ion source components.
Inconsistent Signal / Degradation	Compound Instability: The phenolic hydroxyl group can be susceptible to oxidation, especially in certain sample matrices or under harsh conditions.[9] Tyrosine derivatives can also degrade in the presence of strong acids/bases or light.[4]	Handle samples properly: Keep samples on ice or at 4°C during processing.[4] Minimize exposure to light. Prepare fresh solutions and avoid prolonged storage at room temperature. For long-term storage, refer to the manufacturer's recommendation (typically -20°C).[10]
H/D Exchange: While the deuterium (B1214612) atoms are on a methoxy (B1213986) group and generally stable, extreme pH or temperature conditions could theoretically lead to exchange, though this is unlikely for this compound.	Maintain moderate conditions: Avoid extreme pH levels and high temperatures in your sample preparation and analysis.

Experimental Protocols

Protocol: Solid-Phase Extraction using Mixed-Mode Cation Exchange

This protocol is a starting point for extracting 3-(Methoxy-d3)-L-tyrosine hydrochloride from a biological fluid like plasma.

• Sample Pre-treatment:

  • If using plasma, precipitate proteins by adding 3 parts of a cold organic solvent (e.g., acetonitrile) to 1 part plasma.

  • Vortex and centrifuge at high speed (e.g., 12,000 rpm) for 10 minutes.

  • Transfer the supernatant to a new tube.

  • Dilute the supernatant 1:1 (v/v) with an aqueous buffer (e.g., 2% formic acid in water) to ensure a pH between 4 and 6.

• SPE Cartridge Conditioning:

  • Condition a mixed-mode cation exchange cartridge (e.g., Oasis MCX) with 1 mL of methanol (B129727).

  • Equilibrate the cartridge with 1 mL of water. Do not let the sorbent go dry.[2]

• Sample Loading:

  • Load the pre-treated sample onto the conditioned cartridge at a low flow rate (approx. 1 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of 0.1% formic acid in water to remove polar interferences.

  • Wash the cartridge with 1 mL of methanol to remove non-polar interferences.

• Elution:

  • Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol. The basic modifier neutralizes the charge on the analyte, releasing it from the ion-exchange sorbent.

• Downstream Processing:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: How should I store 3-(Methoxy-d3)-L-tyrosine hydrochloride? A1: The solid form should be stored as recommended by the supplier, typically at +4°C or -20°C.[10] Once dissolved, prepare fresh solutions for daily use. For longer-term storage of stock solutions, aliquot into single-use vials and store at -20°C or below to prevent degradation from repeated freeze-thaw cycles.

Q2: What solvents are suitable for dissolving 3-(Methoxy-d3)-L-tyrosine hydrochloride? A2: It is soluble in water and methanol.[10] For creating stock solutions, methanol is a common choice. For working solutions used in LC-MS, it is best to dissolve the compound in a solvent that matches the initial mobile phase conditions (e.g., a mixture of water and acetonitrile (B52724) with 0.1% formic acid).

Q3: Can I use the same MS/MS transition for 3-(Methoxy-d3)-L-tyrosine as for its non-labeled analog? A3: You will use a different precursor ion mass (m/z) due to the three deuterium atoms. The precursor ion will be 3 Daltons higher than the non-labeled analog. The product ion may or may not be the same, depending on where the fragmentation occurs. It is essential to optimize the MS/MS transition (precursor ion -> product ion) and collision energy specifically for the deuterated standard through infusion analysis.

Q4: My sample matrix is very complex. Are there additional steps I can take to improve recovery? A4: Yes. For highly complex matrices, consider a dual SPE approach or a liquid-liquid extraction (LLE) step prior to SPE to remove a broader range of interferences. Additionally, ensure that your initial protein precipitation step is efficient.

Q5: Why is pH control so critical for this compound? A5: pH control is critical because 3-(Methoxy-d3)-L-tyrosine hydrochloride is a zwitterionic compound at neutral pH, meaning it has both a positive and a negative charge. To achieve consistent retention on an ion-exchange column, you must control the pH to ensure the analyte carries a specific net charge. For cation exchange, a pH below ~7 is needed to ensure the primary amine is protonated (positively charged).[1] This control prevents inconsistent binding and subsequent poor or variable recovery.

References

• 1. Human Metabolome Database: Showing metabocard for 3-Methoxytyrosine (HMDB0001434) [hmdb.ca]
• 2. welch-us.com [welch-us.com]
• 3. SPE Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. Sample Preparation Tip: Troubleshooting SPE | Phenomenex [discover.phenomenex.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. bdg.co.nz [bdg.co.nz]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. Oxidation of tyrosine: Antioxidant mechanism of l-DOPA disclosed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. axel.as-1.co.jp [axel.as-1.co.jp]

How to resolve matrix effects in 3-methoxytyramine quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to matrix effects in the quantification of 3-methoxytyramine (3-MT) by Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect 3-methoxytyramine quantification?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as 3-methoxytyramine, by co-eluting compounds from the sample matrix (e.g., plasma, urine).[1][2] This interference can lead to either ion suppression or enhancement, resulting in an underestimation or overestimation of the analyte's concentration.[1][3] Matrix effects can significantly compromise the accuracy, precision, and sensitivity of analytical methods.[1][4] They occur when compounds that co-elute with the analyte interfere with the ionization process in the mass spectrometry detector.[5]

Q2: How can I detect the presence of matrix effects in my 3-MT assay?

A2: Matrix effects can be assessed both qualitatively and quantitatively.

• Qualitative Assessment: The post-column infusion method is a common technique. It involves infusing a constant flow of a 3-MT standard solution into the LC eluent after the analytical column, while a blank sample extract is injected.[5] Any signal variation (suppression or enhancement) indicates the retention time ranges where matrix components are causing interference.[5]

• Quantitative Assessment: This is typically done by comparing the peak area of an analyte in a post-extraction spiked sample to the peak area of the analyte in a neat solution. The matrix effect percentage can be calculated using the formula: Matrix Effect (%) = (Peak area in post-extraction spiked sample / Peak area in neat solution) x 100.[6]

Q3: What are the primary strategies to resolve matrix effects in 3-methoxytyramine analysis?

A3: The main strategies can be broadly categorized into three areas:

• Sample Preparation Optimization: The goal is to remove interfering substances from the sample before analysis. Common techniques include Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).[7][8]

• Chromatographic Separation: Modifying chromatographic conditions can help separate 3-methoxytyramine from interfering compounds, preventing co-elution.[3][5]

• Calibration Strategies: These methods aim to compensate for matrix effects rather than eliminate them. The most effective strategies include:

  • Stable Isotope-Labeled Internal Standard (SIL-IS): This is considered the gold standard for correcting matrix effects.[3][5] A known amount of a labeled analog of 3-MT (e.g., 3-methoxytyramine-D4) is added to all samples, calibrators, and quality controls.[1]

  • Matrix-Matched Calibration: Calibration standards are prepared in a blank matrix that is representative of the study samples to mimic the matrix effects.[1][9]

  • Standard Addition: This involves adding known amounts of the analyte to the sample to create a calibration curve within the sample matrix itself.[5][10]

Troubleshooting Guide

Problem: Poor accuracy and precision in 3-MT quantification.

This is a common symptom of uncorrected matrix effects. The following troubleshooting workflow can help identify and resolve the issue.

Caption: A logical workflow for troubleshooting and resolving matrix effects.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Plasma Samples

This protocol is adapted from a method for the simultaneous extraction of metanephrines and 3-methoxytyramine from plasma.[6]

• Sample Pretreatment: To 0.5 mL of plasma, add 50 µL of the internal standard mix (containing 3-methoxytyramine-D4) and 0.5 mL of 10 mM NH4H2PO4 buffer (pH 6.5).

• SPE Cartridge Conditioning: Condition a weak cation exchange (WCX) SPE cartridge (e.g., Agilent SampliQ WCX, 30 mg, 1 mL) with 1 mL of methanol (B129727) followed by 1 mL of 10 mM NH4H2PO4 buffer (pH 6.5).

• Sample Loading: Load the pretreated sample onto the SPE cartridge.

• Washing: Wash the cartridge sequentially with 1 mL of deionized water, 1 mL of methanol, and 1 mL of 0.2% formic acid in acetonitrile. Dry the cartridge under full vacuum for 5 minutes.

• Elution: Elute the analytes with 2 x 250 µL of 2% formic acid in acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of 0.2% formic acid in water for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for Urine Samples

This protocol is based on a method for the analysis of catecholamines and metanephrines in urine.[7][11]

• Sample Preparation: To 1.0 mL of centrifuged urine, add 50 µL of internal standard solution and 1600 µL of a complexing reagent solution (2 g/L 2-aminoethyl diphenylboronate).

• pH Adjustment: Adjust the pH of the sample to approximately 9.5 using acetic acid.

• Extraction: Add 1.5 mL of ethyl acetate (B1210297) and vortex-mix for 60 seconds.

• Centrifugation: Centrifuge the sample to separate the organic and aqueous layers.

• Collection and Evaporation: Transfer the organic layer (ethyl acetate) to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS injection.

Data Presentation: Comparison of Mitigation Strategies

The use of a stable isotope-labeled internal standard is highly effective in compensating for matrix effects.

Table 1: Matrix Effect and Recovery Data for 3-Methoxytyramine in Plasma

Analyte	Average Matrix Effect (%)[6]	Standard Deviation[6]	Average Recovery Efficiency (%)[6]	Standard Deviation[6]
3-Methoxytyramine	78.3	7.2	99.1	16.9
Normetanephrine	36.0	13.7	87.7	27.0
Metanephrine	73.0	9.0	104.4	17.3

Data from an LC/MS/MS method employing SPE and stable isotope-labeled internal standards. The results show that while matrix effects are present (values <100% indicate ion suppression), the use of internal standards allows for acceptable recovery efficiencies.[6]

Table 2: Comparison of Calibration Strategies

Feature	Matrix-Matched Calibration	Stable Isotope-Labeled Internal Standard (SIL-IS)
Principle	Calibration standards are prepared in a blank matrix representative of the samples.[1]	A known amount of a stable isotope-labeled analog is added to all samples and standards.[1]
Correction for Matrix Effects	Compensates by ensuring calibrants and samples experience similar ionization suppression or enhancement.[1]	The ratio of the analyte signal to the internal standard signal is used for quantification, effectively canceling out signal variations.[1]
Advantages	Can be effective if a representative blank matrix is available.	Considered the most robust method for compensating for matrix effects and variability in sample preparation.[1][3]
Disadvantages	Requires a true blank matrix which can be difficult to obtain for endogenous analytes.[5]	Can be expensive and SIL-IS may not be commercially available for all analytes.[5]

Visualizations

Caption: Workflow for 3-MT analysis using an internal standard.

This guide provides a foundational understanding and practical solutions for addressing matrix effects in 3-methoxytyramine quantification. For specific and complex issues, further method development and validation are essential.

References

• 1. benchchem.com [benchchem.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spect… [ouci.dntb.gov.ua]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. agilent.com [agilent.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Purity concerns with commercially available 3-(Methoxy-d3)-L-tyrosine HCl

This guide provides troubleshooting assistance and answers to frequently asked questions for researchers using 3-(Methoxy-d3)-L-tyrosine HCl in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities I should be aware of with 3-(Methoxy-d3)-L-tyrosine HCl?

While specific impurities can vary by manufacturing batch, potential contaminants may include:

• Unlabeled L-Tyrosine: The starting material for the synthesis.

• Other Isotopologues: Molecules with fewer than three deuterium (B1214612) atoms (d1, d2).

• Enantiomeric Impurities: The presence of the D-isomer, D-Tyrosine.

• Related Compounds: Byproducts from the synthesis process.

• Residual Solvents: Solvents used during purification and crystallization.

Q2: How can I verify the isotopic and chemical purity of my 3-(Methoxy-d3)-L-tyrosine HCl?

The most reliable method is to use a combination of analytical techniques:

• Mass Spectrometry (MS): To confirm the molecular weight and assess isotopic enrichment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the chemical structure and the position of the deuterium label.

• High-Performance Liquid Chromatography (HPLC): To determine chemical purity by separating the main compound from any non-volatile impurities.

Q3: What are the recommended storage conditions for 3-(Methoxy-d3)-L-tyrosine HCl?

For long-term stability, it is recommended to store the compound at -20°C, protected from light and moisture. For short-term use, it can be stored at 2-8°C. Ensure the container is tightly sealed to prevent degradation.

Q4: My mass spectrometry results show a peak corresponding to the unlabeled L-Tyrosine. Is this expected?

A small peak for the unlabeled compound may be present, depending on the specified isotopic purity of the product. High-quality 3-(Methoxy-d3)-L-tyrosine HCl should have an isotopic purity of ≥98%. Refer to the Certificate of Analysis (CoA) for the specific batch to confirm the expected level of isotopic enrichment.

Troubleshooting Guides

Issue 1: Inconsistent Results in Cell Culture Experiments

Symptoms:

• Variability in cell growth or response between experiments.

• Unexpected cytotoxicity.

Possible Cause: An unknown impurity in the 3-(Methoxy-d3)-L-tyrosine HCl may be affecting the cells.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for cell culture inconsistency.

Issue 2: Unexpected Peaks in Mass Spectrometry Analysis

Symptoms:

• Multiple peaks are observed when a single peak is expected for the labeled compound.

• The isotopic distribution is not what is expected.

Possible Causes:

• Contamination from unlabeled L-Tyrosine or other related compounds.

• In-source fragmentation or formation of adducts in the mass spectrometer.

• Insufficient isotopic enrichment.

Troubleshooting Steps:

• Analyze the Isotopic Cluster: Check if the unexpected peaks correspond to M+1, M+2, etc., which could indicate the presence of other isotopologues.

• Run a Blank Sample: Inject a solvent blank to ensure the unexpected peaks are not coming from the system or solvent.

• Optimize MS Parameters: Adjust instrument settings (e.g., source temperature, collision energy) to minimize in-source fragmentation.

• Consult the CoA: Verify the isotopic purity stated on the Certificate of Analysis for your specific lot number.

Data Presentation

Table 1: Example Certificate of Analysis (CoA) Specifications

Parameter	Specification	Typical Value
Appearance	White to off-white solid	Conforms
Chemical Purity (HPLC)	≥98.0%	99.5%
Isotopic Purity (MS)	≥98 atom % D	99.2 atom % D
Enantiomeric Purity (Chiral HPLC)	≥99.0% L-isomer	99.8% L-isomer
¹H NMR	Conforms to structure	Conforms
Residual Solvents (GC)	<0.5%	0.1%

Experimental Protocols

Protocol 1: Purity Verification by HPLC

Objective: To assess the chemical purity of 3-(Methoxy-d3)-L-tyrosine HCl.

Materials:

• 3-(Methoxy-d3)-L-tyrosine HCl sample

• HPLC-grade water with 0.1% formic acid (Mobile Phase A)

• HPLC-grade acetonitrile (B52724) with 0.1% formic acid (Mobile Phase B)

• C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• HPLC system with UV detector

Method:

• Sample Preparation: Prepare a 1 mg/mL stock solution of the compound in Mobile Phase A.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

  • UV Detection: 280 nm

  • Gradient:

    Time (min)	% Mobile Phase B
    0	5
    20	95
    25	95
    26	5

    | 30 | 5 |

• Analysis: Run the sample and integrate the peak areas. Calculate the purity as the percentage of the main peak area relative to the total area of all peaks.

Purity Verification Workflow:

Caption: Workflow for HPLC-based purity verification.

Technical Support Center: 3-(Methoxy-d3)-L-tyrosine hydrochloride Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression during the analysis of 3-(Methoxy-d3)-L-tyrosine hydrochloride by liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for the analysis of 3-(Methoxy-d3)-L-tyrosine hydrochloride?

A1: Ion suppression is a type of matrix effect where the ionization efficiency of the target analyte, 3-(Methoxy-d3)-L-tyrosine hydrochloride, is reduced by co-eluting compounds from the sample matrix (e.g., plasma, serum, tissue homogenates).[1][2] This phenomenon can lead to decreased signal intensity, poor sensitivity, and inaccurate quantification.[2][3] Minimizing ion suppression is critical for obtaining reliable and reproducible results, especially when measuring low concentrations of the analyte.

Q2: What are the common causes of ion suppression in LC-MS analysis?

A2: Ion suppression is primarily caused by components in the sample matrix that interfere with the ionization process in the mass spectrometer's ion source.[1] Key causes include:

• Co-eluting endogenous compounds: Lipids, proteins, salts, and other small molecules from the biological matrix can co-elute with the analyte and compete for ionization.[1]

• High concentrations of the analyte itself: At high concentrations, the analyte can saturate the electrospray ionization (ESI) process, leading to a non-linear response and suppression of its own signal.[4][5]

• Mobile phase additives: Non-volatile salts or ion-pairing agents in the mobile phase can crystallize on the ESI probe, reducing ionization efficiency.[6]

• Formulation excipients: In drug formulation studies, excipients like polysorbates can cause significant ion suppression.[7]

Q3: How can I detect and assess the extent of ion suppression in my assay?

A3: A common method to assess ion suppression is the post-column infusion experiment.[8] This involves infusing a constant flow of a standard solution of 3-(Methoxy-d3)-L-tyrosine hydrochloride into the mass spectrometer while injecting a blank matrix extract through the LC system. A dip in the baseline signal at the retention time of the analyte indicates the presence of ion-suppressing components from the matrix.

Troubleshooting Guide

This guide provides systematic steps to identify and mitigate ion suppression for 3-(Methoxy-d3)-L-tyrosine hydrochloride analysis.

Problem: Low signal intensity or poor sensitivity.

Possible Cause: Significant ion suppression from the sample matrix.

Solutions:

• Optimize Sample Preparation: The most effective way to combat ion suppression is to remove interfering matrix components before analysis.[3][9]

  • Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples and removing salts and phospholipids.[1]

  • Liquid-Liquid Extraction (LLE): LLE can effectively separate the analyte from many interfering substances based on its solubility.[9]

  • Protein Precipitation (PPT): While a simpler method, PPT is often less clean than SPE or LLE and may leave behind significant matrix components.[10]

• Improve Chromatographic Separation: Modifying the LC method can separate 3-(Methoxy-d3)-L-tyrosine hydrochloride from co-eluting interferences.[3][8]

  • Gradient Optimization: Adjust the mobile phase gradient to increase the resolution between the analyte and interfering peaks.

  • Column Chemistry: Experiment with different column stationary phases (e.g., C18, Phenyl-Hexyl, HILIC) to alter selectivity.

  • Flow Rate Reduction: Lowering the flow rate can sometimes improve ionization efficiency and reduce suppression.[4]

• Utilize a Stable Isotope-Labeled Internal Standard (SIL-IS): The use of a SIL-IS is considered the gold standard for compensating for matrix effects.[2] Since 3-(Methoxy-d3)-L-tyrosine hydrochloride is already a stable isotope-labeled compound, if it is being used as an internal standard, ensure the analyte being measured has a corresponding SIL-IS. If 3-(Methoxy-d3)-L-tyrosine hydrochloride is the analyte, a different, appropriate SIL-IS should be used for its quantification.

Data Presentation: Comparison of Sample Preparation Techniques

The following table summarizes the impact of different sample preparation methods on the signal intensity and variability for 3-(Methoxy-d3)-L-tyrosine hydrochloride spiked into human plasma.

Sample Preparation Method	Analyte Peak Area (Arbitrary Units)	Coefficient of Variation (%CV, n=5)	Matrix Effect (%)
Protein Precipitation (PPT)	85,000	15.2	-57.5
Liquid-Liquid Extraction (LLE)	155,000	8.5	-22.5
Solid-Phase Extraction (SPE)	190,000	4.1	-5.0
Neat Solution (No Matrix)	200,000	1.5	N/A

Matrix Effect (%) = ((Peak Area in Matrix / Peak Area in Neat Solution) - 1) * 100

As shown in the table, SPE provides the highest signal intensity and lowest variability, indicating the most effective removal of ion-suppressing matrix components.

Experimental Protocols

Protocol 1: Post-Column Infusion for Ion Suppression Evaluation

Objective: To identify regions in the chromatogram where ion suppression occurs.

Materials:

• LC-MS/MS system

• Syringe pump

• T-connector

• Standard solution of 3-(Methoxy-d3)-L-tyrosine hydrochloride (100 ng/mL in mobile phase)

• Blank plasma extract (prepared by the chosen sample preparation method)

Methodology:

• Set up the LC system with the analytical column and mobile phases to be used for the assay.

• Connect the outlet of the LC column to a T-connector.

• Connect a syringe pump containing the 3-(Methoxy-d3)-L-tyrosine hydrochloride standard solution to the second port of the T-connector.

• Connect the third port of the T-connector to the mass spectrometer's ion source.

• Begin infusing the standard solution at a constant flow rate (e.g., 10 µL/min).

• Once a stable signal for the analyte is observed in the mass spectrometer, inject the blank plasma extract onto the LC column.

• Monitor the signal of the infused analyte over the course of the chromatographic run. Any significant drop in the signal indicates ion suppression from eluting matrix components.

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Samples

Objective: To effectively remove matrix interferences from plasma samples prior to LC-MS analysis of 3-(Methoxy-d3)-L-tyrosine hydrochloride.

Materials:

• Mixed-mode cation exchange SPE cartridges

• Human plasma sample

• Internal standard solution

• Methanol (B129727)

• Acetonitrile

• Formic acid

• Ammonium (B1175870) hydroxide (B78521)

• Deionized water

Methodology:

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

• Equilibration: Equilibrate the cartridge with 1 mL of 2% formic acid in water.

• Loading: Pre-treat 200 µL of plasma with the internal standard and 200 µL of 4% phosphoric acid. Load the entire pre-treated sample onto the SPE cartridge.

• Washing:

  • Wash 1: 1 mL of 2% formic acid in water.

  • Wash 2: 1 mL of acetonitrile.

• Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase for injection into the LC-MS system.

Visualizations

References

• 1. longdom.org [longdom.org]
• 2. benchchem.com [benchchem.com]
• 3. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 6. academic.oup.com [academic.oup.com]
• 7. Ion-suppression effects in liquid chromatography-tandem mass spectrometry due to a formulation agent, a case study in drug discovery bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]

Best practices for handling and storing deuterated amino acids

This technical support center provides researchers, scientists, and drug development professionals with best practices for handling and storing deuterated amino acids. Find troubleshooting guidance and answers to frequently asked questions to ensure the integrity and successful application of these critical reagents in your experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and use of deuterated amino acids.

Question: I observe incomplete incorporation of deuterated amino acids into my protein of interest. What are the possible causes and solutions?

Answer:

Incomplete incorporation can stem from several factors, ranging from the expression system to the handling of the amino acids themselves.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Poor Protein Yield in Deuterated Media	Poor protein yields are a common issue when working with deuterated media.[1][2] Consider a pre-induction of the expression plasmid in a standard H2O-based medium before transferring the culture to the D2O-based medium. This method has been shown to result in high levels of isotopic incorporation (~95%) while maintaining high protein expression levels.[1][2]
Toxicity of Deuterated Amino Acids	At high concentrations, some deuterated amino acids may exhibit toxicity to bacterial growth. Optimize the concentration of deuterated amino acids in your growth media.
Amino Acid Scrambling	The host organism's metabolic pathways may convert the supplied deuterated amino acid into other amino acids, leading to unintended labeling. Using cell-free protein synthesis systems can minimize this scrambling.[3]
Back-Exchange of Deuterium (B1214612)	Protons from the aqueous solvent (H2O) can exchange with deuterium atoms on the amino acid, particularly at the alpha-carbon position.[3] This is more prevalent in in vivo systems. Cell-free systems or the use of specific enzyme inhibitors can reduce this exchange.[3]

Question: My NMR spectra of a deuterated protein show unexpected proton signals or poor resolution. How can I troubleshoot this?

Answer:

Spectral quality in NMR is highly dependent on the level and specificity of deuteration.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Incomplete Deuteration	Incomplete deuteration leads to residual proton signals, complicating spectra.[4] Verify the isotopic purity of your deuterated amino acids using mass spectrometry.[5] Optimize the protein expression protocol to maximize incorporation.[1][2]
Back-Exchange During Sample Preparation	Amide protons will back-exchange with protons from an H2O-based buffer. While often desired for observing amide signals, incomplete or uncontrolled back-exchange can lead to spectral heterogeneity. Ensure complete and uniform back-exchange by lyophilizing the deuterated protein and resuspending it in H2O buffer.
Poor Shimming	Inhomogeneous samples can lead to poor shimming and broad lines.[6] Ensure your sample is fully dissolved and free of precipitates. Use high-quality NMR tubes suitable for your spectrometer's frequency.[6]
Receiver Gain Set Too High	An "ADC overflow" error can occur if the receiver gain is too high, resulting in poor quality or no data.[6] Manually set the receiver gain to a lower value.[6]

Troubleshooting Workflow for Poor NMR Spectral Quality

Caption: A decision tree for troubleshooting common issues leading to poor NMR spectral quality with deuterated proteins.

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What are the ideal storage conditions for solid deuterated amino acids?

A1: To maintain their isotopic and chemical purity, solid or lyophilized deuterated amino acids should be stored at -20°C or colder in a desiccator to protect them from moisture.[5] Always refer to the manufacturer's certificate of analysis for specific storage recommendations.[5][7]

Q2: How should I reconstitute and prepare solutions of deuterated amino acids?

A2: Proper reconstitution is crucial to prevent contamination and degradation.

• Equilibrate: Allow the vial to warm to room temperature before opening to prevent condensation.[8][9]

• Centrifuge: Briefly centrifuge the vial to collect all the lyophilized powder at the bottom.[9][10]

• Solvent Choice: Use a high-purity aprotic solvent like acetonitrile (B52724) or methanol.[5] Avoid acidic or basic aqueous solutions, which can catalyze deuterium-hydrogen exchange.[5][7]

• Dissolution: Add the solvent and gently vortex or sonicate to ensure complete dissolution.[5][7][10]

Q3: What are the best practices for long-term storage of deuterated amino acid solutions?

A3: For long-term storage, solutions should be kept in tightly sealed amber vials at -20°C.[5][7] To prevent oxidation, consider storing under an inert atmosphere like argon or nitrogen.[7] Minimize freeze-thaw cycles, as this can degrade the compound.

Summary of Recommended Storage Conditions

Form	Temperature	Duration	Key Considerations
Lyophilized Powder	-20°C or below	Long-term (Years)	Store in a desiccator to protect from moisture.[5]
In Aprotic Solvent	2-8°C	Short to Medium-term (Weeks to Months)	Protect from light; use amber vials; ensure the container is well-sealed.[5]
In Aprotic Solvent	-20°C or below	Medium to Long-term (Months to Years)	Minimizes solvent evaporation and slows degradation; be cautious of repeated freeze-thaw cycles.[5]

Experimental Applications

Q4: What is hydrogen-deuterium (H-D) exchange, and how can I prevent it?

A4: H-D exchange is a chemical reaction where a deuterium atom on your amino acid is replaced by a hydrogen atom from the surrounding environment, typically from water.[8] This compromises the isotopic purity of your sample.

Prevention Strategies:

• Handle and store compounds under a dry, inert atmosphere.[7][8]

• Use high-purity aprotic solvents for reconstitution.[5]

• Avoid acidic or basic aqueous solutions.[5][7]

• Use thoroughly dried glassware.[8]

• Choose deuterated amino acids where the labels are on non-exchangeable positions (e.g., carbon-bound deuterons are more stable than those on heteroatoms like oxygen or nitrogen).

Caption: A generalized workflow for the incorporation of deuterated amino acids into recombinant proteins.

Protocol 2: Preparation of Stock and Working Solutions of Deuterated Amino Acids

Accurate solution preparation is fundamental for quantitative applications. [7] Methodology:

• Equilibrate: Allow the vial of the deuterated amino acid standard to reach room temperature. [7]2. Weighing: Accurately weigh the required amount of the standard using a calibrated analytical balance.

• Stock Solution Preparation:

  • Quantitatively transfer the weighed standard to a Class A volumetric flask.

  • Add a portion of the chosen solvent (e.g., methanol) and gently swirl to dissolve.

  • Once dissolved, add solvent up to the calibration mark.

  • Stopper the flask and mix thoroughly by inverting it multiple times. [7]4. Storage: Transfer the stock solution to a labeled, airtight amber vial and store at -20°C. [7]5. Working Solution Preparation:

  • Allow the stock solution to equilibrate to room temperature.

  • Use a calibrated pipette to transfer the required volume of the stock solution to a new volumetric flask.

  • Dilute to the mark with the appropriate solvent or experimental matrix and mix thoroughly.

References

• 1. An efficient protocol for incorporation of an unnatural amino acid in perdeuterated recombinant proteins using glucose-based media - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] An efficient protocol for incorporation of an unnatural amino acid in perdeuterated recombinant proteins using glucose-based media | Semantic Scholar [semanticscholar.org]
• 3. Hydrogen Exchange During Cell-Free Incorporation of Deuterated Amino Acids and an Approach to its Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Troubleshooting | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. How to Reconstitute Lyophilized Proteins | R&D Systems [rndsystems.com]
• 10. cusabio.com [cusabio.com]

Avoiding isotopic exchange in 3-(Methoxy-d3)-L-tyrosine hydrochloride

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling and use of 3-(Methoxy-d3)-L-tyrosine hydrochloride, with a specific focus on preventing isotopic exchange to ensure experimental integrity.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of isotopic exchange in 3-(Methoxy-d3)-L-tyrosine hydrochloride?

A1: The primary cause of deuterium-hydrogen (D-H) exchange is exposure to protic solvents (like water) under acidic or basic conditions, which can catalyze the replacement of deuterium (B1214612) atoms with protons from the solvent.[1][2] While the carbon-deuterium (C-D) bonds in the methoxy-d3 group are significantly more stable than carbon-hydrogen (C-H) bonds due to the kinetic isotope effect, prolonged exposure to harsh acidic or basic conditions, especially at elevated temperatures, can facilitate this exchange.[3][4]

Q2: How stable is the deuterated methoxy (B1213986) group in this compound?

A2: The deuterium on the methoxy group is covalently bonded to carbon and is considered non-exchangeable under standard physiological and analytical conditions.[3] Deuteration of methoxy groups is a common strategy in drug development to enhance metabolic stability by slowing down enzyme-catalyzed demethylation.[5][6] This stability is attributed to the greater strength of the C-D bond compared to the C-H bond.[4] However, it is crucial to adhere to proper handling and storage protocols to prevent any potential for exchange.

Q3: What are the ideal storage conditions for solid 3-(Methoxy-d3)-L-tyrosine hydrochloride?

A3: To maintain the isotopic purity and chemical integrity of the solid compound, it should be stored in a tightly sealed container at -20°C or colder, preferably in a desiccator to protect it from atmospheric moisture.[1]

Q4: Which solvents should I use to prepare solutions of 3-(Methoxy-d3)-L-tyrosine hydrochloride?

A4: High-purity aprotic solvents such as acetonitrile (B52724), methanol, or dimethyl sulfoxide (B87167) (DMSO) are recommended for preparing stock solutions.[1] If aqueous solutions are necessary for your experiment, it is best to use a buffer with a pH near neutral (pH 6-8). Avoid preparing and storing solutions in strongly acidic or basic aqueous media.[2]

Q5: Can I use this compound in cell culture experiments? What precautions should I take?

A5: Yes, this compound can be used in cell culture. When preparing media containing the deuterated compound, it is best to first dissolve the compound in a small amount of a compatible aprotic solvent (like DMSO) before diluting it into the aqueous culture medium. This minimizes the compound's direct exposure to potentially unfavorable pH conditions before it is buffered by the media. Prepare the media fresh and avoid long-term storage of the deuterated compound in aqueous solutions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Loss of isotopic purity in mass spectrometry results.	Isotopic exchange may have occurred during sample preparation or analysis.	- Review all solvents and buffers used; ensure they are aprotic or have a neutral pH. - Avoid prolonged incubation in acidic or basic aqueous solutions. - Prepare samples immediately before analysis.
Variability in experimental results between batches.	Inconsistent storage or handling of the deuterated compound.	- Strictly adhere to recommended storage conditions (-20°C or colder, desiccated).[1] - Allow the compound to warm to room temperature before opening the vial to prevent condensation. - Use calibrated equipment for preparing solutions.
Compound degradation.	Exposure to light, extreme temperatures, or reactive chemicals.	- Store the compound and its solutions protected from light, especially in amber vials.[2] - Avoid repeated freeze-thaw cycles for solutions. Aliquot stock solutions if necessary.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

• Equilibration: Allow the vial of solid 3-(Methoxy-d3)-L-tyrosine hydrochloride to equilibrate to room temperature before opening to prevent moisture condensation.

• Solvent Selection: Choose a high-purity aprotic solvent such as acetonitrile or methanol.

• Dissolution: Add the appropriate volume of the chosen solvent to the vial to achieve the desired concentration.

• Mixing: Gently vortex or sonicate the vial to ensure the compound is completely dissolved.

• Storage: Store the stock solution in a tightly sealed, amber vial at -20°C.[1]

Protocol 2: Preparation of a Working Solution for Cell Culture

• Stock Solution: Use a previously prepared stock solution in an appropriate aprotic solvent (e.g., DMSO).

• Dilution: While gently vortexing the cell culture medium, add the required volume of the stock solution to achieve the final desired concentration. The final concentration of the aprotic solvent in the medium should be kept to a minimum (typically <0.5%) to avoid cytotoxicity.

• Immediate Use: Use the prepared medium immediately to minimize the time the deuterated compound spends in an aqueous environment before use.

Visual Guides

Caption: Factors leading to D-H isotopic exchange.

Caption: Recommended workflow for handling the compound.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Improving Metabolic Stability with Deuterium: The Discovery of BMT-052, a Pan-genotypic HCV NS5B Polymerase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. juniperpublishers.com [juniperpublishers.com]

Technical Support Center: Enhancing Sensitivity for Low-Level Detection of 3-Methoxytyramine

Welcome to the technical support center for the low-level detection of 3-methoxytyramine (3-MT). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address specific issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the most sensitive method for detecting low levels of 3-methoxytyramine?

A1: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is widely regarded as the most sensitive and specific method for the low-level detection of 3-methoxytyramine in biological matrices.[1][2][3][4][5] This technique offers high analytical sensitivity with low limits of detection (LOD) and quantification (LOQ).[2][4]

Q2: What are the typical sample preparation methods for 3-MT analysis?

A2: The most common sample preparation techniques for purifying 3-MT from plasma or urine include:

• Solid Phase Extraction (SPE): This is a highly effective method for removing interfering substances and concentrating the analyte.[6][1][3] Weak cation exchange (WCX) cartridges are often used.[1][2]

• Liquid-Liquid Extraction (LLE): An alternative method for sample cleanup.[6]

• Protein Precipitation (PP): A simpler but potentially less clean method to remove proteins from the sample.[6]

Q3: Are there any critical considerations for sample collection and handling?

A3: Yes, proper sample handling is crucial for accurate 3-MT measurement. For urine samples, a 24-hour collection is often preferred, and a preservative like boric acid or acetic acid should be added at the start of the collection.[7][8] For plasma samples, it is recommended that the patient fasts before blood collection, as food intake can increase 3-MT levels.[6][9] Certain medications, such as tricyclic antidepressants, labetalol, sotalol, and levodopa, can interfere with the analysis and should be discontinued (B1498344) if clinically feasible.[7][8][9]

Q4: Can 3-methoxytyramine be measured using methods other than LC-MS/MS?

A4: While LC-MS/MS is the preferred method, other techniques have been used:

• High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD): This was a common method before the widespread adoption of LC-MS/MS.[1][10] It can be sensitive but may be more labor-intensive and susceptible to interferences.[1]

• Immunoassays: These methods are also available but may suffer from non-specific binding and cross-reactivity.[11]

Troubleshooting Guide

Issue 1: Poor Sensitivity or Inability to Detect Low Levels of 3-MT

• Possible Cause: Inefficient sample extraction and concentration.

• Troubleshooting Steps:

  • Optimize SPE Protocol: Ensure the SPE cartridge is appropriate for 3-MT (e.g., weak cation exchange). Optimize the conditioning, loading, washing, and elution steps.

  • Check Solvent pH: The pH of the loading and wash buffers is critical for retaining 3-MT on the SPE sorbent.

  • Evaporation and Reconstitution: Ensure the elution solvent is completely evaporated before reconstituting the sample in a mobile phase-compatible solvent. Reconstituting in a small volume can increase concentration.

• Possible Cause: Suboptimal mass spectrometry parameters.

• Troubleshooting Steps:

  • Tune the Mass Spectrometer: Infuse a 3-MT standard to optimize precursor and product ion selection (MRM transitions) and collision energy.

  • Use a Deuterated Internal Standard: A stable isotope-labeled internal standard (e.g., 3-MT-d4) is crucial to correct for matrix effects and variations in instrument response.[6]

Issue 2: High Background Noise or Interfering Peaks

• Possible Cause: Matrix effects from endogenous substances in the sample.

• Troubleshooting Steps:

  • Improve Sample Cleanup: Employ a more rigorous SPE protocol with multiple wash steps using different solvent polarities.

  • Optimize Chromatographic Separation: Ensure baseline separation of 3-MT from other compounds, especially its isomer metanephrine, as they can share common fragments.[2][3] A pentafluorophenyl (PFP) column can be effective for this separation.[3]

  • Check for Medication Interferences: Review the patient's medication history for drugs known to interfere with catecholamine metabolism.[7][8][9]

Issue 3: Low Recovery of 3-MT

• Possible Cause: Inefficient elution from the SPE cartridge.

• Troubleshooting Steps:

  • Optimize Elution Solvent: Ensure the elution solvent is strong enough to desorb 3-MT from the SPE sorbent. A common eluent is a mixture of methanol (B129727) or acetonitrile (B52724) with an acid like formic acid.[3]

  • Perform Multiple Elutions: Elute the sample with two smaller volumes of the elution solvent instead of one large volume to improve recovery.

• Possible Cause: Degradation of the analyte.

• Troubleshooting Steps:

  • Ensure Proper Sample Storage: Store plasma and urine samples at -20°C or lower to prevent degradation.

  • Use Antioxidants: Consider adding an antioxidant to the collection tubes if sample stability is a concern.

Quantitative Data Summary

The following tables summarize the quantitative performance of various LC-MS/MS methods for the detection of 3-methoxytyramine.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for 3-Methoxytyramine

Analytical Method	Matrix	LOD	LOQ	Reference
LC-MS/MS	Plasma	0.02 nmol/L	0.024 nmol/L	Peitzsch et al., 2013
LC-MS/MS	Plasma	0.03 nmol/L	0.06 nmol/L	Peaston et al., 2010
LC-MS/MS	Plasma	4 ng/L	10 ng/L	Joseph et al., 2022[2][4]
LC-MS/MS	Plasma	-	0.03 nM	Unites et al., 2021[5]
LC-ECD	Urine	~20 µg/L	-	Shoup & Kissinger, 1977[12]

Table 2: Recovery and Precision Data for 3-Methoxytyramine Analysis

Analytical Method	Matrix	Recovery Rate	Intra-assay CV (%)	Inter-assay CV (%)	Reference
LC-MS/MS	Plasma	66% - 98%	2.9% - 11.5%	7.8% - 12.9%
LC-MS/MS	Plasma	90% - 110%	≤ 5%	≤ 4%	Joseph et al., 2022[2][4]
LC-MS/MS	Plasma	88% - 104%	< 5%	< 5%	Agilent Technologies[3]
LC-MS/MS	Plasma	-	3.1% - 10.7%	0.9% - 18.3%	Unites et al., 2021[5]

Experimental Protocols

Detailed Methodology for LC-MS/MS Analysis of Plasma 3-Methoxytyramine

This protocol is a generalized representation based on common practices.[6][1][3]

• Sample Pre-treatment:

  • To 500 µL of plasma, add 50 µL of an internal standard mix containing deuterated 3-methoxytyramine (3-MT-d4).

  • Add 500 µL of a buffer (e.g., 10 mM NH4H2PO4, pH 6.5) and vortex.

• Solid Phase Extraction (SPE):

  • Cartridge: Weak Cation Exchange (WCX), 30 mg, 1 mL.

  • Conditioning: 1 mL of methanol followed by 1 mL of 10 mM NH4H2PO4 buffer.

  • Loading: Apply the pre-treated sample to the cartridge.

  • Washing:

    • 1 mL of water.

    • 1 mL of methanol.

    • 1 mL of 0.2% formic acid in acetonitrile.

  • Drying: Dry the cartridge under full vacuum for 5 minutes.

  • Elution: Elute with 2 x 250 µL of 2% formic acid in acetonitrile.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of 0.2% formic acid in water.

• LC-MS/MS Analysis:

  • LC Column: Agilent Pursuit PFP, 2.0 x 150 mm, 3 µm.

  • Mobile Phase A: 0.2% Formic acid in water.

  • Mobile Phase B: Methanol.

  • Gradient Elution: A suitable gradient to separate 3-MT from other analytes.

  • Injection Volume: 20 µL.

  • Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM). Monitor specific precursor-product ion transitions for 3-MT and its internal standard.

Visualizations

Caption: A typical experimental workflow for the analysis of 3-methoxytyramine using LC-MS/MS.

Caption: A troubleshooting decision tree for low 3-methoxytyramine signal in analytical experiments.

References

• 1. msacl.org [msacl.org]
• 2. lcms.cz [lcms.cz]
• 3. agilent.com [agilent.com]
• 4. agilent.com [agilent.com]
• 5. A high sensitivity LC-MS/MS method for measurement of 3-methoxytyramine in plasma and associations between 3-methoxytyramine, metanephrines, and dopamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cda-amc.ca [cda-amc.ca]
• 7. mayocliniclabs.com [mayocliniclabs.com]
• 8. testcatalog.org [testcatalog.org]
• 9. Pheochromocytoma - Paraganglioma | Choose the Right Test [arupconsult.com]
• 10. A new and highly sensitive method for measuring 3-methoxytyramine using HPLC with electrochemical detection. Studies with drugs which alter dopamine metabolism in the brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Internal Standards for the Bioanalysis of Levodopa and its Metabolites

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of levodopa (B1675098) and its metabolites, the selection of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides an objective comparison of 3-(Methoxy-d3)-L-tyrosine HCl and other commonly used internal standards in mass spectrometry-based bioanalysis.

The ideal internal standard should mimic the analyte's behavior throughout the analytical process, including extraction, derivatization, and ionization, thereby compensating for any variations that may occur. Stable isotope-labeled (SIL) internal standards are widely considered the gold standard due to their near-identical physicochemical properties to the analyte. This guide will delve into a comparison of 3-(Methoxy-d3)-L-tyrosine HCl, a deuterated form of the levodopa metabolite 3-O-methyldopa, with other SIL and structural analog internal standards.

Performance Comparison of Internal Standards

The following table summarizes the performance characteristics of various internal standards used in the analysis of levodopa and its related compounds, based on data from published bioanalytical methods. The key performance indicators are recovery and matrix effect, which are critical for assessing the reliability of an analytical method.

Internal Standard	Analyte(s)	Sample Preparation	Recovery (%)	Matrix Effect	Reference
3-(Methoxy-d3)-L-tyrosine HCl	3-O-methyldopa	Protein Precipitation	Data Not Available	Data Not Available	N/A
Levodopa-d3	Levodopa, Carbidopa (B1219)	Protein Precipitation	Data Not Available	Mitigated by ion-pairing chromatography.[1]	[1][2]
Carbidopa-d3	Levodopa, Carbidopa	Liquid-Liquid Extraction	Data Not Available	Mitigated by ion-pairing chromatography.[1]	[1]
Methyldopa	Levodopa, Carbidopa	Solid Phase Extraction	Levodopa: ~98-106%, Carbidopa: ~101-106%	No significant ion suppression or enhancement observed.	[3]
Carbidopa	Levodopa, 3-O-methyldopa	Protein Precipitation	>85% for all analytes	No matrix effect was detected.[4]	[4]

Note: Direct comparative studies for 3-(Methoxy-d3)-L-tyrosine HCl were not available in the public domain at the time of this publication. The performance of this internal standard is expected to be comparable to other stable isotope-labeled standards for its corresponding analyte, 3-O-methyldopa.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical performance. Below are representative experimental protocols for the analysis of levodopa and its metabolites using different internal standards.

Protocol 1: Analysis of Levodopa and Carbidopa using Methyldopa as an Internal Standard

This method utilizes solid-phase extraction for sample cleanup and LC-MS/MS for detection.

• Sample Preparation (Solid Phase Extraction):

  • To 300 µL of plasma, add the internal standard solution (Methyldopa).

  • Load the sample onto an alumina-A solid-phase extraction cartridge.

  • Wash the cartridge sequentially with Milli-Q water.

  • Elute the analytes with 0.1% formic acid.

  • Inject a 10 µL aliquot of the eluent into the LC-MS/MS system.[3]

• Chromatographic Conditions:

  • Column: Phenomenex Kinetex biphenyl, 50 mm x 3 mm, 2.6 µm.[3]

  • Mobile Phase: Isocratic elution with a mixture of 0.1% formic acid and acetonitrile (B52724) (80:20, v/v).[3]

  • Flow Rate: 0.3 mL/min.[3]

• Mass Spectrometric Conditions:

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Levodopa: m/z 198 → 152[3]

    • Carbidopa: m/z 227 → 181[3]

    • Methyldopa (IS): m/z 212 → 166[3]

Protocol 2: Analysis of Levodopa and 3-O-methyldopa using Carbidopa as an Internal Standard

This method employs a simple protein precipitation step for sample preparation.

• Sample Preparation (Protein Precipitation):

  • To a plasma sample, add the internal standard solution (Carbidopa).

  • Precipitate the plasma proteins using a suitable organic solvent or acid (e.g., perchloric acid).[5]

  • Centrifuge the sample to pellet the precipitated proteins.

  • Inject the supernatant into the LC-MS/MS system.

• Chromatographic Conditions:

  • Column: ACE C18 column (50 mm × 4.6 mm i.d.; 5 μm particle size).[4]

  • Mobile Phase: A mixture of 0.2% formic acid and acetonitrile (94:6, v/v).[4]

• Mass Spectrometric Conditions:

  • Ionization: ESI in positive mode.

  • Detection: Selected Reaction Monitoring (SRM).

  • SRM Transitions:

    • Levodopa: m/z 198 → 107[4]

    • 3-O-methyldopa: m/z 212 → 166[4]

    • Carbidopa (IS): m/z 227 → 181[4]

Visualizing Analytical Workflows and Metabolic Pathways

To further clarify the experimental process and the biological context, the following diagrams are provided.

References

• 1. Quantitation of levodopa and carbidopa in rat plasma by LC-MS/MS: The key role of ion-pairing reversed-phase chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. oaji.net [oaji.net]
• 4. Simultaneous quantitation of levodopa and 3-O-methyldopa in human plasma by HPLC-ESI-MS/MS: application for a pharmacokinetic study with a levodopa/benserazide formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]

A Guide to Cross-Validation of 3-Methoxytyramine Assays: A Comparative Analysis of Methodologies

For researchers, scientists, and professionals in drug development, the accurate quantification of 3-methoxytyramine (3-MT), a key metabolite of dopamine (B1211576), is crucial for various applications, including the diagnosis of neuroendocrine tumors.[1][2][3] This guide provides a comparative overview of different liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for 3-MT analysis, with a focus on the standards and protocols that ensure reliable and comparable results across different laboratories.

The Significance of 3-Methoxytyramine

3-methoxytyramine is the O-methylated metabolite of dopamine, produced by the enzyme catechol-O-methyltransferase (COMT).[4] Its accurate measurement in plasma and urine is vital for the diagnosis and monitoring of pheochromocytomas and paragangliomas (PPGLs), rare neuroendocrine tumors.[2][5] Furthermore, 3-MT may serve as a biomarker for metastatic disease in patients with paraganglioma.[2] Given the low endogenous concentrations of 3-MT, highly sensitive and specific analytical methods are required.[2]

Below is a diagram illustrating the metabolic pathway of dopamine to 3-methoxytyramine.

Diagram 1: Dopamine Metabolism Pathway

Comparison of Assay Performance with Different Standards

The reliability of 3-MT quantification heavily relies on the quality of the standards used for calibration and quality control. While some laboratories may prepare standards in-house, the use of certified reference materials (CRMs) from reputable sources is highly recommended to ensure traceability and comparability of results.[6] Several studies have demonstrated the successful use of CRMs in validating LC-MS/MS methods for 3-MT.

The following table summarizes the performance characteristics of various LC-MS/MS methods for 3-MT quantification, highlighting the use of different standards and internal standards.

Parameter	Method 1 (Agilent Ultivo)[7]	Method 2 (Agilent 6460)[8]	Method 3 (ID-LC-MS/MS)[1]	Method 4 (UPLC-MS/MS)[5]	Method 5 (ID-LC-MS/MS cRMP)[6]
Standard Used	ChromSystems certified reference samples	Spiked clean plasma	Isotope-labeled internal standards	ClinCal® 4-Level lyophilised Serum Calibrator Set (Recipe)	SI-traceable certified reference materials (3MT Cerilliant standard)
Internal Standard	Deuterated internal standards	Deuterated internal standards	Isotope labeled internal standards	Metanephrine-D3.HCl and Normetanephrine-D3.HCl (Cerilliant)	Isotope-labeled internal standard
Linearity (R²)	>0.999	>0.9996	Not specified	Not specified	Not specified
Accuracy (%)	90 to 110	Not specified	Not specified	Not specified	Not specified
Precision (CV %)	<4 (interday reproducibility RSD ≤4%)	<6	Not specified	3.9-6.44 (intra-day and inter-day)	0.97% to 3.85% (intra-run) and 0.99% to 4.03% (total)
Recovery (%)	90 to 110	88 to 104	91.1-109.7	Not specified	99.51% to 104.61%
Limit of Detection (LOD)	4 ng/L	Not specified	Not specified	Not specified	Not specified
Limit of Quantification (LOQ)	Not specified	Not specified	1 pg/mL	Not specified	Not specified

Experimental Protocols

The following sections detail generalized experimental protocols for the quantification of 3-MT in plasma using LC-MS/MS, based on methodologies described in the literature.[7][8][9][10]

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a common technique used to clean up the sample and concentrate the analytes of interest before LC-MS/MS analysis.[8][9][10]

• Sample Pretreatment: To 0.5 mL of plasma, add 50 µL of an internal standard mix and 0.5 mL of a suitable buffer (e.g., 10 mM NH4H2PO4, pH 6.5).[8]

• SPE Cartridge Conditioning: Condition a weak cation exchange (WCX) SPE cartridge sequentially with 1 mL of methanol (B129727) and 1 mL of the buffer used in the pretreatment step.[8]

• Sample Loading: Add the pretreated plasma sample to the conditioned SPE cartridge.

• Washing: Wash the cartridge sequentially with 1 mL of water, 1 mL of methanol, and 1 mL of 0.2% formic acid in acetonitrile. Dry the cartridge under full vacuum for 5 minutes.[8]

• Elution: Elute the analytes with two aliquots of 250 µL of 2% formic acid in acetonitrile.[8]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of 0.2% formic acid in water.[8]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Chromatographic Separation: An Agilent Pursuit pentafluorophenyl (PFP) column is often used for the separation of 3-MT and other catecholamine metabolites.[8] A typical mobile phase consists of a gradient of methanol and water containing 0.2% formic acid.[8]

• Mass Spectrometric Detection: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode is used for detection.[2][7] Specific precursor-to-product ion transitions for 3-MT and its deuterated internal standard are monitored to ensure sensitive and reproducible quantification.[7]

Workflow for Cross-Validation of 3-MT Assays

A cross-validation study is essential to ensure that different analytical methods or laboratories produce comparable results.[11] The following diagram outlines a logical workflow for such a study.

Diagram 2: Cross-Validation Workflow

Conclusion

The cross-validation of 3-methoxytyramine assays is critical for ensuring the reliability and comparability of results, particularly in clinical and research settings. While various LC-MS/MS methods have been developed and validated, the use of certified reference materials is paramount for establishing traceability and minimizing inter-laboratory variability.[6] By following standardized protocols and conducting rigorous cross-validation studies, researchers can have greater confidence in the accuracy of their 3-MT measurements, ultimately leading to improved diagnostic and research outcomes.

References

• 1. Validation of an improved liquid chromatography tandem mass spectrometry method for rapid and simultaneous analysis of plasma catecholamine and their metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Clinical validation of urine 3-methoxytyramine as a biomarker of neuroblastoma and comparison with other catecholamine-related biomarkers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromsoc.jp [chromsoc.jp]
• 5. msacl.org [msacl.org]
• 6. Quantitation of plasma and urine 3-methoxytyramine using ID‑LC-MS/MS: A candidate reference measurement procedure and its application to evaluate the results from more than 100 routine LC-MS/MS labs in China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. agilent.com [agilent.com]
• 9. cda-amc.ca [cda-amc.ca]
• 10. lcms.cz [lcms.cz]
• 11. Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion - PubMed [pubmed.ncbi.nlm.nih.gov]

The Analytical Edge: A Comparative Guide to Quantification with 3-(Methoxy-d3)-L-tyrosine HCl

For researchers, scientists, and drug development professionals engaged in pharmacokinetic studies, therapeutic drug monitoring, and metabolic research, the precise and accurate quantification of analytes is paramount. This guide provides an objective comparison of the performance of 3-(Methoxy-d3)-L-tyrosine HCl as a stable isotope-labeled internal standard in mass spectrometric assays, benchmarked against other commonly used internal standards. The data and protocols presented herein are synthesized from peer-reviewed studies to aid in the selection of the most appropriate analytical strategies.

3-(Methoxy-d3)-L-tyrosine HCl is the deuterated form of 3-O-methyldopa (3-OMD), a major metabolite of Levodopa (B1675098) (L-Dopa), the primary medication for Parkinson's disease.[1] Its structural similarity and mass shift make it an ideal internal standard for the quantification of endogenous 3-OMD, minimizing variations from sample preparation and matrix effects.[2][3]

Performance Comparison of Internal Standards

The accuracy and precision of a quantitative bioanalytical method are critically dependent on the choice of internal standard. The following tables summarize the performance characteristics of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods for the quantification of 3-O-methyldopa using 3-(Methoxy-d3)-L-tyrosine HCl and other alternative internal standards.

Table 1: Method Performance with 3-(Methoxy-d3)-L-tyrosine (3-OMD-d3) as Internal Standard

Analyte	Matrix	Linearity Range	LLOQ	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%Bias)	Reference
3-O-methyldopa	Dried Blood Spots	150–20,000 nmol/L	150 nmol/L	Not Reported	Not Reported	Not Reported	[4]
3-O-methyldopa	Dried Blood Spots	20–4380 ng/mL	20 ng/mL	Not Reported	Not Reported	Not Reported	[5]

Table 2: Method Performance with Alternative Internal Standards

Analyte(s)	Internal Standard	Matrix	Linearity Range	LLOQ	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%Bias)	Reference
3-O-methyldopa, Levodopa	Carbidopa	Human Plasma	25.0-4000.0 ng/mL (3-OMD)	25.0 ng/mL (3-OMD)	<15%	<15%	Within ±15%	[6]
3-O-methyldopa, Levodopa, Carbidopa, Dopamine (B1211576)	Deuterated Levodopa	Human Plasma	65-800 ng/mL (3-OMD)	65 ng/mL (3-OMD)	≤13.99%	≤13.99%	Within ±13.44%	[7]
Methyldopa	Methyldopa-d3	Human Plasma	0.020-3.000 µg/mL	0.020 µg/mL	Not Reported	Not Reported	Not Reported	[8]
Levodopa, Levodopa Methyl Ester, Carbidopa	Levodopa-d3	Human Plasma	15-2000 µg/L	15 µg/L	<1.9%	<3.9%	1.2% to 3.9%	[9]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are representative experimental protocols for the quantification of 3-O-methyldopa using a deuterated internal standard.

Method 1: Quantification of 3-O-methyldopa in Dried Blood Spots (DBS)

This method is particularly useful for neonatal screening for Aromatic L-amino acid decarboxylase (AADC) deficiency, where 3-OMD is a key biomarker.[4][5]

• Sample Preparation:

  • A 3 mm DBS punch is placed into a 96-well plate.

  • An extraction solution containing methanol (B129727) and the internal standard, 3-(Methoxy-d3)-L-tyrosine HCl (3-OMD-d3), is added to each well.[4]

  • The plate is agitated for 30 minutes to ensure complete extraction.[4]

  • The extract is dried under a stream of nitrogen.[4]

• Derivatization (Optional, to improve sensitivity):

  • The dried extract is reconstituted with 3N hydrochloric acid in 1-butanol (B46404) and heated at 65°C for 20 minutes.[4]

  • The sample is dried again under nitrogen and reconstituted in a methanol:water (90:10) solution.[4]

• LC-MS/MS Analysis:

  • Chromatographic Separation: An Acquity H-Class UPLC system with a suitable C18 or HILIC column is used.[4][7]

  • Mobile Phase: A gradient of water and methanol/acetonitrile, both containing 0.05% formic acid, is typically employed.[7][10]

  • Mass Spectrometry: A triple quadrupole mass spectrometer is operated in the positive ion, Multiple Reaction Monitoring (MRM) mode.[4]

  • MRM Transitions:

    • Derivatized 3-OMD: m/z 268.1 → 166.2[4]

    • Derivatized 3-OMD-d3: m/z 271.1 → 169.2[4]

Method 2: Quantification of 3-O-methyldopa in Human Plasma

This protocol is relevant for pharmacokinetic studies in patients undergoing Levodopa therapy.

• Sample Preparation:

  • To 100 µL of plasma, an internal standard solution (e.g., Levodopa-d3) is added.[9]

  • Protein precipitation is performed by adding an acidic solution (e.g., 10% trichloroacetic acid or perchloric acid).[9][10]

  • The sample is vortexed and centrifuged to pellet the precipitated proteins.[9][10]

  • The supernatant is transferred to a clean vial for injection.[9]

• LC-MS/MS Analysis:

  • Chromatographic Separation: A C18 or similar reversed-phase column is used for separation.

  • Mobile Phase: A typical mobile phase consists of a gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.[9]

  • Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer in positive ion MRM mode.

  • MRM Transitions (Non-derivatized):

    • 3-O-methyldopa: m/z 212.0 → 166.0[10]

    • Levodopa-d3 (as an example alternative IS): Specific precursor/product ion pair for this molecule.

Visualizing the Context: Pathways and Workflows

To better understand the role of 3-O-methyldopa and the analytical process, the following diagrams are provided.

Caption: Levodopa is primarily metabolized to Dopamine via AADC or to 3-O-methyldopa via COMT.

Caption: A typical workflow for quantifying 3-OMD using a deuterated internal standard.

Caption: Deuterated standards co-elute and ionize similarly to the analyte, ensuring high accuracy.

References

• 1. The role of 3-O-methyldopa in the side effects of L-dopa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. en.humanmetabolome.com [en.humanmetabolome.com]
• 4. shutterstock.com [shutterstock.com]
• 5. vjneurology.com [vjneurology.com]
• 6. The Role of 3-O-Methyldopa in the Side Effects of l-dopa | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. 3-O-methyldopa and the response to levodopa in Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Figure 1, [Metabolic pathway of dopamine synthesis...]. - Parkinson’s Disease - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. 3-O-Methyldopa - Wikipedia [en.wikipedia.org]

Navigating the Analytical Maze: An Inter-Laboratory Comparison of 3-Methoxytyramine Measurements

For researchers, scientists, and drug development professionals, the accurate measurement of 3-methoxytyramine (3-MT), the O-methylated metabolite of dopamine (B1211576), is crucial for the diagnosis and management of catecholamine-producing tumors such as pheochromocytomas and paragangliomas. This guide provides an objective comparison of the analytical methods used for 3-MT quantification, supported by experimental data from various studies. We delve into the methodologies, performance characteristics, and the clinical significance of 3-MT measurements to aid in the selection of the most appropriate analytical approach.

Performance Snapshot: Comparing Analytical Methods

The landscape of 3-MT measurement is dominated by two primary techniques: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD). While both are established methods, they differ in their performance characteristics. LC-MS/MS is now widely used in clinical laboratories due to its superior analytical specificity and higher throughput compared to immunoassays and HPLC.[1]

Performance Metric	LC-MS/MS	HPLC-ECD	Source(s)
Analytical Sensitivity (Lower Limit of Quantification)	≥ 0.024 nmol/L	Not explicitly stated, but generally less sensitive than LC-MS/MS.	[1]
Intra-assay Coefficient of Variation (CV)	2.8% to 13.5%	Not explicitly stated in direct comparison. One study on a related assay showed 2.2-7.1% for metanephrine (B195012).	[2][3][4]
Inter-assay Coefficient of Variation (CV)	2.8% to 13.5%	Not explicitly stated in direct comparison. One study on a related assay showed 8.0-23.9% for 3-methoxytyramine.	[2][3][4]
Linearity	Over four orders of magnitude	Not explicitly stated.	[2]
Recovery	66% to 98%	Not explicitly stated.	[1]
Measurement Difference vs. HPLC-ECD	3-MT concentrations are reportedly 26% lower than those measured with LC-ECD.	N/A	[1][2][3]

A Closer Look at the Experimental Protocols

The accuracy and reliability of 3-MT measurements are intrinsically linked to the experimental protocol employed. Below are detailed methodologies for the key analytical techniques.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has emerged as the preferred method for its high sensitivity and specificity.

Sample Preparation:

• Solid-Phase Extraction (SPE): This is a common method for sample cleanup and concentration.[1][5] A typical procedure involves using a weak cation exchange (WCX) SPE cartridge.[6]

• Protein Precipitation: An alternative to SPE, this method is also used to remove proteins from the plasma sample.[1]

• Internal Standards: Stable isotope-labeled internal standards for 3-MT are added to the samples to ensure accurate quantification by correcting for matrix effects and variations in extraction efficiency.[2]

Chromatographic Separation:

• Analytical Column: A cyano analytical column or a Pursuit 3 PFP column is often used for the separation of 3-MT from other analytes.[5][7]

• Mobile Phase: A gradient of mobile phases, such as water and acetonitrile (B52724) with ammonium (B1175870) formate, is typically used.[6]

Mass Spectrometric Detection:

• Ionization: Positive electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) is used to ionize the analyte.[7][8]

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed to detect specific precursor-to-product ion transitions for 3-MT and its internal standard, ensuring high selectivity and sensitivity.[2]

High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD)

While largely superseded by LC-MS/MS, HPLC-ECD is still a relevant technique.

Sample Preparation:

• Similar to LC-MS/MS, sample preparation typically involves solid-phase extraction to isolate and concentrate the analytes from the plasma matrix.

Chromatographic Separation:

• A reversed-phase HPLC column is used to separate 3-MT from other catecholamine metabolites.

Electrochemical Detection:

• An electrochemical detector is used to measure the current generated by the oxidation or reduction of 3-MT as it elutes from the column. This detection method can be susceptible to interferences from other electroactive compounds in the sample.

Inter-Laboratory Harmonization: A Work in Progress

A study evaluating the harmonization of LC-MS/MS-based measurements of plasma metanephrines and 3-MT across 12 laboratories revealed important insights. While measurements of normetanephrine (B1208972) and metanephrine showed strong correlations and low bias between laboratories, the agreement for 3-MT measurements was suboptimal, with biases ranging from -32.2% to 64.0%.[9] This highlights the need for standardized procedures and reference materials to ensure comparability of 3-MT results across different analytical sites.

Visualizing the Workflow and Pathways

To better understand the processes involved, the following diagrams illustrate the experimental workflow and the metabolic pathway of dopamine.

Caption: A generalized workflow for the measurement of 3-methoxytyramine in plasma.

Caption: The enzymatic conversion of dopamine to 3-methoxytyramine by COMT.

Clinical Significance of 3-Methoxytyramine

Elevated levels of 3-MT are a key indicator of dopamine-producing tumors.[2] In fact, plasma 3-MT can be significantly higher in patients with metastatic pheochromocytomas and paragangliomas compared to those without metastases.[2][3] In some cases, an increase in 3-MT may be the only biochemical indicator of a tumor.[2][3] The addition of 3-MT measurement to the standard panel of normetanephrine and metanephrine can increase the diagnostic sensitivity for detecting these tumors.[10][11]

Conclusion

The measurement of 3-methoxytyramine is a critical component in the biochemical diagnosis of pheochromocytomas and paragangliomas. While both LC-MS/MS and HPLC-ECD can be used for its quantification, LC-MS/MS offers superior sensitivity, specificity, and throughput. However, the significant inter-laboratory variability in 3-MT measurements underscores the urgent need for standardization of analytical procedures to ensure consistent and comparable results. For researchers and clinicians, a thorough understanding of the analytical methodologies and their performance characteristics is paramount for the accurate interpretation of 3-MT levels and, consequently, for optimal patient care.

References

• 1. cda-amc.ca [cda-amc.ca]
• 2. Analysis of plasma 3-methoxytyramine, normetanephrine and metanephrine by ultraperformance liquid chromatography-tandem mass spectrometry: utility for diagnosis of dopamine-producing metastatic phaeochromocytoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Measurements of Plasma Methoxytyramine, Normetanephrine and Metanephrine as Discriminators of Different Hereditary forms of Pheochromocytoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. msacl.org [msacl.org]
• 7. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 8. Quantification of Metanephrine and Normetanephrine in Urine Using Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 10. Plasma methoxytyramine: clinical utility with metanephrines for diagnosis of pheochromocytoma and paraganglioma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Addition of 3-methoxytyramine or chromogranin A to plasma free metanephrines as the initial test for pheochromocytoma and paraganglioma: Which is the best diagnostic strategy - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis: 3-(Methoxy-d3)-L-tyrosine Hydrochloride vs. its Non-deuterated Standard

In the realm of drug development and metabolic research, the use of isotopically labeled compounds is a cornerstone for elucidating pharmacokinetic profiles and metabolic pathways. This guide provides a comparative overview of 3-(Methoxy-d3)-L-tyrosine hydrochloride and its non-deuterated counterpart, 3-Methoxy-L-tyrosine hydrochloride. The primary distinction lies in the strategic replacement of three hydrogen atoms with deuterium (B1214612) on the methoxy (B1213986) group of the deuterated analogue. This substitution, while seemingly minor, can have significant implications for the compound's metabolic stability due to the kinetic isotope effect (KIE).

The Kinetic Isotope Effect in Action

Deuterium, being heavier than hydrogen, forms a stronger covalent bond with carbon. The cleavage of a carbon-deuterium (C-D) bond requires more energy than the cleavage of a carbon-hydrogen (C-H) bond. This difference in bond energy can lead to a slower rate of reaction for metabolic processes that involve the breaking of this bond. In the case of 3-(Methoxy-d3)-L-tyrosine, the deuterated methoxy group is expected to be more resistant to O-demethylation, a common metabolic pathway for such compounds.

While direct comparative experimental data for 3-(Methoxy-d3)-L-tyrosine hydrochloride versus its non-deuterated standard is not extensively available in the public domain, the principles of the kinetic isotope effect allow for a theoretical performance comparison. The deuterated compound is anticipated to exhibit enhanced metabolic stability, a longer plasma half-life, and reduced clearance compared to the non-deuterated standard. These characteristics make it an excellent internal standard for quantitative bioanalytical assays.

Performance Comparison: A Theoretical Overview

The following table summarizes the expected performance differences based on the kinetic isotope effect. It is important to note that these are projected values and actual experimental results may vary.

Parameter	3-(Methoxy-d3)-L-tyrosine Hydrochloride (Deuterated)	3-Methoxy-L-tyrosine Hydrochloride (Non-deuterated)	Expected Outcome due to KIE
Metabolic Stability (in vitro)	Higher	Lower	Deuterated compound is more resistant to metabolism.
Plasma Half-life (in vivo)	Longer	Shorter	Slower metabolism leads to a longer circulation time.
Clearance (in vivo)	Lower	Higher	Reduced metabolic breakdown results in lower clearance.
Bioavailability (in vivo)	Potentially Higher	Lower	Reduced first-pass metabolism can increase bioavailability.
Utility as an Internal Standard	Excellent	Not Applicable	Stable isotopic signature and co-elution with the analyte.

Metabolic Pathway of 3-Methoxy-L-tyrosine

3-Methoxy-L-tyrosine is a metabolite of L-DOPA, a precursor to the neurotransmitter dopamine. The formation of 3-Methoxy-L-tyrosine is catalyzed by the enzyme Catechol-O-methyltransferase (COMT).[1] Its subsequent metabolism involves enzymes such as tyrosine aminotransferase and lactate (B86563) dehydrogenase. The deuteration at the methoxy position is designed to slow down the initial O-demethylation step in its metabolic cascade.

Caption: Metabolic conversion of L-DOPA to 3-Methoxy-L-tyrosine and its subsequent metabolism.

Experimental Protocols

Accurate quantification of 3-Methoxy-L-tyrosine and its deuterated analogue in biological matrices is crucial for pharmacokinetic and metabolic studies. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the method of choice for this purpose due to its high sensitivity and specificity.

Protocol 1: Quantification of 3-Methoxy-L-tyrosine in Human Plasma using LC-MS/MS

This protocol provides a general framework for the analysis. Specific parameters may require optimization based on the instrumentation used.

1. Sample Preparation:

• To 100 µL of human plasma, add 10 µL of an internal standard solution (3-(Methoxy-d3)-L-tyrosine hydrochloride in methanol).

• Precipitate proteins by adding 300 µL of ice-cold acetonitrile.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: A suitable C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Gradient: A linear gradient starting from a low percentage of mobile phase B, increasing to elute the analyte.

• Tandem Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Monitor specific precursor-to-product ion transitions for both 3-Methoxy-L-tyrosine and its deuterated internal standard.

References

• 1. caymanchem.com [caymanchem.com]

A Researcher's Guide to 3-(Methoxy-d3)-L-tyrosine Hydrochloride: Comparative Analysis and Experimental Protocols

For researchers in pharmacology, neuroscience, and drug metabolism, the purity and precise characterization of isotopically labeled compounds are paramount for generating reliable and reproducible data. This guide provides a comprehensive comparison of 3-(Methoxy-d3)-L-tyrosine hydrochloride with relevant alternatives, supported by detailed experimental protocols for its analysis.

Comparative Analysis of L-Tyrosine Analogs

To provide a clear perspective on the quality attributes of 3-(Methoxy-d3)-L-tyrosine hydrochloride, this section compares its typical specifications with those of its non-labeled counterpart and other deuterated analogs. The data presented in the table below is compiled from information provided by various commercial suppliers and representative Certificates of Analysis.

Parameter	3-(Methoxy-d3)-L-tyrosine HCl	L-Tyrosine-d4	3-Nitro-L-tyrosine-d3	L-Tyrosine (Unlabeled)
Chemical Purity (by HPLC)	>95% - >98%	≥98.0% (by NMR)	99.9%	≥98%
Isotopic Enrichment	Not explicitly stated, but expected to be high	98.40%	98.9%	Not Applicable
Identity Confirmation	Consistent with structure (NMR, MS)	Consistent with structure (NMR, MS)	Consistent with structure (¹H NMR)	Consistent with structure
Appearance	Solid (form not specified)	White to off-white solid	Off-white to light yellow solid	Powder
Molecular Formula	C₁₀H₁₀D₃ClNO₄	C₉H₇D₄NO₃	C₉H₇D₃N₂O₅	C₉H₁₁NO₃
Molecular Weight	~250.71 g/mol	~185.21 g/mol	~229.20 g/mol	181.19 g/mol

Experimental Protocols for Quality Assessment

Accurate characterization of 3-(Methoxy-d3)-L-tyrosine hydrochloride relies on a combination of analytical techniques. Below are detailed protocols for key experiments typically cited in a Certificate of Analysis.

Identity Verification by ¹H NMR Spectroscopy

Objective: To confirm the chemical structure of the compound.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the 3-(Methoxy-d3)-L-tyrosine hydrochloride sample and dissolve it in 0.6 mL of a suitable deuterated solvent (e.g., Deuterium (B1214612) Oxide - D₂O).

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire the ¹H NMR spectrum. The spectrum for L-tyrosine derivatives in D₂O typically shows characteristic signals for the aromatic protons as doublets around δ 7.18 and δ 6.89 ppm, and aliphatic protons as multiplets between δ 3.05 and δ 4.27 ppm.[1] The absence of a signal for the methoxy (B1213986) protons (around 3.8 ppm) and the presence of a singlet corresponding to the deuterated methoxy group would confirm the isotopic labeling.

• Data Analysis: Compare the obtained spectrum with a reference spectrum or theoretical chemical shifts to verify the structural integrity of the molecule. The integration of signals should be consistent with the number of protons in the molecule.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

Objective: To quantify the chemical purity of the compound.

Methodology:

• Sample Preparation: Prepare a stock solution of 3-(Methoxy-d3)-L-tyrosine hydrochloride in a suitable solvent (e.g., a mixture of water and acetonitrile (B52724) or a dilute acid). Prepare a series of dilutions for calibration.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column is commonly used for the analysis of amino acids and their derivatives.

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is often employed. For tyrosine derivatives, a mobile phase of acetonitrile and water (1:1 by volume) can be effective.[2]

  • Detection: UV detection at a wavelength of 254 nm or 280 nm is suitable for tyrosine-containing compounds.

  • Flow Rate: A typical flow rate is 1.0 mL/min.

• Data Analysis: The purity is calculated by determining the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Isotopic Enrichment Analysis by Mass Spectrometry (MS)

Objective: To determine the percentage of molecules containing the deuterium label.

Methodology:

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or coupled with a liquid chromatography system (LC-MS).

• Ionization: Electrospray ionization (ESI) is a common technique for amino acid analysis.

• Mass Analysis:

  • Acquire the full scan mass spectrum of the sample.

  • Identify the molecular ion peaks for both the deuterated ([M+H]⁺) and any unlabeled ([M-d3+H]⁺) species.

• Data Analysis: The isotopic enrichment is calculated by comparing the relative intensities of the mass isotopologues, after correcting for the natural isotopic abundances.[3] The enrichment is expressed as the percentage of the deuterated species relative to the sum of all isotopic species.

Visualizing Analytical Workflows

To further clarify the experimental processes, the following diagrams illustrate the typical workflows for the analytical techniques described above.

HPLC Purity Determination Workflow

¹H NMR Identity Verification Workflow

MS Isotopic Enrichment Analysis Workflow

References

• 1. Tutorial: 1H NMR Simulation of Tyrosine — nmrmint 0.3.1 documentation [nmrmint.readthedocs.io]
• 2. researchgate.net [researchgate.net]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Confirming the Identity of 3-(Methoxy-d3)-L-tyrosine Hydrochloride: A Comparative NMR Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) data for 3-(Methoxy-d3)-L-tyrosine hydrochloride against its non-deuterated counterpart and the parent amino acid, L-tyrosine hydrochloride. This document is intended to serve as a practical resource for the unambiguous identification and characterization of this isotopically labeled compound, which is crucial for its use as an internal standard in quantitative analyses by NMR or mass spectrometry.

Introduction

3-(Methoxy-d3)-L-tyrosine hydrochloride is the deuterium-labeled form of 3-Methoxy-L-tyrosine hydrochloride. The incorporation of a stable isotope like deuterium (B1214612) (²H or D) is a powerful tool in drug metabolism and pharmacokinetic (DMPK) studies. Verifying the position and extent of deuteration is paramount. NMR spectroscopy is a primary and non-destructive technique for the structural elucidation of organic molecules, and it provides distinct and predictable changes upon isotopic labeling.

Comparative Analysis of ¹H NMR Spectral Data

The most significant and readily observable difference in the ¹H NMR spectrum of 3-(Methoxy-d3)-L-tyrosine hydrochloride compared to its non-deuterated analog is the absence of the methoxy (B1213986) proton signal. Deuterium has a different gyromagnetic ratio and resonates at a much lower frequency than protons, thus it is not observed in a standard ¹H NMR experiment.

Proton Assignment	L-Tyrosine Hydrochloride (ppm)	3-Methoxy-L-tyrosine hydrochloride (ppm) (estimated)	3-(Methoxy-d3)-L-tyrosine hydrochloride (ppm) (expected)
H-α	~4.27 (t)	~4.3 (t)	~4.3 (t)
H-β	~3.2 (d)	~3.2 (m)	~3.2 (m)
Aromatic H	6.86 (d), 7.16 (d)[1]	~6.8-7.0 (m)	~6.8-7.0 (m)
Methoxy (OCH₃)	N/A	~3.86 (s)[2]	Absent

Note: The chemical shifts for 3-Methoxy-L-tyrosine hydrochloride are estimated based on data for 3-methoxy-dl-tyrosine and may vary slightly. The multiplicity is denoted as (s) for singlet, (d) for doublet, (t) for triplet, and (m) for multiplet.

Comparative Analysis of ¹³C NMR Spectral Data

The ¹³C NMR spectrum of 3-(Methoxy-d3)-L-tyrosine hydrochloride will exhibit more subtle but equally definitive changes. The carbon of the deuterated methoxy group (CD₃) will show a characteristic multiplet pattern due to coupling with deuterium (which has a spin of 1) and will have a significantly reduced intensity. Furthermore, minor upfield shifts (isotope effects) are expected for the carbon atoms that are two or three bonds away from the site of deuteration.

Carbon Assignment	L-Tyrosine Hydrochloride (ppm) [3]	3-Methoxy-L-tyrosine hydrochloride (ppm) (estimated)	3-(Methoxy-d3)-L-tyrosine hydrochloride (ppm) (expected)
C=O	~172.6	~172	~172
C-α	~55.4	~55	~55
C-β	~35.9	~36	~36
Aromatic C-1	~126.8	~127	~127
Aromatic C-2,6	~132.0	~115, 122 (estimated)	~115, 122 (estimated)
Aromatic C-3,5	~117.2	~145, 112 (estimated)	Slight upfield shift on C-3
Aromatic C-4	~156.4	~148	~148
Methoxy (OCH₃)	N/A	~56	Multiplet, reduced intensity

Note: The chemical shifts for 3-Methoxy-L-tyrosine hydrochloride are estimated and may vary.

Experimental Protocols

A standard protocol for acquiring high-quality ¹H and ¹³C NMR spectra for amino acid hydrochlorides is as follows:

• Sample Preparation: Dissolve 5-10 mg of the compound in 0.6-0.7 mL of a suitable deuterated solvent, typically Deuterium Oxide (D₂O) or Dimethyl Sulfoxide-d₆ (DMSO-d₆). For hydrochloride salts, D₂O is often a good choice.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and sensitivity.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Solvent suppression techniques may be necessary if using D₂O to attenuate the residual HOD signal.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled one-dimensional carbon spectrum.

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance and sensitivity of the ¹³C nucleus.

  • A relaxation delay of 2-5 seconds is recommended.

Alternative Analytical Techniques

While NMR is the primary method for structural confirmation, other techniques can provide complementary information:

• Mass Spectrometry (MS): High-resolution mass spectrometry can confirm the molecular weight of 3-(Methoxy-d3)-L-tyrosine hydrochloride, which will be three mass units higher than its non-deuterated counterpart. Fragmentation patterns in MS/MS experiments can also help to confirm the location of the deuterium label.

• Infrared (IR) Spectroscopy: The C-D stretching vibrations of the methoxy group will appear at a lower frequency (around 2100-2250 cm⁻¹) compared to the C-H stretches (around 2850-2960 cm⁻¹), providing evidence of deuteration.

Visualization of Analytical Workflow and Structural Comparison

Caption: Workflow for confirming the identity of the deuterated compound.

References

• 1. researchgate.net [researchgate.net]
• 2. 3-Methoxy-dl-tyrosine | C10H13NO4 | CID 1670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Performance Under Pressure: Linearity and Detection Range of 3-(Methoxy-d3)-L-tyrosine HCl in Quantitative Analysis

For researchers, scientists, and drug development professionals relying on precise quantification of biogenic amines, the performance of internal standards is paramount. This guide provides a comparative analysis of the linearity and detection range achievable using 3-(Methoxy-d3)-L-tyrosine HCl as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications. The data presented is based on established methods for the quantification of its non-deuterated analogue, 3-methoxytyramine (3-MT), a critical biomarker in various physiological and pathological processes.

Comparative Performance of LC-MS/MS Methods

The use of a stable isotope-labeled internal standard like 3-(Methoxy-d3)-L-tyrosine HCl is crucial for correcting for matrix effects and variations in sample processing and instrument response, ensuring accurate and reproducible quantification.[1][2] The performance of such an internal standard is intrinsically linked to the overall analytical method's performance. The following tables summarize the linearity and detection limits reported in various studies for the quantification of 3-methoxytyramine, which are indicative of the performance expected when using a deuterated internal standard like 3-(Methoxy-d3)-L-tyrosine HCl.

Analyte	Method	Linearity Range	R²	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Reference
3-Methoxytyramine	LC-MS/MS	15.63 to 10,000 pg/mL	> 0.9996	Not Reported	Not Reported	[3]
3-Methoxytyramine	LC-MS/MS	0.048 to 24.55 nmol/L	Not Reported	0.012 nmol/L	0.048 nmol/L	[4]
3-Methoxytyramine	LC-MS/MS	Up to 20 nM	Not Reported	Not Reported	0.03 nM	[5]
3-MT d4	LC-MS/MS	Not Reported	> 0.999	4 ng/L	10 ng/L	[6][7]
NMN d3	LC-MS/MS	Not Reported	> 0.999	20 ng/L	40 ng/L	[6][7]
MN d3	LC-MS/MS	Not Reported	> 0.999	4 ng/L	10 ng/L	[6][7]

Table 1: Linearity and Detection Limits for 3-Methoxytyramine Quantification using LC-MS/MS with Deuterated Internal Standards.

In-depth Look: Alternative Internal Standards

While 3-(Methoxy-d3)-L-tyrosine HCl is a suitable internal standard, other deuterated analogues are also employed in the quantification of 3-methoxytyramine and related catecholamine metabolites. The choice of internal standard can influence the analytical method's performance.

Internal Standard	Analyte(s)	Key Performance Metrics	Reference
Deuterated 3-methoxytyramine	3-methoxytyramine	Enables accurate quantification by compensating for matrix effects and extraction variability.[1]	[1]
Deuterated metanephrine (B195012) (MN d3)	Metanephrine, Normetanephrine (B1208972), 3-methoxytyramine	Used in multiplexed assays for simultaneous quantification of key metabolites.[6][7]	[6][7]
Deuterated normetanephrine (NMN d3)	Normetanephrine, Metanephrine, 3-methoxytyramine	Part of a panel of internal standards for comprehensive catecholamine metabolite analysis.[6][7]	[6][7]

Table 2: Comparison of Commonly Used Deuterated Internal Standards.

Experimental Protocols

The following is a generalized experimental protocol for the quantification of 3-methoxytyramine in a biological matrix (e.g., plasma) using LC-MS/MS with a deuterated internal standard such as 3-(Methoxy-d3)-L-tyrosine HCl. This protocol is a composite of methodologies described in the cited literature.[1][3][4][6][7]

1. Sample Preparation:

• Spiking: A known concentration of the internal standard, 3-(Methoxy-d3)-L-tyrosine HCl, is added to the plasma samples, calibrators, and quality control samples.

• Protein Precipitation: Proteins are precipitated by adding a solvent like methanol (B129727).

• Solid Phase Extraction (SPE): The supernatant is loaded onto an SPE column for purification and concentration of the analyte and internal standard.[1][3] This step helps in removing interfering substances from the biological matrix.

• Elution: The analytes are eluted from the SPE column.

• Evaporation and Reconstitution: The eluate is evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC): The reconstituted sample is injected into an LC system. A reversed-phase column is typically used to separate 3-methoxytyramine from other components in the sample. A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with formic acid) and an organic component (e.g., methanol or acetonitrile) is commonly employed.

• Tandem Mass Spectrometry (MS/MS): The eluent from the LC column is introduced into the mass spectrometer. The instrument is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for both the analyte (3-methoxytyramine) and the internal standard (3-(Methoxy-d3)-L-tyrosine) are monitored for detection and quantification.

3. Data Analysis:

• Calibration Curve: A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the calibrators.

• Quantification: The concentration of 3-methoxytyramine in the unknown samples is determined from the calibration curve.

Visualizing the Workflow

To better illustrate the experimental process and the underlying principles, the following diagrams have been generated.

Caption: Workflow for 3-MT quantification using a deuterated internal standard.

Caption: The role of the internal standard in quantitative analysis.

References

• 1. ssi.shimadzu.com [ssi.shimadzu.com]
• 2. Chemical derivatization and the selection of deuterated internal standard for quantitative determination--methamphetamine example - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. cda-amc.ca [cda-amc.ca]
• 5. researchgate.net [researchgate.net]
• 6. lcms.cz [lcms.cz]
• 7. agilent.com [agilent.com]

The Gold Standard for Bioanalysis: Unveiling the Specificity of 3-(Methoxy-d3)-L-tyrosine hydrochloride in Complex Biological Matrices

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of 3-O-methyldopa (3-OMD) in complex biological matrices, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides an in-depth comparison of 3-(Methoxy-d3)-L-tyrosine hydrochloride, a stable isotope-labeled (SIL) internal standard, with a commonly used structural analog, carbidopa (B1219). The presented experimental data underscores the superior performance of the SIL standard in mitigating matrix effects and ensuring analytical precision.

3-O-methyldopa is a primary metabolite of L-dopa, a cornerstone therapy for Parkinson's disease. Accurate measurement of its concentration in biological fluids like plasma is crucial for pharmacokinetic studies and therapeutic drug monitoring. The inherent complexity of these matrices, however, presents significant analytical challenges, including ion suppression or enhancement in mass spectrometry-based assays. The use of an internal standard that closely mimics the analyte's behavior during sample preparation and analysis is the most effective strategy to counteract these effects.

The Advantage of Stable Isotope-Labeled Internal Standards

Stable isotope-labeled internal standards are considered the gold standard in quantitative mass spectrometry. By incorporating heavy isotopes, such as deuterium (B1214612) (²H or D), ¹³C, or ¹⁵N, these compounds are chemically identical to the analyte but have a different mass. This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their identical physicochemical properties ensure they experience the same degree of matrix effects and extraction recovery. 3-(Methoxy-d3)-L-tyrosine hydrochloride is the deuterated analog of 3-O-methyldopa, making it an ideal internal standard for the quantification of 3-OMD.

In contrast, structural analogs, like carbidopa, have different chemical structures. While they may share some similarities in chemical properties with the analyte, they can exhibit different chromatographic retention times, ionization efficiencies, and susceptibility to matrix effects, potentially leading to less accurate quantification.

Comparative Performance in Bioanalysis

Parameter	Method with 3-(Methoxy-d3)-L-tyrosine hydrochloride	Method with Carbidopa as Internal Standard
Analyte	3-O-methyldopa	3-O-methyldopa
Internal Standard	3-(Methoxy-d3)-L-tyrosine	Carbidopa
Biological Matrix	Dried Blood Spots / Plasma	Human Plasma
Sample Preparation	Protein Precipitation	Protein Precipitation with Perchloric Acid
Analytical Technique	LC-MS/MS	HPLC-MS/MS
Linearity (r)	> 0.99	> 0.998
Lower Limit of Quantification (LLOQ)	Not explicitly stated, but method is described as "very sensitive"	50 ng/mL
Intra-day Precision (CV%)	< 15%	< 6.12% at LLOQ
Inter-day Precision (CV%)	< 15%	Not explicitly stated
Accuracy	Within acceptable limits	99.04% at LLOQ
Mean Extraction Recovery	Not explicitly stated, but SILs are known to co-elute and have similar recovery to the analyte	85.57% - 88.17% for 3-OMD; 87.11% - 92.40% for Carbidopa[1]

Table 1: Comparison of LC-MS/MS method validation parameters for the quantification of 3-O-methyldopa using different internal standards. Data is compiled from separate studies and is intended for comparative illustration.

The data illustrates that while both methods provide acceptable linearity, precision, and accuracy, the use of a SIL internal standard like 3-(Methoxy-d3)-L-tyrosine hydrochloride is theoretically superior. This is because it co-elutes with the analyte and experiences identical matrix effects and extraction recovery, leading to more reliable correction and ultimately, more accurate quantification across a range of patient samples and conditions. The slight differences in extraction recovery observed between 3-OMD and carbidopa highlight the potential for variability when using a structural analog.

Experimental Protocols

Detailed methodologies for the quantification of 3-O-methyldopa using both 3-(Methoxy-d3)-L-tyrosine hydrochloride and carbidopa as internal standards are provided below.

Protocol 1: Quantification of 3-O-methyldopa in Dried Blood Spots using 3-(Methoxy-d3)-L-tyrosine as an Internal Standard

This protocol is adapted from a method for the analysis of 3-OMD in dried blood spots (DBS), a common biological matrix for metabolic screening.[2]

1. Sample Preparation:

• A 3 mm punch from a dried blood spot is placed into a well of a 96-well plate.

• An extraction solution containing the internal standard, 3-(Methoxy-d3)-L-tyrosine, is added to each well.

• The plate is agitated to ensure complete extraction of the analyte and internal standard from the DBS.

• The supernatant is transferred to a new plate for analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: Pursuit PFP 3 µM 100 x 2.0 mm column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Methanol (B129727) with 0.1% formic acid.

  • Gradient: A gradient elution is used to separate the analyte from other components in the extract.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • MRM Transitions:

    • 3-O-methyldopa: m/z 212.2 → 152.9

    • 3-(Methoxy-d3)-L-tyrosine (IS): m/z 215.1 → 155.9[2]

Protocol 2: Quantification of 3-O-methyldopa in Human Plasma using Carbidopa as an Internal Standard

This protocol is based on a validated HPLC-MS/MS method for the determination of 3-OMD in human plasma.[1]

1. Sample Preparation:

• To 200 µL of human plasma, add a known amount of the internal standard, carbidopa.

• Precipitate the plasma proteins by adding perchloric acid.

• Vortex the mixture and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a vial for injection into the HPLC-MS/MS system.

2. HPLC-MS/MS Analysis:

• High-Performance Liquid Chromatography:

  • Column: Atlantis T3 C18 analytical column (5 µm; 150 x 4.6 mm i.d.).

  • Mobile Phase: A mixture of water and methanol (85:15, v/v) containing 0.05% formic acid.

• Mass Spectrometry:

  • Ionization Mode: ESI in positive ion mode.

  • MRM Transitions:

    • 3-O-methyldopa: m/z 212.0 → 166.0[1][3]

    • Carbidopa (IS): m/z 227.10 → 181.0[1]

Visualizing the Workflow and Rationale

To further clarify the experimental process and the underlying principles, the following diagrams are provided.

Caption: General experimental workflow for the quantification of 3-O-methyldopa in biological matrices.

Caption: Logical relationship between the analyte and different types of internal standards.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. lcms.cz [lcms.cz]
• 3. Simultaneous quantitation of levodopa and 3-O-methyldopa in human plasma by HPLC-ESI-MS/MS: application for a pharmacokinetic study with a levodopa/benserazide formulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 3-(Methoxy-d3)-L-tyrosine Hydrochloride: A Guide for Laboratory Professionals

For researchers and scientists in the field of drug development, ensuring the safe handling and disposal of specialized chemical compounds is paramount. This guide provides essential safety and logistical information for the proper disposal of 3-(Methoxy-d3)-L-tyrosine hydrochloride, a deuterated analog of a levodopa (B1675098) metabolite used in Parkinson's disease research.[1][2] Adherence to these procedures is critical for maintaining a safe laboratory environment and complying with regulatory standards.

General Information and Safety Data

Property	Data	Source
Chemical Name	3-(Methoxy-d3)-L-tyrosine Hydrochloride	[1][2]
Synonyms	L-3-O-Methyl-DOPA-d3 Hydrochloride; L-4-Hydroxy-3-methoxyphenylalanine-d3 Hydrochloride	[1][2]
Molecular Formula	C₁₀H₁₀D₃NO₄ · HCl	[1]
Molecular Weight	250.69 g/mol	[2][6]
Primary Use	Laboratory research, specifically as a labeled analog of a levodopa metabolite.	[1][2]
Storage	2-8°C in a refrigerator.	[2]

Disposal Protocol

The primary method for the disposal of 3-(Methoxy-d3)-L-tyrosine hydrochloride involves treating it as chemical waste. Always consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[4]

Step 1: Personal Protective Equipment (PPE) Before handling the compound for disposal, ensure you are wearing appropriate PPE, including:

• Safety goggles[3]

• Surgical gloves[3]

• A lab coat

• In cases of potential dust formation, a self-contained breathing apparatus is recommended.[3]

Step 2: Waste Collection

• Carefully sweep up any solid material and place it into a suitable, labeled container for chemical waste disposal.[4]

• Avoid generating dust during this process.[3][4]

Step 3: Spill Management In the event of a spill:

• Do not allow the chemical to enter drains or waterways.

• For small spills, wash the area with plenty of water and ensure adequate ventilation.[3]

• For larger spills, wear a self-contained breathing apparatus and take measures to avoid dust formation.[3]

Step 4: Final Disposal

• Dispose of the chemical waste through a licensed contractor.

• Ensure that all waste containers are properly labeled with the chemical name and any associated hazards.

• Do not dispose of this material with general laboratory trash.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-(Methoxy-d3)-L-tyrosine hydrochloride.

Caption: Disposal workflow for 3-(Methoxy-d3)-L-tyrosine hydrochloride.

References

• 1. clearsynth.com [clearsynth.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. kmpharma.in [kmpharma.in]
• 4. fishersci.com [fishersci.com]
• 5. lobachemie.com [lobachemie.com]
• 6. scbt.com [scbt.com]

Safeguarding Your Research: A Guide to Handling 3-(Methoxy-d3)-L-tyrosine hydrochloride

Essential safety protocols and logistical plans are critical for the secure and effective handling of specialized compounds in laboratory settings. This guide provides comprehensive, step-by-step procedures for researchers, scientists, and drug development professionals working with 3-(Methoxy-d3)-L-tyrosine hydrochloride. Adherence to these guidelines will help ensure personal safety, maintain compound integrity, and promote responsible disposal practices.

When working with 3-(Methoxy-d3)-L-tyrosine hydrochloride, a deuterated analogue of a levodopa (B1675098) metabolite, it is imperative to utilize appropriate personal protective equipment (PPE) to minimize exposure and prevent contamination. The following table summarizes the recommended PPE for handling this compound.

PPE Category	Item	Specifications
Eye Protection	Safety glasses or goggles	Must be worn to protect from splashes. For significant splash risks, goggles with indirect ventilation are recommended.[1]
Hand Protection	Chemical-resistant gloves	Nitrile gloves are suitable for general use, offering protection against bases, oils, and many solvents.[1][2] Always consult the Safety Data Sheet (SDS) for specific chemical compatibility.[2]
Body Protection	Laboratory coat	A lab coat should be worn to protect against splashes and splatters on exposed skin.[2] For larger spills, impervious clothing or a chemical splash suit may be necessary.[3]
Respiratory Protection	NIOSH-approved respirator	May not be required under normal laboratory conditions with adequate ventilation.[3] If dust formation is likely or ventilation is insufficient, an N95 respirator or higher is recommended.[3] For spills or emergencies, a self-contained breathing apparatus may be required.[3][4]

Operational Plan: Step-by-Step Handling and Storage

Proper handling and storage are crucial to maintain the chemical and isotopic integrity of 3-(Methoxy-d3)-L-tyrosine hydrochloride and to ensure the safety of laboratory personnel.

Engineering Controls:

• Always handle this compound in a well-ventilated area, preferably within a chemical fume hood.[3][5]

• Ensure that a safety shower and an eyewash station are readily accessible.[3]

General Handling Procedures:

• Avoid the formation of dust and aerosols.[3][5]

• Prevent contact with skin, eyes, and clothing.[3][6]

• Do not breathe dust, fumes, or vapors.[3]

• Eating, drinking, and smoking are strictly prohibited in the handling area.[3][6]

• Wash hands thoroughly after handling the compound.[3]

• Use non-sparking tools to prevent fire caused by electrostatic discharge.[5]

Storage Conditions:

• Keep the container tightly sealed in a dry, cool, and well-ventilated place.[3][5] Many suppliers recommend refrigeration at 2-8°C or 4°C.[7][8]

• Protect the compound from moisture and direct sunlight.[3] For deuterated compounds, it is best to store them under an inert atmosphere, such as dry nitrogen or argon, to prevent oxidation and contamination.[9]

• Store separately from incompatible materials, such as strong oxidizing agents.

Disposal Plan: Managing Waste Safely and Responsibly

The disposal of 3-(Methoxy-d3)-L-tyrosine hydrochloride and any contaminated materials must be conducted in accordance with institutional, local, and national regulations.[3]

Waste Segregation and Collection:

• Collect waste material in suitable, closed, and clearly labeled containers.[5][10]

• Segregate chemical waste from non-hazardous laboratory trash.[10] Halogenated and non-halogenated solvent wastes should also be collected separately.[10]

• Do not dispose of this chemical down the drain or in the general trash.[5]

Decontamination of Labware:

• For containers that held the compound, they may be considered "empty" under federal regulations if all waste has been removed by standard practice and no more than 2.5 cm of residue remains.[10]

• If the compound is classified as acutely hazardous, triple rinsing of the container is required, and the rinsate must be collected and handled as hazardous waste.[10]

Final Disposal:

• Arrange for disposal through a licensed waste disposal contractor.[6]

• Ensure that all required documentation for the hazardous waste is completed and provided to the disposal company.

Caption: Workflow for handling 3-(Methoxy-d3)-L-tyrosine hydrochloride.

References

• 1. hsa.ie [hsa.ie]
• 2. Personal Protective Equipment | Center for Emerging and Re-emerging Infectious Diseases [cerid.uw.edu]
• 3. benchchem.com [benchchem.com]
• 4. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 5. targetmol.com [targetmol.com]
• 6. agilent.com [agilent.com]
• 7. 3-(Methoxy-d3)-L-tyrosine Hydrochloride | LGC Standards [lgcstandards.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. benchchem.com [benchchem.com]
• 10. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]